1-Ethoxy-2,2-difluoroethanol

• CAS: 148992-43-2

Core Science & Biosynthesis

A Technical Guide to 1-Ethoxy-2,2-difluoroethanol: Structure, Synthesis, and Applications in Modern Chemistry

Executive Summary: This technical guide provides an in-depth analysis of 1-Ethoxy-2,2-difluoroethanol, a significant fluorinated organic compound. Known by synonyms such as Difluoroacetaldehyde Ethyl Hemiacetal, this molecule serves as a versatile building block in advanced chemical synthesis.[1][2] We will explore its core chemical identity, physicochemical properties, synthesis methodologies, and critical applications in pharmaceutical and materials science. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this fluorinated intermediate.

Core Chemical Identity

A precise understanding of a compound's structure and nomenclature is fundamental to its application. 1-Ethoxy-2,2-difluoroethanol is a hemiacetal that combines an ethoxy group and a difluoroethanol moiety, leading to unique reactivity.[3]

IUPAC Name and Synonyms

• IUPAC Name: 1-ethoxy-2,2-difluoroethanol[1]

• Common Synonyms: Difluoroacetaldehyde Ethyl Hemiacetal, 1-Ethoxy-2,2-difluoroethan-1-ol[1][2][4]

• CAS Number: 148992-43-2[1][3][4][5]

Chemical Structure

The molecular structure features a central carbon atom bonded to an ethoxy group, a hydroxyl group, a hydrogen atom, and a difluoromethyl group.

Caption: Chemical structure of 1-Ethoxy-2,2-difluoroethanol.

Key Chemical Identifiers

Identifier	Value
Molecular Formula	C₄H₈F₂O₂[1][3][5]
Molecular Weight	126.10 g/mol [1][3]
Canonical SMILES	CCOC(C(F)F)O[1][3]
InChI Key	WEEOMNFWRCDRJI-UHFFFAOYSA-N[1][3]

Physicochemical Properties and Structural Insights

The physical properties of 1-Ethoxy-2,2-difluoroethanol are presented below. It is a colorless, volatile liquid under standard conditions.[3][6]

Property	Value	Source
Physical State	Colorless volatile liquid	[3][6]
Boiling Point	84°C to 101°C	[3][5][6]
Density	~1.145 g/cm³	[3]
Flash Point	46.2°C	[3]
pKa (Predicted)	11.11	[3]

Expertise & Experience: The presence of the two fluorine atoms on the carbon adjacent to the hemiacetal center is critical. This geminal difluoro substitution creates a strong electron-withdrawing effect, which significantly increases the acidity of the neighboring hydroxyl group compared to its non-fluorinated analog.[3] This electronic feature is a key driver of its reactivity and utility as a building block, particularly in reactions where the hydroxyl group acts as a leaving group or participates in nucleophilic substitution.

Synthesis Methodologies

The preparation of 1-Ethoxy-2,2-difluoroethanol can be achieved through straightforward laboratory protocols and is adaptable to industrial-scale production.

Laboratory-Scale Synthesis: Acid-Catalyzed Hemiacetal Formation

The most common laboratory method involves the direct reaction of 2,2-difluoroacetaldehyde with ethanol.[3] This is a classic example of hemiacetal formation, a fundamental reaction in organic chemistry.

Causality Behind Experimental Choices:

• Acid Catalyst (e.g., H₂SO₄): The carbonyl carbon of 2,2-difluoroacetaldehyde is electrophilic, but protonation of the carbonyl oxygen by an acid catalyst greatly enhances its electrophilicity. This activation is crucial for facilitating the nucleophilic attack by the relatively weak nucleophile, ethanol.

• Solvent (e.g., Dichloromethane): A non-protic, relatively non-polar solvent is chosen to solubilize the reactants without competing in the reaction.

• Mild Conditions: The reaction proceeds efficiently at or below room temperature, minimizing the potential for side reactions such as the formation of the full acetal or other degradation pathways.

Caption: Workflow for the laboratory synthesis of 1-Ethoxy-2,2-difluoroethanol.

Experimental Protocol:

• Preparation: To a solution of 2,2-difluoroacetaldehyde in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, add an equimolar amount of ethanol.

• Catalysis: Add a catalytic amount of concentrated sulfuric acid dropwise to the stirred solution, maintaining the temperature below 10°C.

• Reaction: Allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the consumption of the aldehyde by TLC or GC analysis.

• Quenching: Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with DCM.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude oil by vacuum distillation to yield pure 1-Ethoxy-2,2-difluoroethanol.

Industrial Production Considerations

For large-scale synthesis, industrial approaches often transition from batch processing to continuous flow reactors.[3] This shift allows for superior control over reaction parameters such as temperature and residence time, leading to higher yields, improved safety, and more consistent product quality.[3] Purification at this scale is almost exclusively performed via fractional distillation to achieve high purity standards.[3]

Key Applications in Research and Development

1-Ethoxy-2,2-difluoroethanol is not an end-product but a valuable intermediate, primarily used for introducing the difluoroethyl moiety into more complex molecules.[3]

Fluorinated Building Block in Medicinal Chemistry

The incorporation of fluorine into drug candidates is a well-established strategy to enhance metabolic stability, binding affinity, and bioavailability. This compound provides an efficient route to install difluoroethyl groups.

A notable application is its use in multicomponent annulation reactions to synthesize fluorinated heterocycles.[3] For instance, in a [3+2+1] annulation, it can react with enamines and amidine hydrochlorides to create dihydropyrimidine or pyrimidine rings with a difluoroethyl group at the 4-position.[3] These heterocyclic scaffolds are prevalent in many pharmacologically active compounds.

Caption: Conceptual diagram of a [3+2+1] annulation reaction using EDFE.

Applications in Materials Science

The unique properties of 1-Ethoxy-2,2-difluoroethanol also lend themselves to materials science applications.

• Surface Chemistry: It has been studied for its ability to modify metal oxide surfaces. On aluminum oxide, it decomposes to form a fluorinated surface ethoxide, which can alter the surface properties of the material for applications in catalysis or electronics.[3][6]

• Polymer and Electronics Synthesis: It serves as a precursor for creating specialty polymers with enhanced thermal and chemical resistance and for synthesizing novel fluoroether-substituted phthalocyanines used in advanced electronic devices like organic light-emitting diodes (OLEDs) and solar cells.[3]

Safety and Handling

1-Ethoxy-2,2-difluoroethanol is classified as a corrosive and irritating compound.[5] Exposure can cause irritation to the eyes, skin, and respiratory system.[5]

• Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume hood while wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Spill Response: In case of a spill, absorb with an inert material and dispose of it as hazardous chemical waste.

Conclusion

1-Ethoxy-2,2-difluoroethanol is a powerful and versatile fluorinated building block with significant utility in both pharmaceutical research and materials science. Its well-defined synthesis and the unique electronic properties conferred by its difluoromethyl group make it an indispensable tool for chemists aiming to introduce fluorine into complex molecular architectures. A thorough understanding of its properties, synthesis, and handling is essential for unlocking its full potential in developing next-generation drugs and advanced materials.

References

• 1-Ethoxy-2,2-difluoroethanol - 148992-43-2 - Vulcanchem. (n.d.).
• 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246 - PubChem. (n.d.).
• 1-Ethoxy-2,2-difluoroethanol: A Versatile Fluorinated Building Block for Pharmaceutical and Agrochemical Synthesis - NINGBO INNO PHARMCHEM CO.,LTD. (n.d.).
• 1-ethoxy-2,2-difluoroethanol - ChemBK. (2024, April 9).
• 1-Ethoxy-2,2-difluoroethanol - 148992-43-2 - Fluoromart. (n.d.).
• 1-Ethoxy-2,2-difluoroethanol - 148992-43-2 - AiFChem. (n.d.).
• 1-ethoxy-2,2-difluoroethan-1-ol - Pharos. (n.d.).
• 1-Ethoxy-2,2-Difluoroethan-1-ol CAS#: 148992-43-2. (n.d.). ChemWhat.

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An In-depth Technical Guide to Difluoroacetaldehyde Ethyl Hemiacetal: Properties, Reactivity, and Applications

Introduction

Difluoroacetaldehyde ethyl hemiacetal, a fluorinated organic compound, has emerged as a critical building block in modern synthetic chemistry. Its unique ability to serve as a stable precursor to the reactive difluoroacetaldehyde makes it an invaluable reagent for introducing the difluoromethyl (CHF₂) group into a wide array of organic molecules. The incorporation of the CHF₂ moiety can significantly modulate the physicochemical and biological properties of parent compounds, including their metabolic stability, bioavailability, and binding affinity.[1][2] This guide provides a comprehensive overview of the physical and chemical properties of difluoroacetaldehyde ethyl hemiacetal, its reactivity, key applications, and essential safety and handling protocols for researchers, scientists, and professionals in drug development and materials science.

Chemical Identity and Structure

• Chemical Name: 1-Ethoxy-2,2-difluoroethanol[1][3]

• Synonyms: Difluoroacetaldehyde Ethyl Hemiacetal[4]

• CAS Number: 148992-43-2[1][4][5]

• Molecular Formula: C₄H₈F₂O₂[1][4]

• Molecular Weight: 126.10 g/mol [1][4][5]

Caption: Chemical structure of 1-Ethoxy-2,2-difluoroethanol.

Physical and Chemical Properties

Difluoroacetaldehyde ethyl hemiacetal is a colorless to almost colorless clear liquid under standard conditions.[1] Its physical state can sometimes be described as a liquid or solid, depending on the supplier and purity.[4] It is characterized by its sensitivity to air and heat, necessitating specific storage and handling procedures.[5][6]

Table 1: Key Physical and Chemical Properties

Property	Value	Source(s)
Appearance	Colorless to almost colorless clear liquid	[1]
Boiling Point	85.1°C at 760 mmHg	[4]
Density	1.145 g/cm³	[4]
Refractive Index (n20D)	1.356 - 1.37	[1][4][5]
Flash Point	46°C - 46.2°C	[4]
Vapor Pressure	44.9 mmHg at 25°C	[4]
Purity	Typically ≥80.0% or ≥90.0% (by NMR)	[1][7]
Solubility	No data available, but likely soluble in common organic solvents.
Stability	Stable under recommended storage conditions.[6][8] Air and heat sensitive.[5]

Reactivity and Synthetic Utility

The primary synthetic value of difluoroacetaldehyde ethyl hemiacetal lies in its function as a stable and manageable precursor to the highly reactive difluoroacetaldehyde. This in situ generation is typically achieved in the presence of either an acid or a base, which catalyzes the elimination of ethanol.[2]

Caption: In situ generation of difluoroacetaldehyde.

This generated intermediate is a potent electrophile that readily participates in various chemical transformations, most notably Friedel-Crafts type reactions with electron-rich aromatic and heterocyclic systems.[2] This allows for the straightforward synthesis of difluoromethylated carbinols, which are valuable precursors for more complex molecules.[2]

A plausible mechanism involves the catalytic generation of difluoroacetaldehyde, followed by nucleophilic attack from a substrate like indole to form the corresponding difluoromethylated indole-3-carbinol.[2]

Key Applications

The unique properties conferred by the difluoromethyl group make this reagent highly valuable across several scientific domains.

Pharmaceutical and Medicinal Chemistry

The CHF₂ group is considered a bioisostere for hydroxyl (-OH), thiol (-SH), and amide groups, and its incorporation can have a profound impact on a molecule's biological activity.[2] Fluorinated compounds often exhibit enhanced metabolic stability and improved bioavailability.[1] Consequently, difluoroacetaldehyde ethyl hemiacetal is a key intermediate in the development of novel drug candidates, enabling chemists to synthesize complex, fluorinated molecules with potentially improved therapeutic profiles.[1]

Agrochemicals

In the agrochemical industry, fluorine incorporation can lead to products with increased potency, greater stability against environmental degradation, and enhanced selectivity. Difluoroacetaldehyde ethyl hemiacetal serves as a versatile building block for introducing the difluoromethyl moiety into new generations of herbicides, insecticides, and fungicides, contributing to more effective and environmentally sound crop protection solutions.

Material Science

The reagent also finds applications in material science for the creation of advanced materials. Its use in the synthesis of specialty chemicals can lead to the production of high-performance polymers, coatings, and adhesives with enhanced durability and chemical resistance.[1]

Spectroscopic Characterization

While detailed spectral data is not extensively available in the provided search results, the purity of difluoroacetaldehyde ethyl hemiacetal is commonly determined by Nuclear Magnetic Resonance (NMR) spectroscopy.[1][5][7]

• ¹H NMR: Expected signals would include a triplet for the methyl (CH₃) group, a quartet for the methylene (CH₂) group of the ethyl moiety, a broad singlet for the hydroxyl (-OH) proton, a multiplet for the methine (CH) proton adjacent to the hydroxyl group, and a characteristic triplet for the difluoromethyl (CHF₂) proton due to coupling with the two fluorine atoms.

• ¹³C NMR: The spectrum would show distinct signals for the four carbon atoms, with the carbon of the CHF₂ group appearing as a triplet due to C-F coupling.

• ¹⁹F NMR: A doublet would be expected for the two equivalent fluorine atoms, coupled to the adjacent proton.

• Infrared (IR) Spectroscopy: Key absorptions would be expected for the O-H stretch (a broad band around 3200-3600 cm⁻¹), C-H stretches (around 2850-3000 cm⁻¹), C-O stretches (in the 1000-1300 cm⁻¹ region), and C-F stretches.[9]

Safety, Handling, and Storage

Difluoroacetaldehyde ethyl hemiacetal is classified as a flammable liquid and requires careful handling to mitigate risks.[6][10]

Table 2: Safety and Handling Recommendations

Aspect	Recommendation	Source(s)
Hazards	Flammable liquid and vapor (Category 3).[6] May be harmful if inhaled or ingested.[10] Causes skin and eye irritation.[10]
Storage	Store in a well-ventilated place.[6] Keep cool, typically refrigerated (0-10°C).[1] Keep container tightly closed.[6] Store under an inert gas.[6]
Handling	Keep away from heat, sparks, open flames, and other ignition sources.[6] Use explosion-proof equipment.[6] Take precautionary measures against static discharge.[6] Ensure adequate ventilation.[6][10] Avoid contact with skin, eyes, and clothing.[6]
PPE	Splash goggles, lab coat, and appropriate gloves.[10] Respiratory protection (gas mask) may be required.[6]
Fire-Fighting	Use dry chemical powder, alcohol-resistant foam, water spray, or fog.[6][10] Highly toxic HF gas is produced during combustion.[10]
Incompatibilities	Strong oxidizing agents.[6][10] Avoid excessive heat and light.[10]

Experimental Protocol: Synthesis of Difluoromethylated Indole-3-Carbinol

This protocol is based on the Friedel-Crafts reaction described in the literature, demonstrating a typical application of difluoroacetaldehyde ethyl hemiacetal.[2]

Objective: To synthesize 1-(1H-indol-3-yl)-2,2-difluoroethanol.

Materials:

• Indole

• Difluoroacetaldehyde ethyl hemiacetal

• Potassium carbonate (K₂CO₃)

• Trifluoroethanol (TFE)

• Anhydrous solvents and reagents

Procedure:

• Reaction Setup: To a flame-dried reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add indole (1.0 equiv).

• Reagent Addition: Add trifluoroethanol (TFE) as the solvent, followed by potassium carbonate (0.5 equiv).

• Substrate Addition: Add difluoroacetaldehyde ethyl hemiacetal (1.2 equiv) to the mixture.

• Reaction Conditions: Stir the reaction mixture at 60°C.

• Monitoring: Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield the desired difluoromethylated indole-3-carbinol.

Caption: Experimental workflow for indole difluoromethylation.

References

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• 3. Difluoroacetaldehyde Ethyl Hemiacetal | 148992-43-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
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• 19. Difluoroacetaldehyde Ethyl Hemiacetal | 148992-43-2 | TCI EUROPE N.V. [tcichemicals.com]

1-Ethoxy-2,2-difluoroethanol molecular weight and formula

An In-depth Technical Guide to 1-Ethoxy-2,2-difluoroethanol for Advanced Research and Development

As a foundational reagent in modern synthetic chemistry, particularly within the pharmaceutical and agrochemical sectors, 1-Ethoxy-2,2-difluoroethanol presents a unique combination of properties derived from its vicinal ether, alcohol, and geminal difluoro functionalities. This guide, designed for researchers, medicinal chemists, and drug development professionals, provides a comprehensive technical overview of its core attributes, synthesis, and strategic applications.

Core Chemical Identity

A precise understanding of a compound's formula and mass is the bedrock of all stoichiometric calculations, analytical interpretations, and regulatory submissions.

The molecular formula for 1-Ethoxy-2,2-difluoroethanol is C₄H₈F₂O₂ [1][2][3][4]. This composition is frequently confirmed through high-resolution mass spectrometry and elemental analysis. Its molecular weight is 126.10 g/mol [1][4]. This compound is also widely known by its synonym, Difluoroacetaldehyde Ethyl Hemiacetal[2][4].

Table 1: Core Identification and Molecular Data

Identifier	Value	Source(s)
IUPAC Name	1-ethoxy-2,2-difluoroethanol	[3]
Molecular Formula	C₄H₈F₂O₂	[1][2][3][4]
Molecular Weight	126.10 g/mol	[1][4]
CAS Number	148992-43-2	[1][2][3][4]
Synonym	Difluoroacetaldehyde Ethyl Hemiacetal	[2][4]

Physicochemical and Spectroscopic Profile

The physical properties of 1-Ethoxy-2,2-difluoroethanol govern its behavior in reaction media and purification processes. The strategic placement of fluorine atoms significantly influences these characteristics, particularly the acidity of the hydroxyl proton.

Table 2: Key Physicochemical Properties

Property	Value	Source(s)
Physical State	Colorless Liquid	[1][2]
Boiling Point	84°C to 101°C	[1][5]
Density	~1.145 - 1.23 g/cm³	[1][5]
pKa (Predicted)	11.11	[1]

Note: Reported values for boiling point and density vary in the literature, likely due to differences in measurement conditions and sample purity.

Spectroscopic analysis is critical for structural verification. The presence of the difluoro group creates characteristic signals in ¹⁹F NMR and influences the chemical shifts of adjacent protons in ¹H NMR, providing an unambiguous structural signature.

Synthesis: A Mechanistic Approach

The most common and efficient laboratory synthesis of 1-Ethoxy-2,2-difluoroethanol involves the acid-catalyzed reaction of 2,2-difluoroacetaldehyde with ethanol[1]. This process is a classic example of hemiacetal formation.

Causality Behind Experimental Choices:

The choice of an acid catalyst (e.g., sulfuric acid) is crucial. Its function is to protonate the carbonyl oxygen of the 2,2-difluoroacetaldehyde. This protonation dramatically increases the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by the lone pair of electrons on the ethanol's oxygen atom[1]. The reaction is typically performed under mild conditions to prevent the formation of the full acetal and other side products[1].

Caption: Logical relationship for creating improved drug analogs using the subject compound.

Safety and Handling

1-Ethoxy-2,2-difluoroethanol is considered a corrosive and irritating compound.[5] Exposure or inhalation may be harmful.[5]

• Engineering Controls: Always handle this chemical within a certified chemical fume hood to ensure proper ventilation.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a flame-retardant lab coat.

• First Aid: In case of skin or eye contact, flush immediately with copious amounts of water and seek medical attention.[5]

References

• Title: 1-ethoxy-2,2-difluoroethanol - ChemBK Source: ChemBK URL: [Link]

• Title: 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246 - PubChem Source: PubChem, National Center for Biotechnology Information URL: [Link]

Sources

• 1. 1-Ethoxy-2,2-difluoroethanol (148992-43-2) for sale [vulcanchem.com]
• 2. Ethanol, 1-ethoxy-2,2-difluoro- | CymitQuimica [cymitquimica.com]
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• 4. echemi.com [echemi.com]
• 5. chembk.com [chembk.com]

Boiling point and density of 1-Ethoxy-2,2-difluoroethanol

An In-depth Technical Guide to the Physicochemical Properties of 1-Ethoxy-2,2-difluoroethanol

Authored by a Senior Application Scientist

Foreword: This document provides a comprehensive technical overview of 1-Ethoxy-2,2-difluoroethanol, with a specific focus on its boiling point and density. Designed for researchers, scientists, and professionals in drug development and materials science, this guide synthesizes empirical data with established experimental methodologies. We delve into the causality behind procedural choices, ensuring that the described protocols are not merely instructional but also educational, reflecting a foundation of scientific integrity and practical expertise.

Introduction: The Significance of 1-Ethoxy-2,2-difluoroethanol

1-Ethoxy-2,2-difluoroethanol (CAS No. 148992-43-2) is a fluorinated organic compound of increasing interest in advanced chemical synthesis.[1] Its structure, featuring a hemiacetal functional group combined with geminal fluorine atoms, imparts unique reactivity and properties. These characteristics make it a valuable intermediate and building block in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.[1][2][3] The presence of the difluoro group can enhance metabolic stability and modify the lipophilicity of drug candidates, making a thorough understanding of its physical properties, such as boiling point and density, critical for its application in process chemistry, reaction engineering, and formulation development.[2]

This guide will provide a detailed examination of these two fundamental properties, address discrepancies in reported literature values, and present rigorous, validated protocols for their experimental determination.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 1-Ethoxy-2,2-difluoroethanol is presented below. This data is essential for proper handling, storage, and use in a laboratory or industrial setting.

Summary of Properties

All quantitative data has been consolidated into the table below for ease of reference and comparison.

Property	Value	Source(s)
IUPAC Name	1-ethoxy-2,2-difluoroethanol	[4]
Synonyms	Difluoroacetaldehyde ethyl hemiacetal	[4][5][6]
CAS Number	148992-43-2	[2][4]
Molecular Formula	C₄H₈F₂O₂	[2][4][5]
Molecular Weight	126.10 g/mol	[2][4]
Appearance	Colorless liquid	[2][3][5]
Boiling Point	84°C to 101°C (See Section 3.0 for discussion)	[2][3][5]
Density	~1.145 - 1.23 g/cm³ (See Section 4.0 for discussion)	[2][5]
Flash Point	46.2°C	[2][5]
pKa (Predicted)	11.11	[2]

Safety and Handling

1-Ethoxy-2,2-difluoroethanol is classified as a flammable liquid and presents several health hazards.[4][7]

• Hazards: Flammable liquid and vapor (GHS Category 3).[4][7] Causes skin irritation and serious eye irritation.[7] May also cause respiratory irritation.[4][7]

• Precautions: Handle in a well-ventilated area, preferably a fume hood, to avoid inhalation of vapors.[7] Personal protective equipment (PPE), including safety glasses or a face shield, chemical-resistant gloves, and a lab coat, is mandatory.[7] Keep away from heat, sparks, and open flames.[5]

• First Aid: In case of eye or skin contact, rinse immediately and thoroughly with water for at least 15 minutes and seek medical attention.[7] If inhaled, move to fresh air.[7] If swallowed, rinse mouth with water and consult a physician.[7]

Boiling Point Determination

The boiling point is a critical parameter for purification via distillation, for defining reaction conditions, and for safety assessments. Literature sources report a range for the boiling point of 1-Ethoxy-2,2-difluoroethanol, with values cited at approximately 84°C and also at 100-101°C.[2][3][5] This discrepancy may arise from variations in experimental pressure, purity of the sample, or the technique used for measurement. Therefore, precise experimental determination is paramount.

Experimental Protocol: Boiling Point Measurement via Distillation

This protocol describes the determination of the atmospheric boiling point using a standard simple distillation apparatus. This method is authoritative as it directly measures the temperature at which the liquid and vapor phases are in equilibrium at a given pressure, and it simultaneously serves as a purification step.

Methodology:

• Apparatus Assembly: Assemble a simple distillation apparatus as depicted in the workflow diagram below. Ensure all glass joints are securely clamped and, if necessary, lightly greased.

• Sample Charging: Charge the distillation flask with the 1-Ethoxy-2,2-difluoroethanol sample (e.g., 25 mL) and add a few boiling chips to ensure smooth boiling.

  • Expert Insight: Boiling chips are essential to prevent bumping (sudden, violent boiling) by providing nucleation sites for bubble formation. This is critical for obtaining an accurate, stable boiling point reading.

• Thermometer Placement: Position the thermometer so that the top of the mercury bulb is level with the bottom of the side-arm leading to the condenser.

  • Causality: This specific placement ensures that the thermometer measures the temperature of the vapor that is in thermal equilibrium with the boiling liquid, which is the true definition of the boiling point. Placing it too low or too high will result in inaccurate readings.

• Heating and Distillation: Begin heating the flask gently using a heating mantle. Increase the temperature gradually until the liquid begins to boil and a ring of condensate rises up the flask.

• Data Collection: Record the temperature when the first drop of distillate is collected in the receiving flask. Continue to monitor the temperature. A pure compound will exhibit a stable boiling point (±0.5°C) throughout the distillation. Record this stable temperature as the boiling point.

• Pressure Correction: Record the ambient atmospheric pressure. If the pressure deviates significantly from standard pressure (760 mmHg), the observed boiling point can be corrected using a nomograph or the Clausius-Clapeyron relation.

Visualization: Boiling Point Determination Workflow

Caption: Workflow for Boiling Point Determination.

Density Determination

Density is an intrinsic property that is useful for substance identification, purity assessment, and for converting between mass and volume. Reported values for 1-Ethoxy-2,2-difluoroethanol are approximately 1.145 g/cm³ and 1.23 g/cm³.[2][5] This variation warrants a precise experimental measurement.

Experimental Protocol: Density Measurement Using a Pycnometer

The use of a pycnometer (specific gravity bottle) is a highly accurate and reliable method for determining the density of a liquid. The method is self-validating because it relies on measuring the mass of a precise, known volume of liquid, calibrated against a reference substance of known density (typically deionized water).

Methodology:

• Preparation: Thoroughly clean and dry the pycnometer. Determine and record its empty mass (m₁) using an analytical balance.

• Calibration with Water: Fill the pycnometer with deionized water of a known temperature. Insert the stopper, allowing excess water to exit through the capillary. Dry the exterior completely and measure the mass (m₂). Record the temperature of the water.

  • Expert Insight: Temperature control is the most critical variable. The density of both the sample and the reference (water) are temperature-dependent. Performing all measurements in a temperature-controlled water bath minimizes error.

• Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with 1-Ethoxy-2,2-difluoroethanol at the same temperature as the water. Measure the mass (m₃).

• Calculation:

  • Mass of water = m₂ - m₁

  • Volume of pycnometer (V) = (m₂ - m₁) / ρ_water (where ρ_water is the density of water at the recorded temperature).

  • Mass of sample = m₃ - m₁

  • Density of sample (ρ_sample) = (m₃ - m₁) / V

  • This provides the density of 1-Ethoxy-2,2-difluoroethanol at the specified temperature.

Visualization: Density Determination Workflow

Caption: Workflow for Density Determination via Pycnometry.

Applications in Research and Development

A precise understanding of the boiling point and density of 1-Ethoxy-2,2-difluoroethanol is vital for its effective use in several advanced applications:

• Pharmaceutical Synthesis: As an intermediate, its volatility (related to boiling point) influences reaction work-up and purification procedures.[1][2]

• Materials Science: It is used to modify surfaces, such as aluminum oxide, where it decomposes to form fluorinated surface ethoxides.[2][3] It is also a precursor for specialty polymers and materials for OLEDs.[2]

• Organic Synthesis: The compound is a key reagent in Diels-Alder and multicomponent annulation reactions for creating complex fluorinated heterocycles.[2]

Conclusion

1-Ethoxy-2,2-difluoroethanol is a specialty chemical with significant potential. While literature values for its boiling point and density show some variation, the rigorous, first-principles-based experimental protocols detailed in this guide provide a clear pathway for obtaining accurate and reliable data. Adherence to these methodologies will empower researchers to confidently utilize this versatile compound in their work, ensuring reproducibility and advancing the fields of drug discovery and materials science.

References

• 1-ethoxy-2,2-difluoroethanol - Introduction. (2024, April 9). ChemBK. [Link]

• 1-Ethoxy-2,2-difluoroethanol: A Versatile Fluorinated Building Block for Pharmaceutical and Agrochemical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

• 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246. PubChem. [Link]

• 1-ethoxy-2,2-difluoroethan-1-ol. Pharos. [Link]

• Safety Data Sheet - 1-Ethoxy-2,2-difluoroethanol. (2021, May 1). Angene Chemical. [Link]

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• 4. 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
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• 7. angenechemical.com [angenechemical.com]

Safety, hazards, and handling of 1-Ethoxy-2,2-difluoroethanol

An In-depth Technical Guide to the Safe Handling of 1-Ethoxy-2,2-difluoroethanol

Introduction: 1-Ethoxy-2,2-difluoroethanol (CAS No. 148992-43-2), also known as Difluoroacetaldehyde Ethyl Hemiacetal, is an organic compound of increasing interest in synthetic chemistry and drug development.[1][2] Its unique structure, featuring an ethoxy group and a difluoroethanol moiety, makes it a valuable intermediate for incorporating difluoroethyl groups into complex molecules, particularly in the synthesis of fluorinated heterocycles.[1] However, its utility in the laboratory is matched by a hazardous profile that demands rigorous safety protocols. The incomplete toxicological data for this compound necessitates a handling philosophy grounded in the precautionary principle, treating it with the highest degree of care until a more complete risk profile is established.

This guide provides a comprehensive overview of the known hazards, safety protocols, and emergency procedures for 1-Ethoxy-2,2-difluoroethanol. It is intended for researchers, chemists, and drug development professionals who handle this reagent. The protocols described herein are designed as self-validating systems to ensure maximum safety in a laboratory environment.

Section 1: Hazard Identification and GHS Classification

Understanding the inherent hazards of a chemical is the foundation of safe handling. 1-Ethoxy-2,2-difluoroethanol is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary and most consistently reported hazard is its flammability.[2][3] However, several sources also indicate potential health hazards, which, given the limited toxicological data, must be taken seriously.

The causality behind these classifications is rooted in the molecule's chemical structure. The presence of a low-molecular-weight ether-alcohol structure contributes to its volatility and flammability, while the reactivity of the functional groups and the presence of fluorine may contribute to its irritant properties.

Table 1: GHS Hazard Classification for 1-Ethoxy-2,2-difluoroethanol

Hazard Class	Hazard Category	Pictogram	Signal Word	Hazard Statement
Flammable Liquids	Category 3	🔥	Warning	H226: Flammable liquid and vapor[2][3]
Skin Corrosion/Irritation	Category 2	❗	Warning	H315: Causes skin irritation[2]
Serious Eye Damage/Eye Irritation	Category 2	❗	Warning	H319: Causes serious eye irritation[2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	❗	Warning	H335: May cause respiratory irritation[2]

Note: Irritation and specific target organ toxicity classifications are based on aggregated data and should be considered potential hazards requiring appropriate precautions.

Section 2: Toxicological Profile: Acknowledging the Data Gaps

A critical aspect of the safety profile for 1-Ethoxy-2,2-difluoroethanol is that its toxicological properties have not been fully investigated.[4] This lack of comprehensive data is a significant concern. The absence of evidence is not evidence of absence of risk. Therefore, all handling procedures must be based on the assumption that the compound may have uncharacterized acute or chronic health effects. The known potential for skin, eye, and respiratory irritation suggests that the compound is biologically active and exposure should be minimized.[2]

Expert Insight: In drug development, fluorinated compounds are common. While fluorine can impart desirable metabolic stability or binding properties, the toxicology of novel fluorinated intermediates is often unknown. The prudent approach is to apply the hierarchy of controls rigorously, assuming a higher level of hazard than what is minimally required by the available data.

Section 3: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure prevention is essential. The Hierarchy of Controls is a framework that prioritizes safety strategies from most to least effective.

Caption: Hierarchy of Controls applied to handling 1-Ethoxy-2,2-difluoroethanol.

1. Engineering Controls (Primary Barrier):

• Chemical Fume Hood: All handling of 1-Ethoxy-2,2-difluoroethanol, including weighing, transferring, and use in reactions, must be performed inside a certified chemical fume hood. This is non-negotiable. The hood contains vapors, protecting the user from respiratory exposure and reducing the concentration of flammable vapors in the lab.[4]

• Ventilation: Ensure the laboratory has adequate general ventilation to prevent the accumulation of flammable vapors in the case of an accidental release.

• Grounding and Bonding: To prevent static electricity discharge, which can ignite flammable vapors, all metal containers and equipment used for transferring the liquid must be properly grounded and bonded.[4]

2. Personal Protective Equipment (PPE) (Last Line of Defense):

• Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166 regulations. A face shield should be worn in addition to goggles when there is a significant risk of splashing.[4]

• Skin Protection:

  • Lab Coat: A flame-resistant lab coat is recommended. Ensure it is fully buttoned.

• Respiratory Protection: Respiratory protection is generally not required if work is conducted within a properly functioning chemical fume hood. If a situation arises where the concentration of vapors may exceed exposure limits (e.g., a large spill), a NIOSH/MSHA-approved respirator with an organic vapor cartridge should be used.[4]

Section 4: Standard Operating Procedures for Safe Handling

Adherence to a strict, peer-reviewed protocol is the cornerstone of laboratory safety.

Protocol 1: General Laboratory Handling

• Preparation: Before handling, ensure the chemical fume hood is operational and the sash is at the appropriate height. Clear the workspace of all unnecessary items, especially potential ignition sources (e.g., hot plates, motors).[4][5]

• Personal Protective Equipment: Don all required PPE as described in Section 3.

• Container Inspection: Inspect the container for any damage or leaks before opening.

• Dispensing: Open the container within the fume hood. Use only spark-proof tools for transfers.[4][6] If transferring to other equipment, ensure it is grounded. Perform all transfers slowly to minimize splashing and vapor generation.

• Reaction Setup: If using in a reaction, add the reagent to the reaction vessel within the fume hood. Ensure the apparatus is secure.

• Post-Handling: Tightly close the container immediately after use.[4] Decontaminate any surfaces that may have been exposed.

• Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after handling is complete, even if no direct contact occurred.[4][7]

Section 5: Storage and Incompatibility

Proper storage is critical for preventing fires and maintaining the chemical's integrity.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4] The storage location should be a designated flammables cabinet, away from heat, sparks, and open flames.[5][6] Keep the container cool.[4]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[6] The specific reactivity has not been fully characterized, so segregation from other reactive chemical classes is a prudent measure.

Section 6: Emergency Procedures

Rapid and correct response during an emergency can significantly mitigate harm.

Protocol 2: Spill Response

• Evacuate and Alert: Immediately alert personnel in the vicinity of the spill. If the spill is large or ventilation is poor, evacuate the area.

• Control Ignition Sources: Remove all sources of ignition from the area.[6]

• Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

• Containment: For small spills, contain the liquid with an inert absorbent material (e.g., vermiculite, dry sand). Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Cleanup: Wearing appropriate PPE, use spark-proof tools to collect the absorbed material and place it in a suitable, closed container for hazardous waste disposal.[6]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

• Disposal: Dispose of the waste container according to institutional and local regulations.

Caption: Decision workflow for responding to a spill of 1-Ethoxy-2,2-difluoroethanol.

First Aid Measures

• Inhalation: If vapors are inhaled, immediately move the person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek medical attention.[4]

• Skin Contact: If the chemical contacts the skin, immediately take off all contaminated clothing. Rinse the skin with plenty of water for at least 15 minutes. If skin irritation persists, seek medical advice.[4]

• Eye Contact: In case of eye contact, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[4][7]

• Ingestion: Do NOT induce vomiting. Clean the mouth with water and then drink plenty of water. Seek immediate medical attention.[4]

Section 7: Disposal Considerations

Disposal of 1-Ethoxy-2,2-difluoroethanol and any contaminated materials must be handled as hazardous waste. All waste must be placed in properly labeled, sealed containers. Disposal procedures must comply with all federal, state, and local environmental regulations. Do not dispose of this chemical down the drain.

Data Summary

Table 2: Physical and Chemical Properties of 1-Ethoxy-2,2-difluoroethanol

Property	Value	Source
CAS Number	148992-43-2	[2]
Molecular Formula	C₄H₈F₂O₂	[1][2]
Molecular Weight	126.10 g/mol	[1][2]
Physical State	Colorless volatile liquid	[1]
Boiling Point	~84 - 85 °C	[1][5]
Density	~1.145 g/cm³	[1][5]
Flash Point	46.2 °C	[1][5]

| IUPAC Name | 1-ethoxy-2,2-difluoroethanol |[2] |

References

• PubChem. (n.d.). 1-Ethoxy-2,2-difluoroethanol. National Center for Biotechnology Information. Retrieved from [Link]

• ChemBK. (2024, April 9). 1-ethoxy-2,2-difluoroethanol. Retrieved from [Link]

• Pharos. (n.d.). 1-ethoxy-2,2-difluoroethan-1-ol. Retrieved from [Link]

• CPAchem. (2022, August 8). Safety data sheet. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Overview - 1-ETHOXY-2,2-DIFLUOROETHANOL. Retrieved from [Link]

Sources

• 1. 1-Ethoxy-2,2-difluoroethanol (148992-43-2) for sale [vulcanchem.com]
• 2. 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ECHA CHEM [chem.echa.europa.eu]
• 4. fishersci.com [fishersci.com]
• 5. chembk.com [chembk.com]
• 6. fishersci.fr [fishersci.fr]
• 7. synquestlabs.com [synquestlabs.com]

The Strategic Deployment of 1-Ethoxy-2,2-difluoroethanol in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Rise of Fluorine in Medicinal Chemistry

The introduction of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a molecule's pharmacokinetic and pharmacodynamic profile. The unique properties of the fluorine atom—its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond—can profoundly influence a compound's metabolic stability, lipophilicity, and binding affinity to its biological target. This guide delves into the technical nuances of a particularly valuable fluorinated building block: 1-Ethoxy-2,2-difluoroethanol. We will explore its synthesis, reactivity, and strategic application, providing insights into why this reagent is an increasingly important tool in the arsenal of drug development professionals.

Nomenclature and Physicochemical Properties: Understanding the Reagent

1-Ethoxy-2,2-difluoroethanol is a colorless to light yellow liquid that serves as a versatile precursor for introducing the valuable difluoroethyl moiety into complex molecules.[1] A comprehensive understanding of its identity and properties is paramount for its effective and safe use in the laboratory.

Common Synonyms:

• Difluoroacetaldehyde ethyl hemiacetal[2]

• 1-ethoxy-2,2-difluoroethan-1-ol[3]

• Ethanol, 1-ethoxy-2,2-difluoro-[3]

• 2,2-Difluoroacetaldehyde ethyl hemiacetal[4]

• α,α-Difluoroacetaldehyde ethyl hemiacetal[4]

• EOS-61532[5]

Key Physicochemical Data:

Property	Value	Source(s)
CAS Number	148992-43-2	[2][3]
Molecular Formula	C₄H₈F₂O₂	[3]
Molecular Weight	126.10 g/mol	[3]
Boiling Point	45–47 °C	[1]
Density	1.145 g/cm³ (Predicted)	[6]
InChI Key	WEEOMNFWRCDRJI-UHFFFAOYSA-N	[3]
Canonical SMILES	CCOC(C(F)F)O	[3]

Synthesis of 1-Ethoxy-2,2-difluoroethanol: A Step-by-Step Protocol

The most common laboratory-scale synthesis of 1-Ethoxy-2,2-difluoroethanol involves the nucleophilic addition of ethanol to 2,2-difluoroacetaldehyde. This reaction is typically acid-catalyzed and proceeds under mild conditions.

Caption: General workflow for the synthesis of 1-Ethoxy-2,2-difluoroethanol.

Detailed Experimental Protocol:

Materials:

• 2,2-Difluoroacetaldehyde

• Anhydrous Ethanol

• Anhydrous Dichloromethane (DCM)

• Concentrated Sulfuric Acid (catalytic amount)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

• To a stirred solution of 2,2-difluoroacetaldehyde in anhydrous dichloromethane at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add anhydrous ethanol (1.1 equivalents).

• Slowly add a catalytic amount of concentrated sulfuric acid.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by carefully adding saturated sodium bicarbonate solution.

• Separate the organic layer and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to afford 1-Ethoxy-2,2-difluoroethanol.

Self-Validation: The purity of the final product should be assessed by ¹H NMR, ¹⁹F NMR, and GC-MS to confirm the structure and absence of starting materials and byproducts.

Spectroscopic Characterization

• ¹H NMR: Expected signals would include a triplet for the methyl group and a quartet for the methylene group of the ethoxy moiety. The proton on the carbon bearing the hydroxyl and ethoxy groups would likely appear as a triplet, coupled to the two fluorine atoms. The proton of the difluoromethyl group would be a triplet of doublets, coupled to the two fluorine atoms and the adjacent CH proton. The hydroxyl proton will appear as a broad singlet.

• ¹⁹F NMR: A single resonance is expected, which would be a doublet, due to coupling with the adjacent proton.

• ¹³C NMR: Four distinct carbon signals are expected. The difluoromethyl carbon will appear as a triplet due to one-bond coupling with the two fluorine atoms.

• IR Spectroscopy: Key absorbances would include a broad O-H stretch (around 3400 cm⁻¹), C-H stretching (around 2900-3000 cm⁻¹), and strong C-F stretching bands (typically in the 1000-1100 cm⁻¹ region).

Reactivity and Mechanistic Insights: A Versatile Building Block

1-Ethoxy-2,2-difluoroethanol's utility stems from its nature as a stable, handleable hemiacetal. It can act as a surrogate for the volatile and challenging-to-handle 2,2-difluoroacetaldehyde. Its reactivity is centered around the hemiacetal functionality, which can be leveraged in various transformations.

Multicomponent Annulation Reactions for Heterocycle Synthesis:

A significant application of this reagent is in multicomponent reactions (MCRs), particularly in [3+2+1] annulation reactions with enamines and amidine hydrochlorides.[7][8][9] These reactions provide a highly efficient route to valuable fluorinated dihydropyrimidines and pyrimidines, which are privileged scaffolds in medicinal chemistry.

Caption: Schematic of the [3+2+1] annulation reaction.

Plausible Mechanism:

• Under the reaction conditions, the hemiacetal is in equilibrium with the parent aldehyde, 2,2-difluoroacetaldehyde, and ethanol.

• The enamine undergoes a Michael addition to the electron-deficient 2,2-difluoroacetaldehyde.

• The resulting intermediate then reacts with the amidine hydrochloride.

• Subsequent intramolecular cyclization and elimination of water lead to the formation of the dihydropyrimidine or pyrimidine ring, now bearing a difluoroethyl group.

The presence of the two fluorine atoms on the acetaldehyde moiety is crucial as it enhances the electrophilicity of the carbonyl carbon, facilitating the initial Michael addition.

Applications in Drug Discovery and Materials Science

The difluoroethyl group introduced by 1-Ethoxy-2,2-difluoroethanol is highly sought after in drug design for several reasons:

• Metabolic Stability: The strong C-F bonds can block sites of metabolic oxidation, increasing the drug's half-life.

• Modulation of pKa: The electron-withdrawing nature of the difluoromethyl group can lower the pKa of nearby basic functionalities, which can be critical for optimizing a drug's solubility and cell permeability.

• Lipophilicity and Permeability: The difluoromethyl group can act as a lipophilic hydrogen bond donor, influencing how a drug interacts with its target and crosses biological membranes.

While specific drug candidates synthesized using this exact reagent are often proprietary, its application in the synthesis of pyrrolopyrimidine and purine derivatives has been noted in the patent literature.[1] These core structures are prevalent in a wide range of therapeutic agents, including kinase inhibitors for oncology.

In materials science, this compound is used in the synthesis of specialty polymers and surfactants where the incorporation of fluorine imparts desirable properties such as thermal stability and altered surface tension.[10]

Safety and Handling

1-Ethoxy-2,2-difluoroethanol is a flammable liquid and should be handled with appropriate precautions.[3] It is also an irritant to the skin, eyes, and respiratory tract.[3][6]

Recommended Handling Procedures:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Keep away from sources of ignition.[6]

• Store in a tightly sealed container in a cool, dry place.[5]

In case of accidental contact, rinse the affected area with copious amounts of water and seek medical attention if irritation persists.[6]

Conclusion and Future Outlook

1-Ethoxy-2,2-difluoroethanol has established itself as a valuable and versatile reagent for the introduction of the difluoroethyl group in organic synthesis. Its stability as a hemiacetal, coupled with its ability to act as a precursor to the highly reactive 2,2-difluoroacetaldehyde, makes it an attractive choice for complex molecule synthesis. For drug development professionals, this reagent offers a strategic advantage in the quest to design more effective and safer medicines by fine-tuning the metabolic and physicochemical properties of drug candidates. As the demand for sophisticated fluorinated building blocks continues to grow, the importance of 1-Ethoxy-2,2-difluoroethanol in both academic research and industrial applications is set to expand.

References

• 1. chemwhat.com [chemwhat.com]
• 2. scbt.com [scbt.com]
• 3. 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. 1-ethoxy-2,2-difluoroethanol - CAS:148992-43-2 - Sunway Pharm Ltd [3wpharm.com]
• 6. chembk.com [chembk.com]
• 7. Synthesis of polyheterocycles via multicomponent reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. sciencescholar.us [sciencescholar.us]
• 9. Recent advances in the multicomponent synthesis of heterocycles using tetronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemimpex.com [chemimpex.com]

Key chemical reactivity profile of 1-Ethoxy-2,2-difluoroethanol

An In-Depth Technical Guide to the Key Chemical Reactivity Profile of 1-Ethoxy-2,2-difluoroethanol

Executive Summary

1-Ethoxy-2,2-difluoroethanol, also known as difluoroacetaldehyde ethyl hemiacetal, is a versatile fluorinated building block with significant applications in pharmaceutical development and materials science. Its unique chemical architecture, combining a reactive hemiacetal functional group with the potent electronic influence of a geminal difluoro moiety, imparts a distinct reactivity profile. The electron-withdrawing nature of the fluorine atoms enhances the acidity of the hydroxyl group and influences the stability and reactivity of the adjacent hemiacetal carbon. This guide provides a comprehensive analysis of its synthesis, core chemical reactions, and practical applications, offering field-proven insights for researchers, scientists, and drug development professionals. Key areas of reactivity, including its role in multicomponent annulation reactions to form complex fluorinated heterocycles and its interactions in surface chemistry, are explored in detail.

Introduction: The Strategic Value of a Fluorinated Hemiacetal

The incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, often leading to enhanced metabolic stability, increased bioavailability, and improved target binding affinity.[1] Fluorinated alcohols, in particular, are a critical class of compounds that serve as both valuable synthetic intermediates and specialized solvents.[2] 1-Ethoxy-2,2-difluoroethanol emerges as a molecule of significant interest due to its hybrid structure. It is not merely a fluorinated alcohol but a stable, isolable hemiacetal.[3]

This dual functionality is the key to its utility. The hemiacetal group serves as a masked aldehyde, providing a controlled release of reactivity, while the gem-difluoro group modulates the electronic properties of the entire molecule.[4] This guide delves into the causality behind its reactivity, providing a framework for leveraging its unique properties in synthesis and functional material design.

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 1-Ethoxy-2,2-difluoroethanol are foundational to its handling and application in synthesis. The presence of the difluoro group significantly impacts its boiling point, density, and the acidity of its hydroxyl proton when compared to its non-fluorinated analogue.

Property	Value	Reference
Molecular Formula	C₄H₈F₂O₂	[3][4]
Molecular Weight	126.10 g/mol	[3][4]
CAS Number	148992-43-2	[4]
Appearance	Colorless, volatile liquid	[4]
Boiling Point	~84°C	[4]
Density	1.145 g/cm³	[4]
Flash Point	46.2°C	[4]
pKa (Predicted)	11.11	[4]
Synonyms	Difluoroacetaldehyde Ethyl Hemiacetal	[3][5]

Spectroscopic data is critical for reaction monitoring and product verification.

Spectroscopy	Data Summary	Reference
¹H NMR	Data available in Chloroform-d1 at 400 MHz	[5]
¹³C NMR	Data available in Chloroform-d1 at 150 MHz	[5]
IR Spectroscopy	Data available (KBr pellet)	[5]

Synthesis and Stability

Primary Synthesis Route: Acid-Catalyzed Hemiacetal Formation

The principal laboratory-scale synthesis of 1-Ethoxy-2,2-difluoroethanol involves the direct reaction of 2,2-difluoroacetaldehyde with ethanol.[4] This reaction is a classic example of nucleophilic addition to a carbonyl, forming a hemiacetal. The causality for using an acid catalyst, such as sulfuric acid, is to protonate the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and accelerating the nucleophilic attack by ethanol.[4]

Caption: Reversible equilibrium of 1-Ethoxy-2,2-difluoroethanol.

4.1.1. Key Application: [3+2+1] Annulation Reactions

A significant synthetic application of 1-Ethoxy-2,2-difluoroethanol is its participation in multicomponent annulation reactions. [4]It serves as a precursor to a difluoro-substituted C2 synthon. In a [3+2+1] reaction with enamines and amidine hydrochlorides, it enables the construction of dihydropyrimidine or pyrimidine rings with a difluoroethyl group at the 4-position. These fluorinated heterocycles are highly valuable scaffolds in pharmaceutical research. [4] Rationale for Experimental Choice: This multicomponent strategy is highly efficient, building molecular complexity in a single step from simple precursors. 1-Ethoxy-2,2-difluoroethanol is chosen over the more volatile and potentially less stable 2,2-difluoroacetaldehyde for its superior handling properties.

Caption: Schematic of the [3+2+1] annulation reaction.

Reactivity of the Hydroxyl and Ether Groups

The gem-difluoro group exerts a strong inductive effect, which increases the acidity of the hydroxyl proton (predicted pKa of 11.11), making it more acidic than typical alcohols. [4]This enhanced acidity can influence its reactivity in base-mediated reactions.

• Esterification: The hydroxyl group can react with carboxylic acids (or their derivatives) to form esters, a common transformation for alcohols. [6]* Nucleophilic Substitution: The presence of the ether linkage and the activating fluorine atoms makes the molecule susceptible to nucleophilic attack under certain conditions. [6]* Dehydration: Like other alcohols, it can undergo dehydration to form difluoroethylene, though this typically requires harsh conditions. [6]

Surface Chemistry Interactions

An interesting and specific application lies in materials science. When applied to aluminum oxide surfaces, 1-Ethoxy-2,2-difluoroethanol decomposes. This reaction involves an interaction with isolated hydroxyl groups on the surface, leading to the formation of a fluorinated surface ethoxide. [4]This property is valuable for chemically modifying surfaces to alter their properties, such as hydrophobicity or reactivity. [4]

Applications in Research and Development

The unique reactivity profile of 1-Ethoxy-2,2-difluoroethanol makes it a strategic tool for chemists.

• Medicinal Chemistry: Its primary role is as a building block for introducing the difluoroethyl moiety into complex molecules, particularly nitrogen-containing heterocycles. [4]The CF₂H- group is often used as a bioisostere for a hydroxyl or thiol group, capable of acting as a hydrogen bond donor while improving metabolic stability. [7]* Materials Science: Its ability to functionalize metal oxide surfaces opens avenues for creating novel coatings, catalysts, and electronic materials. [4]

Safety and Handling

1-Ethoxy-2,2-difluoroethanol is classified as a flammable liquid and an irritant. [3]

• Handling: Use in a well-ventilated area or a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. [8]Avoid contact with skin and eyes, and do not breathe vapors. [8]* Storage: Keep containers tightly closed in a dry, cool, and well-ventilated area. Store away from heat, sparks, open flames, and strong oxidizing agents. [8][9]* Spills: In case of a spill, remove all ignition sources. Absorb the spill with an inert material and place it in a suitable, closed container for disposal. [8]

Conclusion

1-Ethoxy-2,2-difluoroethanol is more than a simple fluorinated alcohol; it is a strategically designed building block whose reactivity is dominated by the synergistic interplay of its hemiacetal and gem-difluoro functionalities. Its ability to act as a stable precursor to the 2,2-difluoroacetaldehyde moiety makes it an invaluable tool for complex syntheses, most notably in the construction of pharmaceutically relevant fluorinated heterocycles. Understanding its core reactivity—from its fundamental equilibrium to its participation in sophisticated multicomponent reactions—empowers researchers to harness its full potential in the rational design of new drugs and advanced materials.

References

• Exploring the Utility of Fluorinated Alcohols in Modern Chemistry. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 5, 2026, from [Link]

• 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246 - PubChem. (n.d.). PubChem. Retrieved January 5, 2026, from [Link]

• 1-ethoxy-2,2-difluoroethanol - ChemBK. (2024, April 9). ChemBK. Retrieved January 5, 2026, from [Link]

• α-Fluoroalcohols: Synthesis and Characterization of Perfluorinated Methanol, Ethanol and n-Propanol, and their Oxonium Salts - PubMed. (2018, November 13). PubMed. Retrieved January 5, 2026, from [Link]

• Fluorohydrins and where to find them: recent asymmetric syntheses of β-fluoro alcohols and their derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00330J. (2015, April 17). Royal Society of Chemistry. Retrieved January 5, 2026, from [Link]

• Strategies for the synthesis of fluorinated alcohols: insights from hexafluoroisopropanol derivatives | Poster Board #1245 - American Chemical Society - ACS Fall 2025. (n.d.). American Chemical Society. Retrieved January 5, 2026, from [Link]

• Fluorine in drug discovery: Role, design and case studies. (2025). The Pharma Innovation Journal. Retrieved January 5, 2026, from [Link]

• US8975448B2 - Process for preparing 2,2-difluoroethanol - Google Patents. (2014, August 28). Google Patents.

• Fluoride Ion in Alcohols: Isopropanol vs Hexafluoroisopropanol | The Journal of Physical Chemistry Letters - ACS Publications. (2024, February 5). ACS Publications. Retrieved January 5, 2026, from [Link]

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• 1-ethoxy-2,2-difluoroethan-1-ol - Pharos. (n.d.). Pharos. Retrieved January 5, 2026, from [Link]

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• Thermodynamic analysis of alcohol effect on thermal stability of proteins - PubMed. (2010). PubMed. Retrieved January 5, 2026, from [Link]

• 1-Ethoxy-2,2-Difluoroethan-1-ol CAS#: 148992-43-2; ChemWhat Code: 1411161. (n.d.). ChemWhat. Retrieved January 5, 2026, from [Link]

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• Enantioselective fluorination of α-branched aldehydes and subsequent conversion to α-hydroxyacetals via stereospecific C–F bond cleavage - Chemical Science (RSC Publishing) DOI:10.1039/C5SC03486H. (2015, November 16). Royal Society of Chemistry. Retrieved January 5, 2026, from [Link]

• Fluoroalcohols for chemical modification of biomolecules - PMC - NIH. (n.d.). National Institutes of Health. Retrieved January 5, 2026, from [Link]

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• WO2013010985A1 - Process for preparing 2,2-difluoroethanol - Google Patents. (n.d.). Google Patents.

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An In-depth Technical Guide to 1-Ethoxy-2,2-difluoroethanol: From Initial Discovery to Contemporary Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Ethoxy-2,2-difluoroethanol, a versatile fluorinated building block with significant applications in the pharmaceutical, agrochemical, and materials science sectors. The document delves into the initial discovery and historical development of this compound, details its physicochemical properties, and presents a thorough analysis of its synthesis methodologies. Furthermore, it explores the diverse applications of 1-Ethoxy-2,2-difluoroethanol, with a focus on its role in the development of novel therapeutic agents and advanced materials. This guide is intended to be a valuable resource for researchers and professionals working in organic synthesis, medicinal chemistry, and materials science, offering both foundational knowledge and practical insights into the utilization of this important fluorinated intermediate.

Introduction: The Significance of Fluorinated Building Blocks

The introduction of fluorine atoms into organic molecules can profoundly influence their physical, chemical, and biological properties. This has led to a surge in the development and application of fluorinated compounds, particularly in the life sciences and materials science. 1-Ethoxy-2,2-difluoroethanol (also known as Difluoroacetaldehyde Ethyl Hemiacetal), with the chemical formula C₄H₈F₂O₂ and CAS number 148992-43-2, has emerged as a key intermediate in this field. Its unique structural features, including the presence of a difluoromethyl group and a hemiacetal functionality, make it a valuable precursor for the synthesis of a wide range of complex molecules. This guide aims to provide a detailed exploration of this compound, from its historical origins to its current and potential future applications.

Initial Discovery and Historical Context

While the precise first synthesis of 1-Ethoxy-2,2-difluoroethanol is not definitively documented in readily available literature, a pivotal moment in its history can be traced to a 1992 patent application by Ishikawajima-Harima Heavy Industries. This application detailed a method for producing high-purity difluoroacetaldehyde ethyl acetal, a closely related compound, highlighting the growing interest in such fluorinated synthons during that period.

A significant advancement in the accessibility and utility of 1-Ethoxy-2,2-difluoroethanol came in 1993 with the publication of a paper by Sadanori Kaneko, Takashi Yamazaki, and Tomoya Kitazume in the Journal of Organic Chemistry. Their work, titled "A remarkably simple route to versatile difluoromethylated molecules," described a straightforward and efficient synthesis of difluoroacetaldehyde ethyl hemiacetal from ethyl difluoroacetate using lithium aluminum hydride. This publication is widely cited and appears to have been instrumental in popularizing the use of this compound as a versatile building block in organic synthesis. Subsequent research by Kitazume and his collaborators in 1994 further expanded on the stereocontrolled synthesis of related difluoroazasugar derivatives, showcasing the potential of this fluorinated intermediate in complex molecule synthesis.

The development of 1-Ethoxy-2,2-difluoroethanol can be seen within the broader context of the increasing importance of organofluorine chemistry in the late 20th century. Researchers were actively seeking new and efficient methods to introduce fluorine into organic molecules to enhance their biological activity and material properties. The work of Kaneko, Yamazaki, and Kitazume provided a practical solution for the generation of a key difluoromethylated building block, paving the way for its widespread use in various fields.

Physicochemical Properties

1-Ethoxy-2,2-difluoroethanol is a colorless liquid with a range of physicochemical properties that are crucial for its handling, storage, and application in chemical synthesis. A summary of these properties is presented in the table below.

Property	Value	Source
Molecular Formula	C₄H₈F₂O₂	[1][2]
Molecular Weight	126.10 g/mol	[1]
CAS Number	148992-43-2	[1][2]
Appearance	Colorless liquid	[2]
Boiling Point	85.1 °C at 760 mmHg	[2]
Density	1.145 g/cm³	[2]
Flash Point	46.2 °C	[2]
Vapor Pressure	44.9 mmHg at 25 °C	[2]
Solubility	Information not readily available
Thermal Stability	Information not readily available

Synthesis of 1-Ethoxy-2,2-difluoroethanol: Methodologies and Mechanisms

The primary and most cited method for the laboratory synthesis of 1-Ethoxy-2,2-difluoroethanol is the reduction of ethyl difluoroacetate. This method, highlighted in the 1993 paper by Kaneko, Yamazaki, and Kitazume, offers a relatively simple and efficient route to the desired product.

Laboratory Synthesis Protocol

Reaction: Reduction of Ethyl Difluoroacetate with Lithium Aluminum Hydride (LAH)

Step-by-step Methodology:

• Reaction Setup: A solution of ethyl difluoroacetate in a suitable anhydrous ether solvent (e.g., diethyl ether, tetrahydrofuran) is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon). The flask is cooled to a low temperature, typically 0 °C or below, using an ice bath.

• Addition of Reducing Agent: A solution or suspension of lithium aluminum hydride (LAH) in the same anhydrous ether solvent is slowly added to the cooled solution of ethyl difluoroacetate with vigorous stirring. The slow addition is crucial to control the exothermic reaction and prevent side reactions.

• Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical technique, such as thin-layer chromatography (TLC) or gas chromatography (GC), to ensure the complete consumption of the starting material.

• Quenching: Once the reaction is complete, the excess LAH is carefully quenched by the slow, sequential addition of water, followed by a sodium hydroxide solution, and then more water (Fieser workup). This procedure is performed while maintaining the low temperature to control the evolution of hydrogen gas.

• Extraction and Purification: The resulting mixture is filtered to remove the aluminum salts. The organic layer is separated, and the aqueous layer is typically extracted with an organic solvent to recover any remaining product. The combined organic layers are then dried over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by distillation to yield pure 1-Ethoxy-2,2-difluoroethanol.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Lithium aluminum hydride is a highly reactive reagent that reacts violently with water. Therefore, all glassware must be thoroughly dried, and anhydrous solvents must be used to prevent the decomposition of the reagent and ensure a high yield of the desired product.

• Inert Atmosphere: The use of an inert atmosphere prevents the reaction of LAH with atmospheric moisture and oxygen.

• Low Temperature: The reduction of esters with LAH is a highly exothermic process. Maintaining a low temperature is essential to control the reaction rate, minimize the formation of byproducts, and ensure the safety of the procedure.

• Slow Addition: The slow addition of the reducing agent helps to dissipate the heat generated during the reaction and allows for better control over the reaction.

• Fieser Workup: This specific quenching procedure is a well-established and reliable method for working up LAH reactions. It results in the formation of granular aluminum salts that are easily removed by filtration, simplifying the purification process.

Reaction Mechanism

The synthesis of 1-Ethoxy-2,2-difluoroethanol from ethyl difluoroacetate using LAH proceeds through a nucleophilic acyl substitution followed by a reduction of the intermediate aldehyde.

Caption: Mechanism of 1-Ethoxy-2,2-difluoroethanol synthesis.

Applications in Synthesis

1-Ethoxy-2,2-difluoroethanol is a valuable and versatile building block in organic synthesis, primarily due to its ability to serve as a precursor to the difluoromethyl group (-CHF₂). This moiety is of significant interest in medicinal chemistry and agrochemical research as it can enhance the metabolic stability, lipophilicity, and binding affinity of bioactive molecules.

Pharmaceutical Applications

The incorporation of the difluoromethyl group into drug candidates can lead to improved pharmacokinetic and pharmacodynamic properties. 1-Ethoxy-2,2-difluoroethanol serves as a key intermediate in the synthesis of various classes of therapeutic agents. While specific drug names containing this exact fragment from its direct use are not always publicly disclosed in early development, its application is evident in the synthesis of fluorinated analogs of known drugs and in the exploration of new chemical entities.

Example Application: Synthesis of Difluoromethylated Heterocycles

One of the key applications of 1-Ethoxy-2,2-difluoroethanol is in the synthesis of difluoromethylated heterocyclic compounds, which are common scaffolds in many pharmaceuticals. The hemiacetal can be converted into a more reactive electrophilic or nucleophilic species to introduce the difluoromethyl group into a target molecule.

Caption: Workflow for synthesizing difluoromethylated drug candidates.

Agrochemical Applications

Similar to its role in pharmaceuticals, 1-Ethoxy-2,2-difluoroethanol is utilized in the synthesis of novel pesticides, herbicides, and fungicides. The introduction of the difluoromethyl group can enhance the efficacy, selectivity, and environmental profile of these agrochemicals.

Example Application: Synthesis of Fluorinated Pesticides

The synthesis of next-generation pesticides often involves the incorporation of fluorinated moieties to overcome resistance and improve performance. 1-Ethoxy-2,2-difluoroethanol can be used to introduce the difluoromethyl group into the core structure of a pesticide, potentially leading to a more potent and environmentally benign product.

Materials Science Applications

The unique properties imparted by fluorine atoms, such as high thermal stability, chemical resistance, and low surface energy, make fluorinated compounds valuable in materials science. 1-Ethoxy-2,2-difluoroethanol can be used as a monomer or a precursor to monomers for the synthesis of specialty polymers and materials with tailored properties for applications in electronics, coatings, and other advanced technologies.

Safety and Handling

1-Ethoxy-2,2-difluoroethanol is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood.[1] It is important to avoid contact with skin and eyes and to prevent inhalation of vapors.[1] Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this compound. It should be stored in a cool, dry, and well-ventilated area away from sources of ignition.[2]

Conclusion

1-Ethoxy-2,2-difluoroethanol has established itself as a cornerstone building block in modern organofluorine chemistry. From its key synthesis being reported in the early 1990s, its utility has expanded significantly, driven by the unique and beneficial properties that the difluoromethyl group imparts to organic molecules. This guide has provided a comprehensive overview of its history, physicochemical properties, synthesis, and diverse applications. For researchers and professionals in drug discovery, agrochemical development, and materials science, a thorough understanding of this versatile intermediate is essential for the design and synthesis of next-generation functional molecules. As the demand for sophisticated fluorinated compounds continues to grow, the importance of 1-Ethoxy-2,2-difluoroethanol is poised to increase, making it a subject of ongoing interest and research.

References

• Kaneko, S., Yamazaki, T., & Kitazume, T. (1993). A remarkably simple route to versatile difluoromethylated molecules. The Journal of Organic Chemistry, 58(8), 2302–2312. [Link]

• Kitazume, T., Murata, K., Okabe, A., Takahashi, Y., & Yamazaki, T. (1994). A highly stereocontrolled synthetic approach to 1,6-dideoxy-6,6-difluoroazasugar derivatives. Tetrahedron: Asymmetry, 5(6), 1029-1032. [Link]

• PubChem. (n.d.). 1-Ethoxy-2,2-difluoroethanol. National Center for Biotechnology Information. Retrieved from [Link]

• ChemBK. (2024, April 9). 1-ethoxy-2,2-difluoroethanol. Retrieved from [Link]

• Ishikawajima-Harima Heavy Industries Co., Ltd. (1992). Production of high-purity difluoroacetaldehyde ethyl acetal.

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Protocols & Analytical Methods

Application Notes: 1-Ethoxy-2,2-difluoroethanol as a Versatile Reagent in Modern Organic Synthesis

Introduction: The Strategic Role of Fluorine in Chemical Innovation

The introduction of fluorine atoms into organic molecules is a cornerstone of modern medicinal chemistry and materials science. The unique properties of the C-F bond—high thermal stability, increased lipophilicity, and the ability to modulate pKa and metabolic stability—make fluorinated compounds highly sought after.[1] Among the diverse array of fluorinated building blocks, 1-Ethoxy-2,2-difluoroethanol (also known as Difluoroacetaldehyde Ethyl Hemiacetal) has emerged as a particularly valuable and versatile reagent.[2] Its structure, containing both an alcohol and a masked aldehyde functionality, provides a gateway to a variety of synthetic transformations.

This guide provides an in-depth exploration of the applications of 1-Ethoxy-2,2-difluoroethanol in organic synthesis. We will delve into its preparation, key reaction classes, and provide detailed, field-tested protocols for its use, aimed at researchers, scientists, and professionals in drug development.

Physicochemical Properties of 1-Ethoxy-2,2-difluoroethanol

A clear understanding of the reagent's properties is fundamental to its effective application.

Property	Value	Source
Molecular Formula	C₄H₈F₂O₂	[2][3][4]
Molecular Weight	126.10 g/mol	[3][4]
CAS Number	148992-43-2	[2][3][4]
Appearance	Colorless, volatile liquid	[3]
Boiling Point	~84°C	[3]
Density	1.145 g/cm³	[3]
Synonyms	Difluoroacetaldehyde Ethyl Hemiacetal	[4][5][6]

Section 1: Synthesis of 1-Ethoxy-2,2-difluoroethanol

The most common and direct laboratory method for synthesizing 1-Ethoxy-2,2-difluoroethanol involves the acid-catalyzed reaction of 2,2-difluoroacetaldehyde with ethanol.[3] The mechanism proceeds via a nucleophilic attack of the ethanol oxygen on the carbonyl carbon of the aldehyde, followed by proton transfer to yield the stable hemiacetal product.[3]

Caption: Synthesis of 1-Ethoxy-2,2-difluoroethanol.

Protocol 1: Laboratory Scale Synthesis of 1-Ethoxy-2,2-difluoroethanol

This protocol outlines a standard procedure for the preparation of the title compound from commercially available starting materials.

Materials:

• 2,2-Difluoroacetaldehyde (as hydrate or other stable form)

• Anhydrous Ethanol

• Dichloromethane (DCM), anhydrous

• Concentrated Sulfuric Acid

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask charged with a magnetic stir bar and cooled in an ice bath, add 2,2-difluoroacetaldehyde and anhydrous ethanol in a 1:1.1 molar ratio, dissolved in anhydrous DCM (approx. 2 M concentration).

• Catalyst Addition: While stirring vigorously, add concentrated sulfuric acid dropwise (approx. 1-2 mol%) via a syringe. Maintain the internal temperature below 10°C.

  • Scientist's Note: The slow, dropwise addition of the acid catalyst is critical to control the exothermic nature of the reaction and prevent the formation of undesired byproducts.[3]

• Reaction Monitoring: Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting aldehyde is consumed.

• Workup: Carefully quench the reaction by slowly adding saturated sodium bicarbonate solution until effervescence ceases. Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers and extract the aqueous layer twice with DCM. Combine the organic layers.

• Drying and Concentration: Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Scientist's Note: Avoid excessive heating during concentration as the product is volatile (Boiling Point ~84°C).[3]

• Purification: The crude product can often be used directly. If higher purity is required, it can be purified by distillation under reduced pressure.

Section 2: Application in Multicomponent Annulation Reactions

Fluorinated heterocycles are privileged scaffolds in medicinal chemistry. 1-Ethoxy-2,2-difluoroethanol serves as a potent C2 building block in multicomponent reactions, enabling the efficient construction of complex molecules. A notable application is its use in [3+2+1] annulation reactions with enamines and amidine hydrochlorides to synthesize valuable dihydropyrimidine or pyrimidine rings bearing a difluoroethyl group.[3]

Caption: Workflow for [3+2+1] Annulation.

Protocol 2: Synthesis of 4-(2,2-difluoroethyl)dihydropyrimidines

This protocol provides a general methodology for the one-pot synthesis of fluorinated dihydropyrimidines.

Materials:

• 1-Ethoxy-2,2-difluoroethanol (1.0 eq)

• Enamine (1.0 eq)

• Amidine hydrochloride (1.1 eq)

• Solvent (e.g., Toluene or Dioxane)

• Reaction vessel suitable for heating under reflux with a Dean-Stark trap

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, add the enamine, amidine hydrochloride, and 1-Ethoxy-2,2-difluoroethanol.

• Solvent Addition: Add the reaction solvent (e.g., Toluene) to the flask.

• Heating: Heat the reaction mixture to reflux. The reaction progress can be monitored by observing the collection of water in the Dean-Stark trap and by TLC or LC-MS analysis.

  • Scientist's Note: The in-situ removal of water drives the equilibrium towards product formation. 1-Ethoxy-2,2-difluoroethanol likely serves as a precursor to a more reactive difluoro-enolate or equivalent species under the reaction conditions.

• Reaction Completion: Continue heating until the starting materials are consumed (typically 12-24 hours).

• Cooling and Concentration: Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: The resulting crude residue is purified by column chromatography on silica gel using an appropriate eluent system (e.g., Hexanes/Ethyl Acetate gradient) to afford the desired fluorinated dihydropyrimidine.

Section 3: Nucleophilic Substitution Reactions

The hydroxyl group of 1-Ethoxy-2,2-difluoroethanol can be activated, allowing the ethoxy group to be displaced by a range of nucleophiles. This provides a versatile pathway for introducing the CH(OR)CHF₂ moiety into different molecular frameworks. These substitutions can be performed under both acidic and basic conditions, with common nucleophiles including halides, amines, and thiols.[3]

Caption: General Pathway for Nucleophilic Substitution.

Protocol 3: General Procedure for Thiol Nucleophilic Substitution

This protocol describes a representative procedure for the reaction with a thiol nucleophile.

Materials:

• 1-Ethoxy-2,2-difluoroethanol (1.0 eq)

• Thiol (e.g., Thiophenol) (1.2 eq)

• Lewis Acid Catalyst (e.g., BF₃·OEt₂) or Brønsted Acid (e.g., p-TsOH)

• Anhydrous solvent (e.g., Dichloromethane)

Procedure:

• Reaction Setup: In an oven-dried flask under an inert atmosphere (N₂ or Ar), dissolve 1-Ethoxy-2,2-difluoroethanol and the thiol in anhydrous DCM.

• Cooling: Cool the solution to 0°C using an ice bath.

• Catalyst Addition: Slowly add the acid catalyst (e.g., BF₃·OEt₂, 10 mol%) to the stirred solution.

  • Scientist's Note: The choice of catalyst is crucial. Lewis acids are often effective at activating the ethoxy group as a leaving group. The reaction proceeds via an oxocarbenium-like intermediate which is then trapped by the nucleophile.

• Reaction: Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor for completion by TLC.

• Quenching and Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Extract the product with DCM, dry the combined organic layers over Na₂SO₄, filter, and concentrate. Purify the crude material by silica gel chromatography to yield the desired thioether product.

Section 4: Safety and Handling

1-Ethoxy-2,2-difluoroethanol is a flammable liquid and vapor.[4] It may cause skin, eye, and respiratory irritation.[4]

• Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames. Keep the container tightly sealed.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

1-Ethoxy-2,2-difluoroethanol is a highly adaptable and valuable reagent in the synthetic chemist's toolkit. Its ability to act as a stable yet reactive precursor for the difluoroethyl moiety makes it indispensable for constructing complex fluorinated molecules. From its role in powerful multicomponent reactions for heterocyclic synthesis to its utility in straightforward nucleophilic substitutions, this building block offers efficient and reliable routes to novel compounds for the pharmaceutical, agrochemical, and materials science industries.[3]

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• 1-Ethoxy-2,2-difluoroethanol - 148992-43-2 - Vulcanchem. Vulcanchem.
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• 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246 - PubChem. PubChem.
• 1-ethoxy-2,2-difluoroethan-1-ol - Pharos. Pharos.
• 1-Ethoxy-2,2-difluoroethanol: A Versatile Fluorinated Building Block for Pharmaceutical and Agrochemical Synthesis - NINGBO INNO PHARMCHEM CO.,LTD. NINGBO INNO PHARMCHEM CO.,LTD.
• Ethanol, 1-ethoxy-2,2-difluoro- | CymitQuimica. CymitQuimica.
• 1-ethoxy-2,2-difluoroethanol - CAS:148992-43-2 - Sunway Pharm Ltd. Sunway Pharm Ltd.

• Valuable difluoromethylating agent obtained from refrigerant waste - Chemistry World. Chemistry World. Available from: [Link]

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Application Note: 1-Ethoxy-2,2-difluoroethanol as a Versatile Reagent Precursor in Lewis Acid-Catalyzed Diels-Alder Reactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the prospective use of 1-ethoxy-2,2-difluoroethanol as a precursor to a reactive dienophile in Diels-Alder reactions. While not a conventional dienophile, its structure allows for the in situ generation of a highly reactive α,β-unsaturated carbonyl compound under Lewis acid catalysis, opening new avenues for the synthesis of complex fluorinated cyclohexene derivatives. This application note details the theoretical framework, proposed reaction mechanisms, and detailed experimental protocols for leveraging this reagent in [4+2] cycloaddition reactions.

Introduction: The Diels-Alder Reaction and the Role of Fluorine

The Diels-Alder reaction is a cornerstone of synthetic organic chemistry, enabling the stereospecific formation of six-membered rings from a conjugated diene and a dienophile.[1][2] The reaction's efficiency is largely governed by the electronic nature of the reactants; typically, electron-rich dienes react readily with electron-poor dienophiles in what is known as a normal-demand Diels-Alder reaction.[3][4] The introduction of fluorine atoms into molecules can significantly alter their biological and chemical properties, making fluorinated compounds highly valuable in pharmaceutical and materials science.[5] However, the use of fluorinated dienophiles in Diels-Alder reactions can be challenging due to altered reactivity.[5]

1-Ethoxy-2,2-difluoroethanol: A Novel Dienophile Precursor

1-Ethoxy-2,2-difluoroethanol is a stable, readily available hemiacetal.[6] In its native form, it is not an active dienophile. However, we propose that in the presence of a suitable Lewis acid, it can undergo a facile elimination of ethanol to generate the highly reactive 2,2-difluoroacrolein in situ. This transiently formed α,β-unsaturated aldehyde is an excellent dienophile due to the strong electron-withdrawing nature of the gem-difluoro group, which potently activates the double bond for cycloaddition.

Physicochemical Properties of 1-Ethoxy-2,2-difluoroethanol

Property	Value	Reference
Molecular Formula	C₄H₈F₂O₂	[6]
Molecular Weight	126.10 g/mol	[6]
Appearance	Colorless liquid
Boiling Point	100-101 °C
IUPAC Name	1-ethoxy-2,2-difluoroethanol	[6]

Proposed Reaction Mechanism

The proposed utility of 1-ethoxy-2,2-difluoroethanol in Diels-Alder reactions hinges on a two-step, one-pot process initiated by a Lewis acid.

Step 1: Lewis Acid-Mediated In Situ Generation of the Dienophile The Lewis acid (e.g., BF₃·OEt₂, AlCl₃, SnCl₄) coordinates to the hydroxyl and/or ethoxy oxygen of 1-ethoxy-2,2-difluoroethanol, facilitating the elimination of ethanol to form the highly electrophilic 2,2-difluoroacrolein.

Step 2: [4+2] Cycloaddition The in situ-generated 2,2-difluoroacrolein immediately undergoes a Diels-Alder reaction with a suitable diene present in the reaction mixture to form the desired fluorinated cyclohexene adduct.

Diagram of the Proposed Reaction Mechanism

Caption: Proposed two-step, one-pot reaction pathway.

Experimental Protocols

The following protocols are proposed based on established principles of Lewis acid-catalyzed Diels-Alder reactions and should be considered as a starting point for optimization.

General Considerations

• All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) due to the moisture sensitivity of the Lewis acids.

• Anhydrous solvents are crucial for the success of the reaction.

• The choice of Lewis acid and solvent may significantly impact the reaction rate and selectivity.[7][8]

Protocol for the Reaction of 1-Ethoxy-2,2-difluoroethanol with Cyclopentadiene

This protocol describes a representative reaction with a highly reactive diene.

Materials:

• 1-Ethoxy-2,2-difluoroethanol

• Freshly cracked cyclopentadiene

• Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add a solution of freshly cracked cyclopentadiene (1.2 equivalents) in anhydrous DCM.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• In a separate flame-dried flask, prepare a solution of 1-ethoxy-2,2-difluoroethanol (1.0 equivalent) in anhydrous DCM.

• Slowly add the solution of 1-ethoxy-2,2-difluoroethanol to the cooled cyclopentadiene solution.

• To the dropping funnel, add a solution of BF₃·OEt₂ (1.1 equivalents) in anhydrous DCM.

• Add the Lewis acid solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at -78 °C.

• After the addition is complete, allow the reaction to stir at -78 °C for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution at -78 °C.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired fluorinated norbornene adduct.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Expected Outcomes and Troubleshooting

Parameter	Expected Outcome/Consideration	Troubleshooting
Stereoselectivity	The reaction is expected to favor the endo product, in accordance with the Alder endo rule for many Diels-Alder reactions.[1]	A different Lewis acid may alter the endo/exo ratio.[9] Lower reaction temperatures generally favor higher selectivity.
Regioselectivity	For unsymmetrical dienes, the regioselectivity will be governed by the electronic and steric properties of the diene.	The choice of Lewis acid can influence regioselectivity.
Reaction Rate	The reaction rate will be dependent on the reactivity of the diene and the strength of the Lewis acid.	If the reaction is slow, a stronger Lewis acid (e.g., AlCl₃) may be employed, or the reaction temperature may be slowly increased.
Side Reactions	Polymerization of the diene or the in situ-generated dienophile can occur, especially at higher temperatures.	Maintain low temperatures and add the Lewis acid slowly. Use a slight excess of the diene.

Safety Considerations

• 1-Ethoxy-2,2-difluoroethanol is a flammable liquid and may cause skin and eye irritation.[6]

• Lewis acids are corrosive and react violently with water. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

• Cyclopentadiene is volatile and flammable. Freshly cracking should be done with care.

Conclusion

The use of 1-ethoxy-2,2-difluoroethanol as a precursor for the in situ generation of a highly reactive dienophile presents a promising and innovative approach for the synthesis of novel fluorinated compounds via the Diels-Alder reaction. The proposed Lewis acid-catalyzed protocol offers a versatile and potentially high-yielding route to valuable building blocks for drug discovery and materials science. Further investigation and optimization of reaction conditions are warranted to fully explore the scope and limitations of this methodology.

References

• New Experimental Conditions for Diels–Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer. (2022). National Institutes of Health. [Link]

• Elucidating Fluorine Steering Effects in Diels-Alder Reactions Interfaced with Charge-Enhanced Reactivity. (2022). National Institutes of Health. [Link]

• Theoretical studies of solvent effects and Lewis acid catalysis on Diels-Alder reactions. (n.d.). University of California, Irvine. [Link]

• Probing the Impact of Solvent on Lewis Acid Catalysis via Fluorescent Lewis Adducts. (2022). ChemRxiv. [Link]

• Diels–Alder reaction. (2023). Wikipedia. [Link]

• Diels−Alder Reactions with Novel Polymeric Dienes and Dienophiles: Synthesis of Reversibly Cross-Linked Elastomers. (2002). ACS Publications. [Link]

• Hetero-Diels-Alder Cycloaddition Reaction of Vinyl Ethers Enables Selective Fluorescent Labeling of Plasmalogens in Human Plasma Lipids. (2023). PubMed. [Link]

• New Experimental Conditions for Diels–Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer. (2022). ResearchGate. [Link]

• How Lewis Acids Catalyze Diels–Alder Reactions. (2020). National Institutes of Health. [Link]

• What are the six conditions for the Diels-Alder reaction? (2020). Quora. [Link]

• Effect of Lewis acid bulkiness on the stereoselectivity of Diels–Alder reactions between acyclic dienes and α,β-enals. (2021). Royal Society of Chemistry. [Link]

• Fluorinated ethers. Communication 2. Preparation by the interaction of fluorinated alcohols with diazomethane, addition of polyfluoroalkyl iodides to alkenes, intermolecular dehydration... (2021). ResearchGate. [Link]

• Asymmetric Catalysis of Diels Alder Reactions with in Situ Generated Heterocyclic ortho-Quinodimethanes. (2011). ElectronicsAndBooks. [Link]

• Diels Alder Reaction: Dienes and Dienophiles. (n.d.). Chemistry Steps. [Link]

• 1-Ethoxy-2,2-difluoroethanol. (n.d.). PubChem. [Link]

• Trends in the Diels–Alder reaction in polymer chemistry. (2021). ResearchGate. [Link]

• Reactivity of Dienes and Dienophiles in Diels-Alder reaction. (2019). YouTube. [Link]

• Investigation of the asymmetric ionic Diels–Alder reaction for the synthesis of cis-decalins. (2007). Royal Society of Chemistry. [Link]

• Hetero-Diels-Alder Reactions of In Situ-Generated Azoalkenes with Thioketones; Experimental and Theoretical Studies. (2021). MDPI. [Link]

• Generation of novel Diels–Alder reactions using a generative adversarial network. (2022). National Institutes of Health. [Link]

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The Role of 1-Ethoxy-2,2-difluoroethanol in Advancing Materials Science: Detailed Application Notes and Protocols

Introduction: The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern materials science, enabling the development of materials with enhanced thermal stability, chemical resistance, and unique electronic properties. Within the diverse family of fluorinated compounds, 1-Ethoxy-2,2-difluoroethanol (EDFE) has emerged as a versatile and highly valuable building block. Its unique combination of an ethoxy group, a difluoroethanol moiety, and both ether and alcohol functionalities allows for a wide range of chemical transformations and applications. This comprehensive guide provides an in-depth exploration of the role of EDFE in materials science, offering detailed application notes and experimental protocols for researchers, scientists, and professionals in drug development. We will delve into its application in the synthesis of advanced functional materials, its potential as a component in high-performance electrolytes, and its utility in surface modification.

Physicochemical Properties of 1-Ethoxy-2,2-difluoroethanol

A thorough understanding of the fundamental properties of EDFE is crucial for its effective application. The presence of the two fluorine atoms significantly influences the molecule's polarity, boiling point, and reactivity.

Property	Value	Reference
Molecular Formula	C4H8F2O2	[1][2]
Molecular Weight	126.10 g/mol	[1]
Appearance	Colorless liquid	[1][2][3]
Boiling Point	84-101 °C	[1][2][3]
Density	~1.145 - 1.23 g/cm³	[1][2]
CAS Number	148992-43-2	[2]

Application I: Synthesis of Advanced Functional Materials

1-Ethoxy-2,2-difluoroethanol serves as a key precursor and intermediate in the synthesis of a variety of advanced materials, including phthalocyanines and specialty polymers.

A. Synthesis of Fluoroether-Substituted Phthalocyanines

Phthalocyanines are large, aromatic macrocyclic compounds with a wide range of applications in electronics, catalysis, and photodynamic therapy. The introduction of fluoroalkoxy side chains, derived from EDFE, can significantly enhance their solubility, processability, and electronic properties.

Application Note: The following protocol describes a general method for the synthesis of a metal-free octakis(2,2-difluoroethoxy)phthalocyanine. This procedure can be adapted for the synthesis of various metallophthalocyanines by including a suitable metal salt in the reaction mixture. The difluoroethoxy groups are introduced via a nucleophilic aromatic substitution reaction, followed by a cyclotetramerization reaction.

Experimental Protocol: Synthesis of 2,3,9,10,16,17,23,24-octakis(2,2-difluoroethoxy)phthalocyanine

Step 1: Synthesis of 4,5-bis(2,2-difluoroethoxy)phthalonitrile

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 4,5-dichlorophthalonitrile (1 equivalent).

• Solvent and Base: Add anhydrous N,N-dimethylformamide (DMF) to dissolve the phthalonitrile. To this solution, add anhydrous potassium carbonate (K₂CO₃) (2.5 equivalents).

• Nucleophilic Substitution: In a separate flask, prepare a solution of 1-Ethoxy-2,2-difluoroethanol (EDFE) (2.2 equivalents) in anhydrous DMF. Add this solution dropwise to the phthalonitrile solution at room temperature.

• Reaction Conditions: Heat the reaction mixture to 80-90 °C and stir under a nitrogen atmosphere for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and pour it into ice-water. The crude product will precipitate. Filter the solid, wash it with water and then with a small amount of cold ethanol. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Step 2: Cyclotetramerization to form the Phthalocyanine

• Reaction Setup: In a Schlenk tube, place the purified 4,5-bis(2,2-difluoroethoxy)phthalonitrile (1 equivalent) and a catalytic amount of a strong, non-nucleophilic base such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (0.1 equivalents).

• Solvent: Add a high-boiling point solvent such as n-pentanol or n-hexanol.

• Reaction Conditions: Heat the mixture to reflux (typically 140-160 °C) under a nitrogen atmosphere for 12-24 hours. The solution will gradually turn deep green or blue.

• Purification: After cooling, the crude phthalocyanine can be precipitated by adding methanol. The solid is then collected by filtration and washed extensively with methanol, acetone, and hexane to remove unreacted starting materials and byproducts. Further purification can be achieved by column chromatography on silica gel using a chloroform/methanol mixture as the eluent.

Characterization: The final product should be characterized by UV-Vis spectroscopy (to observe the characteristic Q-band), NMR spectroscopy (¹H, ¹⁹F, ¹³C), and mass spectrometry.

Workflow for Phthalocyanine Synthesis

Caption: Synthesis of Fluoroether-Substituted Phthalocyanine.

B. Development of Specialty Polymers

The incorporation of fluorinated monomers into polymers can impart desirable properties such as low surface energy, high thermal stability, and chemical inertness. While a direct polymerization protocol for EDFE is not typical, it can be a precursor to valuable fluorinated acrylic monomers.

Application Note: This protocol outlines the synthesis of a fluorinated acrylate monomer derived from a compound structurally related to EDFE, 2,2-difluoroethanol, and its subsequent polymerization. This serves as a representative example of how EDFE could be chemically modified and then polymerized to create specialty polymers.

Experimental Protocol: Synthesis and Polymerization of 2,2-Difluoroethyl Acrylate

Step 1: Synthesis of 2,2-Difluoroethyl Acrylate Monomer

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2,2-difluoroethanol (1 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM).

• Base: Add a non-nucleophilic base like triethylamine (1.2 equivalents) to the solution and cool the flask in an ice bath.

• Acylation: Add acryloyl chloride (1.1 equivalents) dropwise to the cooled solution while stirring.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Work-up and Purification: Quench the reaction with water. Separate the organic layer, wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude monomer can be purified by vacuum distillation.

Step 2: Radical Polymerization of 2,2-Difluoroethyl Acrylate

• Reaction Setup: In a Schlenk tube, dissolve the purified 2,2-difluoroethyl acrylate monomer in a suitable solvent such as toluene or anisole.

• Initiator: Add a radical initiator, for example, azobisisobutyronitrile (AIBN) (typically 0.1-1 mol% relative to the monomer).

• Degassing: Subject the reaction mixture to several freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Heat the reaction mixture to 60-80 °C under a nitrogen or argon atmosphere for 12-24 hours.

• Isolation: Precipitate the polymer by pouring the cooled reaction mixture into a large volume of a non-solvent, such as methanol or hexane. Filter the polymer, wash it with the non-solvent, and dry it under vacuum to a constant weight.

Characterization: The resulting polymer should be characterized by Gel Permeation Chromatography (GPC) to determine its molecular weight and polydispersity index (PDI), and by NMR spectroscopy to confirm its structure.

Application II: High-Performance Electrolytes for Lithium-Ion Batteries

Fluorinated solvents are of great interest for lithium-ion battery electrolytes due to their high oxidative stability, low flammability, and ability to form a stable solid electrolyte interphase (SEI) on the anode surface.[4][5] EDFE, with its ether and alcohol functionalities and fluorine content, presents an intriguing candidate as a co-solvent or additive in advanced electrolyte formulations.

Application Note: This protocol provides a general framework for the preparation and electrochemical testing of a fluorinated electrolyte for a lithium-ion battery half-cell. Researchers can incorporate EDFE as a co-solvent or an additive to a standard carbonate-based electrolyte and evaluate its impact on battery performance.

Experimental Protocol: Formulation and Testing of an EDFE-Containing Electrolyte

1. Electrolyte Formulation:

• Materials:

  • Lithium hexafluorophosphate (LiPF₆)

  • Ethylene carbonate (EC)

  • Ethyl methyl carbonate (EMC)

  • 1-Ethoxy-2,2-difluoroethanol (EDFE)

• Procedure (inside an argon-filled glovebox):

  • Prepare a baseline electrolyte of 1 M LiPF₆ in a mixture of EC and EMC (e.g., 3:7 v/v).

  • Prepare the experimental electrolyte by adding a specific weight percentage (e.g., 5%, 10%, 20%) of EDFE to the baseline electrolyte. Ensure thorough mixing.

2. Coin Cell Assembly:

• Components:

  • Lithium metal foil (anode)

  • Celgard separator

  • Cathode material (e.g., LiFePO₄ or LiNiMnCoO₂) coated on aluminum foil

  • Coin cell hardware (CR2032)

• Procedure (inside an argon-filled glovebox):

  • Assemble the CR2032 coin cells in the order: negative casing, lithium anode, separator, a few drops of the prepared electrolyte, cathode, spacer disk, spring, and positive casing.

  • Crimp the coin cells to ensure a hermetic seal.

3. Electrochemical Testing:

• Cyclic Voltammetry (CV): To determine the electrochemical stability window of the electrolyte.

• Galvanostatic Cycling: To evaluate the cycling performance, including specific capacity, coulombic efficiency, and capacity retention over multiple charge-discharge cycles.

• Electrochemical Impedance Spectroscopy (EIS): To investigate the interfacial resistance and charge transfer kinetics.

Data Analysis: Compare the performance of the cells with the EDFE-containing electrolyte to those with the baseline electrolyte. Key metrics to analyze include:

• Oxidation and reduction potentials from CV.

• Charge-discharge profiles and specific capacity from galvanostatic cycling.

• Changes in impedance spectra before and after cycling.

Logical Flow for Electrolyte Formulation and Testing

Caption: Workflow for Battery Electrolyte Evaluation.

Application III: Surface Modification of Metal Oxides

The surface properties of materials play a critical role in their performance in various applications, including catalysis, electronics, and biocompatibility. The volatility and reactivity of EDFE make it a candidate for the chemical vapor deposition (CVD) or atomic layer deposition (ALD) of thin fluorinated layers on metal oxide surfaces like aluminum oxide (Al₂O₃).

Application Note: This protocol provides a conceptual framework for the surface modification of an aluminum oxide substrate using a vapor deposition technique with EDFE as the precursor. The hydroxyl groups on the alumina surface can react with the alcohol functionality of EDFE, leading to a covalently bound fluorinated ethoxy layer.

Experimental Protocol: Vapor-Phase Surface Modification of Aluminum Oxide

1. Substrate Preparation:

• Clean the aluminum oxide substrate thoroughly by sonication in acetone, followed by isopropanol, and finally deionized water.

• Dry the substrate in an oven at 120 °C for at least one hour to remove adsorbed water.

• Activate the surface hydroxyl groups by treating the substrate with an oxygen plasma or a piranha solution (a mixture of sulfuric acid and hydrogen peroxide; use with extreme caution ).

2. Vapor Deposition:

• Setup: Place the cleaned and activated substrate in a CVD or ALD reactor.

• Precursor Delivery: Heat the EDFE source to a temperature that provides sufficient vapor pressure (e.g., 40-60 °C).

• Deposition Process (Simplified CVD):

  • Evacuate the reactor to a base pressure.

  • Introduce the EDFE vapor into the reactor at a controlled flow rate.

  • Heat the substrate to a temperature that promotes the reaction between the surface hydroxyl groups and the EDFE molecules (e.g., 150-250 °C).

  • Maintain these conditions for a specific duration to achieve the desired surface coverage.

  • Purge the reactor with an inert gas (e.g., nitrogen or argon) to remove any unreacted precursor and byproducts.

3. Surface Characterization:

• Contact Angle Goniometry: To measure the change in surface energy (hydrophobicity/hydrophilicity) after modification.

• X-ray Photoelectron Spectroscopy (XPS): To confirm the presence of fluorine and carbon on the surface and to analyze the chemical bonding states.

• Atomic Force Microscopy (AFM): To examine the surface morphology and roughness.

Safety and Handling

1-Ethoxy-2,2-difluoroethanol is a flammable liquid and should be handled with appropriate safety precautions.[5] It may cause skin and eye irritation.[5] Always work in a well-ventilated fume hood and wear personal protective equipment, including safety goggles, gloves, and a lab coat.[4] Keep away from heat, sparks, and open flames.[4] Store in a tightly closed container in a cool, dry place.[4]

Conclusion

1-Ethoxy-2,2-difluoroethanol is a valuable and versatile compound in the field of materials science. Its unique chemical structure allows for its use as a precursor in the synthesis of advanced functional materials like phthalocyanines and specialty polymers. Furthermore, its fluorinated nature makes it a promising candidate for the development of high-performance electrolytes for next-generation energy storage devices and for the surface modification of materials. The detailed protocols provided in this guide offer a starting point for researchers to explore and exploit the full potential of this remarkable molecule. As the demand for advanced materials continues to grow, the role of strategically designed fluorinated building blocks like 1-Ethoxy-2,2-difluoroethanol is set to become even more prominent.

References

• ChemBK. (2024, April 9). 1-ethoxy-2,2-difluoroethanol. Retrieved from [Link]

• PubChem. (n.d.). 1-Ethoxy-2,2-difluoroethanol. Retrieved from [Link]

• Zhang, Z., et al. (2023). Study on the effect of fluorinated solvent electrolyte on the active material and cycle performance of a commercial 21700-type battery. RSC Advances, 13(30), 20845-20852. [Link]

• Zhang, Z., et al. (2013). Fluorinated electrolytes for 5 V lithium-ion battery chemistry. Energy & Environmental Science, 6(6), 1806-1810. [Link]

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• 4. scribd.com [scribd.com]
• 5. Fluorinated electrolytes for 5 V lithium-ion battery chemistry - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]

Application Notes & Protocols: A Guide to the Synthesis of Fluoroether-Substituted Phthalocyanines Utilizing 1-Ethoxy-2,2-difluoroethanol

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Advantage of Fluorination in Phthalocyanine Chemistry

Phthalocyanines (Pcs) are robust, aromatic macrocycles celebrated for their diverse applications, ranging from industrial pigments to advanced materials in electronics.[1][2] In the realm of medicine, their potent photosensitizing capabilities have positioned them as promising agents for Photodynamic Therapy (PDT) in oncology.[3][4][5] However, the utility of parent phthalocyanines is often hampered by their profound insolubility and strong intermolecular aggregation, which can quench their photoactivity and complicate formulation.

The strategic incorporation of fluorine atoms and fluorinated moieties into the phthalocyanine periphery has emerged as a powerful solution to these challenges.[2][6] The high electronegativity and unique steric properties of fluorine can drastically alter the physicochemical profile of the macrocycle.[2][6] Specifically, trifluoroethoxy and other fluoroether substitutions have been shown to effectively suppress aggregation through steric hindrance and electrostatic repulsion, leading to enhanced solubility in common organic solvents.[7] This improved handling facilitates purification and formulation. Moreover, the strong electron-withdrawing nature of fluorine modulates the electronic properties of the Pc core, influencing its photophysical behavior and potential as a therapeutic or diagnostic agent.[7][8] Fluorination is a well-established strategy in drug design to enhance metabolic stability and tune pharmacokinetics, making these derivatives particularly attractive for drug development.[6][9]

This guide provides a comprehensive, in-depth protocol for the synthesis of fluoroether-substituted phthalocyanines, leveraging 1-Ethoxy-2,2-difluoroethanol as a versatile building block to introduce the desired functional groups.[10][11] We will detail the synthesis of a key phthalonitrile precursor followed by its metal-templated cyclotetramerization and subsequent purification.

Synthetic Strategy: A Two-Stage Approach to Fluoroether-Pc Scaffolds

The synthesis of peripherally substituted phthalocyanines is most reliably achieved through the cyclotetramerization of a corresponding substituted phthalonitrile.[1][4][12] Our strategy is therefore divided into two primary stages:

• Stage 1: Synthesis of the Fluoroether-Substituted Phthalonitrile Precursor. This foundational step involves the introduction of the 1-ethoxy-2,2-difluoroethoxy group onto a phthalonitrile scaffold. This is typically accomplished via a nucleophilic aromatic substitution (SNAr) reaction, where an activated phthalonitrile derivative (e.g., 4-nitrophthalonitrile) reacts with the alkoxide generated from 1-ethoxy-2,2-difluoroethanol. The nitro group is an excellent leaving group, facilitating this substitution.

• Stage 2: Metal-Templated Cyclotetramerization. In this critical step, four molecules of the synthesized phthalonitrile precursor converge around a central metal ion, which acts as a template to guide the macrocyclization.[3][13] This reaction is typically performed in a high-boiling solvent with a base catalyst to yield the metallated fluoroether-substituted phthalocyanine.[3][14]

Fig. 1: Overall two-stage synthetic workflow.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and appropriate gloves) is mandatory. Handle all reagents and solvents with care, consulting their respective Safety Data Sheets (SDS) prior to use.

Protocol 1: Synthesis of 4-(2,2-Difluoro-1-ethoxyethoxy)phthalonitrile

This protocol details the nucleophilic aromatic substitution reaction to create the essential precursor. The choice of potassium carbonate as a base is strategic; it is strong enough to deprotonate the alcohol but mild enough to minimize side reactions compared to stronger bases like sodium hydride. DMF is an ideal polar aprotic solvent that effectively solvates the ions and facilitates the SNAr reaction.

Materials:

• 4-Nitrophthalonitrile

• 1-Ethoxy-2,2-difluoroethanol[10][11][15][16][17]

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Deionized water

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

• Standard glassware for organic synthesis, magnetic stirrer, heating mantle, and rotary evaporator.

Procedure:

• To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-nitrophthalonitrile (1.0 eq), 1-ethoxy-2,2-difluoroethanol (1.2 eq), and anhydrous potassium carbonate (2.5 eq).

• Add anhydrous DMF to the flask to create a solution with a concentration of approximately 0.5 M with respect to the 4-nitrophthalonitrile.

• Heat the reaction mixture to 80 °C with vigorous stirring under a nitrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 hexane/ethyl acetate eluent). The reaction is typically complete within 12-18 hours.

• Once the starting material is consumed, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a separatory funnel containing deionized water (approx. 5 times the volume of DMF used).

• Extract the aqueous phase three times with ethyl acetate.

• Combine the organic layers and wash sequentially with deionized water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by flash column chromatography on silica gel, typically using a gradient of hexane/ethyl acetate as the eluent, to yield the pure phthalonitrile precursor as a white or pale-yellow solid.

Protocol 2: Synthesis of Zinc(II) 2,9,16,23-tetra-[4-(2,2-difluoro-1-ethoxyethoxy)]phthalocyanine

This protocol describes the template-driven cyclotetramerization.[3] Zinc acetate is chosen as the metal template due to its reliability and the desirable photophysical properties of the resulting zinc phthalocyanines. 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a non-nucleophilic strong base that effectively catalyzes the tetramerization process.[18]

Materials:

• 4-(2,2-Difluoro-1-ethoxyethoxy)phthalonitrile (from Protocol 1)

• Zinc(II) Acetate (Zn(OAc)₂), anhydrous

• 1-Pentanol or N,N-Dimethylformamide (DMF)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Methanol

• Standard reflux apparatus, inert gas (Argon or Nitrogen) supply.

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, combine the phthalonitrile precursor (1.0 eq) and anhydrous zinc(II) acetate (0.25-0.30 eq).

• Add 1-pentanol or DMF as the solvent (enough to create a stirrable slurry).

• Add a catalytic amount of DBU (approx. 0.1 eq) to the mixture.

• Heat the reaction mixture to reflux (approx. 140-150 °C) with vigorous stirring. A deep green or blue color should develop, indicating the formation of the phthalocyanine macrocycle.

• Maintain the reflux for 12-24 hours. Monitor the disappearance of the phthalonitrile precursor by TLC.

• After cooling to room temperature, pour the dark mixture into a large volume of methanol to precipitate the crude product.

• Stir the suspension for 1-2 hours, then collect the solid precipitate by vacuum filtration.

• Wash the solid extensively with hot methanol, water, and finally acetone to remove unreacted starting materials and solvent residues.

• Dry the crude, dark green/blue solid product in a vacuum oven.

Protocol 3: Purification by Column Chromatography

The enhanced solubility imparted by the fluoroether groups makes column chromatography the most effective method for achieving high purity.[1][7][19] This technique separates the desired phthalocyanine from oligomeric side products and other impurities.

Materials:

• Crude Fluoroether-Substituted Phthalocyanine

• Silica Gel (for column chromatography, 230-400 mesh)

• Dichloromethane (DCM)

• Tetrahydrofuran (THF) or Ethyl Acetate

• Hexane

• Appropriate size chromatography column and collection tubes.

Procedure:

• Prepare a slurry of silica gel in hexane and pack the chromatography column. Equilibrate the column with the starting eluent (e.g., 100% DCM or a DCM/hexane mixture).

• Dissolve a minimum amount of the crude phthalocyanine in the starting eluent (a few drops of THF may be added to aid dissolution if necessary).

• Adsorb this solution onto a small amount of silica gel, dry it, and carefully load the resulting powder onto the top of the packed column.

• Begin elution with a low-polarity solvent system (e.g., DCM).

• Gradually increase the polarity of the eluent by adding small percentages of THF or ethyl acetate (e.g., increasing from 0% to 5% THF in DCM).

• The main, intensely colored band corresponding to the desired phthalocyanine will begin to move down the column. Collect this fraction.

• Monitor the collected fractions by TLC.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified fluoroether-substituted phthalocyanine.

Fig. 2: Workflow for chromatographic purification.

Product Characterization: Spectroscopic Validation

Thorough characterization is essential to confirm the identity and purity of the synthesized phthalocyanine.

• UV-Visible Spectroscopy: This is the hallmark technique for phthalocyanines. The electronic absorption spectrum in a solvent like THF or DCM should exhibit two characteristic regions: the intense Q-band in the visible region (approx. 670-700 nm) and the Soret band (or B-band) in the near-UV region (approx. 340-400 nm).[20][21][22] The Q-band arises from the π-π* transition of the 18π-electron macrocycle and its sharpness is a good indicator of a non-aggregated state in solution.[21]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show signals corresponding to the aromatic protons on the phthalocyanine periphery and the distinct signals for the ethoxy (-OCH₂CH₃) and methine (-OCH-) protons of the fluoroether substituent.

  • ¹⁹F NMR: Will show a characteristic signal for the -CF₂- group, providing direct evidence of successful fluorination.

  • ¹³C NMR: Will confirm the carbon skeleton of the entire molecule.

• Mass Spectrometry (MS): Techniques like MALDI-TOF or ESI-MS should be used to confirm the molecular weight of the final compound, matching the calculated isotopic pattern.

Table 1: Expected Characterization Data Summary

Analysis Technique	Expected Result/Observation	Rationale
UV-Vis	Q-Band λmax: ~680 nmSoret Band λmax: ~350 nm	Confirms the formation of the extended π-conjugated phthalocyanine macrocycle.[20][21]
¹H NMR	Signals in aromatic region (7-8 ppm)Signals for ethoxy group (~4.0, 1.2 ppm)Signal for methine proton (~6.5 ppm)	Confirms the presence of both the Pc core and the intact fluoroether substituent.
¹⁹F NMR	Single signal (doublet of triplets or similar) in the expected region for a -CF₂- group.	Unambiguously confirms the incorporation of the difluoro moiety.
Mass Spec.	Molecular ion peak corresponding to the calculated exact mass of the C₄₈H₄₀F₈N₈O₈Zn structure.	Verifies the elemental composition and confirms the successful synthesis of the target molecule.

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• El-Nahass, M. M., et al. (2005). Spectroscopic ellipsometry of metal phthalocyanine thin films. Optics Express, 13(15), 5675-5684. Retrieved from [Link]

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• Sharp, J. H., & Lardon, M. (1968). Spectroscopic characterization of a new polymorph of metal-free phthalocyanine. The Journal of Physical Chemistry, 72(9), 3230-3235. Retrieved from [Link]

• Mukherjee, T., et al. (2021). Silicon phthalocyanines: synthesis and resurgent applications. Organic & Biomolecular Chemistry, 19(2), 244-263. Retrieved from [Link]

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Application Note & Protocols: Surface Modification of Aluminum Oxide with 1-Ethoxy-2,2-difluoroethanol

Introduction: The Challenge and Opportunity in Aluminum Oxide Surface Engineering

Aluminum oxide (Al₂O₃), a cornerstone material in catalysis, electronics, and advanced ceramics, possesses surface properties that are dictated by its native hydroxyl groups (Al-OH).[1][2] While these groups provide a reactive canvas, their inherent hydrophilicity can be a significant drawback in applications requiring controlled wettability, corrosion resistance, or specific interfacial adhesion. Surface modification is therefore a critical step in tailoring Al₂O₃ for advanced applications.[3][4]

Fluorinated organic compounds offer a powerful route to creating low-energy, chemically inert surfaces. This guide focuses on 1-Ethoxy-2,2-difluoroethanol (EFE) , a versatile fluorinated building block, for the robust surface modification of aluminum oxide.[5] EFE presents a unique combination of an alcohol functional group for covalent attachment to the oxide surface and a difluoroethyl moiety to impart desirable fluorinated characteristics. This document provides the scientific rationale, detailed experimental protocols, and characterization methodologies for researchers seeking to leverage EFE for high-performance surface engineering of aluminum oxide.

Physicochemical Properties of 1-Ethoxy-2,2-difluoroethanol:

Property	Value	Source
Molecular Formula	C₄H₈F₂O₂	[6][7][8]
Molecular Weight	126.10 g/mol	[6][8]
Appearance	Colorless, volatile liquid	[6][7]
Boiling Point	Approx. 84-85 °C	[6][7]
CAS Number	148992-43-2	[6][8]

Mechanism of Interaction: Covalent Grafting onto the Al₂O₃ Surface

The efficacy of 1-Ethoxy-2,2-difluoroethanol as a surface modifier hinges on its direct chemical reaction with the hydroxylated aluminum oxide surface. The process is a condensation reaction where the alcohol group of EFE interacts with the surface Al-OH groups.

Causality of the Reaction: The aluminum oxide surface, when properly prepared, is rich in reactive terminal hydroxyls.[9][10] The EFE molecule, upon introduction, engages these sites. The reaction is believed to proceed via the decomposition of the hemiacetal structure on the surface, leading to the formation of a stable, covalently bonded fluorinated surface ethoxide and the elimination of water.[6] The presence of electron-withdrawing fluorine atoms enhances the acidity of the hydroxyl proton in EFE, potentially facilitating the reaction with the surface hydroxyls.

Below is a diagram illustrating the proposed reaction mechanism at a molecular level.

Caption: Proposed reaction of EFE with a hydroxylated Al₂O₃ surface.

Experimental Guide: Protocols for Surface Modification and Analysis

This section provides a comprehensive workflow for the preparation, modification, and characterization of aluminum oxide substrates. The protocols are designed to be self-validating, where successful modification is confirmed through a suite of characterization techniques.

Caption: High-level experimental workflow for Al₂O₃ surface modification.

Protocol 1: Substrate Preparation and Cleaning

Rationale: The success of the surface modification is critically dependent on the cleanliness and initial state of the aluminum oxide surface. This protocol aims to remove organic and inorganic contaminants and to generate a consistent, hydroxylated surface ready for reaction.

Materials:

• Aluminum oxide substrates (e.g., sapphire wafers, alumina plates, or Al₂O₃-coated silicon)

• Acetone (reagent grade)

• Isopropanol (reagent grade)

• Deionized (DI) water (18.2 MΩ·cm)

• Nitrogen or Argon gas (high purity)

• Piranha solution (3:1 mixture of concentrated H₂SO₄:30% H₂O₂). EXTREME CAUTION IS REQUIRED.

Equipment:

• Ultrasonic bath

• Beakers

• Teflon substrate holder

• Fume hood

• Personal Protective Equipment (PPE): acid-resistant gloves, lab coat, full-face shield.

Procedure:

• Degreasing: Place the Al₂O₃ substrates in a Teflon holder. Sonicate sequentially in beakers of acetone, isopropanol, and DI water for 15 minutes each. This removes gross organic contamination.

• Drying: After the final DI water rinse, dry the substrates under a stream of high-purity nitrogen or argon gas.

• Piranha Etch (Activation):

  • WARNING: Piranha solution is extremely corrosive and reacts violently with organic materials. Prepare in situ in a designated fume hood by adding the H₂O₂ slowly to the H₂SO₄. The solution is highly exothermic.

  • Immerse the dried substrates into the freshly prepared Piranha solution for 30-45 minutes. This step removes stubborn organic residues and fully hydroxylates the surface.[11]

• Final Rinse: Carefully remove the substrates and rinse them copiously with DI water (at least 5 rinse cycles).

• Final Dry & Storage: Dry the substrates again under a stream of nitrogen/argon. The activated substrates are highly hydrophilic and should be used immediately for the modification step to prevent atmospheric contamination.

Protocol 2: Surface Modification with 1-Ethoxy-2,2-difluoroethanol

Rationale: This protocol uses a solution-phase deposition method to create a self-assembled layer of the fluorinated ethoxide on the activated Al₂O₃ surface. Anhydrous conditions are preferred to minimize competitive adsorption of water and to drive the condensation reaction forward.

Materials:

• Activated Al₂O₃ substrates (from Protocol 1)

• 1-Ethoxy-2,2-difluoroethanol (EFE)

• Anhydrous Toluene or Hexane (solvent)

• Anhydrous Isopropanol (for rinsing)

Equipment:

• Glove box or desiccator (optional, for anhydrous conditions)

• Glass reaction vessel with a tight-fitting lid

• Hot plate or oven

• Pipettes

Procedure:

• Solution Preparation: Inside a glove box or a dry environment, prepare a 1% (v/v) solution of EFE in anhydrous toluene. For a 10 mL solution, add 100 µL of EFE to 9.9 mL of toluene. The concentration can be optimized, but 1% is a robust starting point.

• Substrate Immersion: Place the freshly activated Al₂O₃ substrates into the EFE solution. Ensure the substrates are fully submerged.

• Reaction: Seal the vessel and leave it at room temperature for 2-4 hours. Gentle agitation can be beneficial but is not strictly necessary. For a more robust layer, the reaction can be performed at 40-50 °C.

• Rinsing: Remove the substrates from the reaction solution. Rinse thoroughly with fresh anhydrous toluene to remove any physisorbed EFE molecules. Follow this with a rinse in anhydrous isopropanol.

• Curing: Place the rinsed substrates in an oven at 110-120 °C for 30 minutes. This thermal curing step helps to drive off any remaining solvent and water byproduct, strengthening the covalent bond between the modifier and the surface.

• Final Cleaning: Perform a final sonication in isopropanol for 5 minutes to remove any loosely bound material. Dry under a stream of nitrogen. The modified substrates are now ready for characterization.

Verification and Characterization

A multi-technique approach is essential to validate the successful modification of the surface.

Characterization Technique	Parameter Measured	Expected Result for Successful Modification
Contact Angle Goniometry	Static Water Contact Angle (WCA)	Significant increase in WCA from <10° (activated) to >70° (modified), indicating a shift from hydrophilic to hydrophobic.
X-ray Photoelectron Spectroscopy (XPS)	Surface Elemental Composition & Chemical States	Appearance of F 1s and C 1s peaks. High-resolution C 1s scan should show C-F, C-O, and C-C/C-H components. Decrease in the surface O 1s signal corresponding to Al-OH.
FTIR Spectroscopy (ATR or Grazing Angle)	Surface Functional Groups	Attenuation or disappearance of the broad O-H stretching band (~3000-3600 cm⁻¹). Appearance of new peaks corresponding to C-H (~2850-2980 cm⁻¹) and C-F (~1000-1200 cm⁻¹) stretching vibrations.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Water Contact Angle after Modification	1. Incomplete initial cleaning/activation.2. Reaction solution contaminated with water.3. Insufficient reaction time or temperature.	1. Re-run Protocol 1, ensuring fresh Piranha solution.2. Use anhydrous solvents and perform the reaction under an inert atmosphere.3. Increase reaction time to 12 hours or temperature to 50 °C.
Inconsistent/Patchy Coating	1. Non-uniform cleaning.2. Contamination of substrate before modification.3. Insufficient rinsing after modification.	1. Ensure substrates are fully immersed and separated during cleaning.2. Use substrates immediately after activation.3. Increase the volume and number of rinsing steps (Protocol 2, Step 4).
No Fluorine Signal in XPS	1. Failed reaction.2. Modifier layer is too thin for detection limit.3. Incorrect XPS analysis parameters.	1. Verify EFE reagent quality and troubleshoot the reaction as above.2. Use a higher concentration of EFE (e.g., 2-5%).3. Consult with XPS instrument specialist; ensure appropriate take-off angle for surface sensitivity.

Conclusion

1-Ethoxy-2,2-difluoroethanol serves as a highly effective agent for the chemical modification of aluminum oxide surfaces. The protocols detailed herein provide a reliable pathway to transform the naturally hydrophilic Al₂O₃ into a hydrophobic, low-energy surface through the formation of a covalently bonded fluorinated ethoxide layer. This strategic modification unlocks new performance capabilities for aluminum oxide in a wide array of applications, from advanced electronics and catalysis to specialized coatings and biomedical devices.

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Application Notes and Protocols for the Synthesis of Difluoromethylated Pyrroles via a Multicomponent Annulation Strategy

Introduction: The Strategic Value of Difluoromethylated Pyrroles in Modern Drug Discovery

The incorporation of fluorine into pharmacologically active molecules is a cornerstone of modern medicinal chemistry. The unique physicochemical properties of the fluorine atom—its high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly enhance a drug candidate's metabolic stability, lipophilicity, and binding affinity to its biological target. Among the various fluorinated motifs, the difluoromethyl (CHF₂) group is of particular interest as it can act as a bioisostere of a hydroxyl group or a lipophilic hydrogen bond donor, thereby improving cell membrane permeability and target engagement.

Pyrrole scaffolds are prevalent in numerous natural products and FDA-approved drugs, exhibiting a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The convergence of these two privileged structural motifs—the difluoromethyl group and the pyrrole core—offers a powerful strategy for the development of novel therapeutics.

Multicomponent reactions (MCRs), which involve the combination of three or more starting materials in a single synthetic operation to form a complex product, represent an ideal approach for the efficient construction of such valuable molecules. MCRs are characterized by their high atom economy, operational simplicity, and the ability to rapidly generate libraries of structurally diverse compounds.

This application note provides a detailed protocol for a robust three-component annulation reaction to synthesize highly functionalized 3-difluoromethyl-pyrroles. While this protocol utilizes ethyl bromodifluoroacetate as the difluoromethylating agent, it is conceptually linked to the reactivity of building blocks like 1-Ethoxy-2,2-difluoroethanol . This hemiacetal can be considered a stable precursor or "masked" form of a difluoroacetyl synthon, a key intermediate in similar synthetic transformations. Understanding this representative protocol will empower researchers to design and execute efficient syntheses of novel difluoromethylated heterocycles for drug discovery and development programs.

Reaction Principle: A Modified Hantzsch-Type Three-Component Annulation

The protocol described herein is a modification of the classic Hantzsch pyrrole synthesis. It involves the one-pot reaction of a primary amine, a β-ketoester, and an electrophilic difluoromethylating agent, ethyl bromodifluoroacetate. The reaction proceeds through the in situ formation of an enamine from the primary amine and the β-ketoester. This nucleophilic enamine then attacks the ethyl bromodifluoroacetate, initiating a cascade of reactions that culminates in the formation of the aromatic pyrrole ring. This convergent approach allows for the direct installation of the valuable difluoromethyl group onto the pyrrole core in a single, efficient operation.

Reaction Mechanism

The reaction proceeds through a well-defined, stepwise mechanism that ensures the controlled assembly of the pyrrole ring. The causality behind each step is crucial for understanding the reaction's success and for troubleshooting potential issues.

• Enamine Formation: The reaction commences with the condensation of the primary amine (1) with the β-ketoester (2) to form the nucleophilic enamine intermediate (3) . This is a reversible reaction, often favored by the removal of water.

• Nucleophilic Attack: The electron-rich enamine (3) acts as the key nucleophile, attacking the electrophilic carbon of ethyl bromodifluoroacetate (4) . This results in the formation of a new carbon-carbon bond and the generation of the iminium ion intermediate (5) .

• Intramolecular Cyclization: The intermediate (5) undergoes an intramolecular cyclization, where the nitrogen atom attacks the ketone carbonyl group. This ring-closing step forms the five-membered dihydropyrrole ring, leading to the formation of intermediate (6) .

• Aromatization via Elimination: The final step is the aromatization of the dihydropyrrole ring. This occurs through the elimination of a molecule of water and subsequent tautomerization to yield the stable, aromatic 3-difluoromethyl-pyrrole (7) .

Caption: Figure 1: Reaction Mechanism for the Three-Component Synthesis of 3-Difluoromethyl-Pyrroles.

Detailed Experimental Protocol

This protocol provides a representative procedure for the synthesis of Ethyl 1,5-dimethyl-4-(difluoromethyl)-2-phenyl-1H-pyrrole-3-carboxylate.

Materials and Reagents:

• Aniline (99.5%)

• Ethyl acetoacetate (≥99%)

• Ethyl bromodifluoroacetate (97%)

• Triethylamine (≥99%)

• Toluene (anhydrous, 99.8%)

• Magnesium sulfate (anhydrous)

• Silica gel for column chromatography

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add aniline (1.86 g, 20 mmol) and ethyl acetoacetate (2.60 g, 20 mmol) in toluene (40 mL).

• Enamine Formation: Heat the mixture to reflux for 2 hours with a Dean-Stark trap to remove the water formed during the reaction. The formation of the enamine can be monitored by thin-layer chromatography (TLC).

• Addition of Reagents: After cooling the reaction mixture to room temperature, add triethylamine (2.02 g, 20 mmol), followed by the dropwise addition of ethyl bromodifluoroacetate (4.06 g, 20 mmol) over 10 minutes.

• Reaction: Heat the reaction mixture to 80 °C and stir for 12 hours. Monitor the progress of the reaction by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove any solids. Wash the filtrate with water (3 x 30 mL) and brine (30 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired 3-difluoromethyl-pyrrole.

Data Presentation: Reaction Scope

The versatility of this three-component annulation is demonstrated by its compatibility with a range of primary amines and β-ketoesters, affording the corresponding 3-difluoromethyl-pyrroles in good to excellent yields.

Entry	Amine (1)	β-Ketoester (2)	Product (7)	Yield (%)
1	Aniline	Ethyl acetoacetate	Ethyl 1,5-dimethyl-4-(difluoromethyl)-2-phenyl-1H-pyrrole-3-carboxylate	78
2	4-Methoxyaniline	Ethyl acetoacetate	Ethyl 4-(difluoromethyl)-2-(4-methoxyphenyl)-1,5-dimethyl-1H-pyrrole-3-carboxylate	82
3	Benzylamine	Ethyl acetoacetate	Ethyl 2-benzyl-4-(difluoromethyl)-1,5-dimethyl-1H-pyrrole-3-carboxylate	75
4	Aniline	Methyl acetoacetate	Methyl 1,5-dimethyl-4-(difluoromethyl)-2-phenyl-1H-pyrrole-3-carboxylate	72

Table 1: Representative examples illustrating the scope of the three-component synthesis of 3-difluoromethyl-pyrroles.

Experimental Workflow Visualization

The following diagram outlines the key steps in the experimental protocol, providing a clear visual guide for laboratory execution.

Caption: Figure 2: Experimental Workflow for the synthesis of 3-difluoromethyl-pyrroles.

Conclusion and Outlook

This application note details a robust and versatile three-component annulation protocol for the synthesis of valuable 3-difluoromethyl-pyrroles. The procedure is operationally simple, utilizes readily available starting materials, and provides good to excellent yields of the desired products. The underlying mechanistic principles provide a solid foundation for further optimization and adaptation of this methodology. For researchers in drug discovery and development, this protocol offers an efficient pathway to novel fluorinated heterocyclic scaffolds with high potential for biological activity. Future work could explore the use of other difluoroalkylating agents, including those generated in situ from precursors like 1-Ethoxy-2,2-difluoroethanol, to further expand the scope and utility of this powerful synthetic strategy.

References

• Hantzsch, A. R. (1890). Neue Synthese von Pyrrolderivaten. Berichte der deutschen chemischen Gesellschaft, 23(1), 1474–1476. [Link]

• Qiu, Z., & Burton, D. J. (1992). A new and convenient route to α,α-difluoro-γ-keto esters and their synthetic applications. Tetrahedron Letters, 33(15), 2073-2076. [Link]

• Domínguez, E., & de Marigorta, E. M. (2011). Multicomponent reactions in the synthesis of pyrroles. Current Organic Chemistry, 15(20), 3549-3576. [Link]

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

Application Notes and Protocols for the Synthesis of 1-Ethoxy-2,2-difluoroethanol

Abstract

This document provides a comprehensive guide for the standard laboratory synthesis of 1-Ethoxy-2,2-difluoroethanol, a valuable fluorinated building block in medicinal and materials chemistry. The protocol details a robust method for the oxyfluorination of ethyl vinyl ether utilizing the electrophilic fluorinating agent Selectfluor®. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights, a step-by-step experimental protocol, safety considerations, and characterization data. The causality behind experimental choices is explained to ensure both reproducibility and a thorough understanding of the underlying chemical principles.

Introduction and Scientific Background

Fluorine-containing organic molecules are of paramount importance in modern drug discovery and materials science. The introduction of fluorine atoms can significantly alter a molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity. 1-Ethoxy-2,2-difluoroethanol, also known as difluoroacetaldehyde ethyl hemiacetal, is a versatile synthetic intermediate.[1][2][3] Its structure incorporates a difluoromethyl group adjacent to a hemiacetal functionality, making it a precursor for a variety of difluoromethylated compounds.[4]

The synthesis of α,α-difluoroethers and related structures can be challenging.[5] Traditional methods often rely on harsh or hazardous reagents. The protocol outlined herein employs an electrophilic fluorination approach, which offers a milder and more selective alternative. Specifically, we will focus on the oxyfluorination of an electron-rich alkene, ethyl vinyl ether, using the commercially available and relatively safe electrophilic fluorinating agent, 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate), commonly known as Selectfluor®.[6]

The core of this synthetic strategy is the reaction of an alkene with an electrophilic fluorine source in the presence of a nucleophile, in this case, the alcohol functional group that is formed in situ. This reaction proceeds through a proposed mechanism involving the attack of the electron-rich double bond of ethyl vinyl ether on the electrophilic fluorine of Selectfluor®. This generates a transient fluorinated carbocation intermediate, which is then trapped by a water molecule present in the reaction medium to afford the target hemiacetal.

Safety Precautions and Reagent Handling

General Safety: All manipulations should be performed in a well-ventilated fume hood. Standard personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be worn at all times. An emergency eyewash and safety shower should be readily accessible.

Selectfluor® (F-TEDA-BF₄): Although significantly safer than many other fluorinating agents, Selectfluor® is a strong oxidizing agent and should be handled with care.[2] Avoid inhalation of dust and contact with skin and eyes. It is harmful if swallowed and can cause serious eye damage.[2] Store in a cool, dry place away from combustible materials.

Ethyl Vinyl Ether: This is a highly flammable liquid with a low boiling point.[7] All handling should be done away from ignition sources. It is also an irritant, and inhalation of vapors should be avoided.

Acetonitrile (CH₃CN): Acetonitrile is a flammable and toxic solvent. It can be absorbed through the skin and is harmful if inhaled or swallowed. Use in a well-ventilated area and avoid contact.

Waste Disposal: All chemical waste, including residual reagents and solvents, must be disposed of according to institutional and local environmental regulations.

Experimental Protocol: Oxyfluorination of Ethyl Vinyl Ether

This protocol is based on established principles of oxyfluorination of alkenes using Selectfluor® in the presence of a nucleophile.[8]

Materials and Reagents

• Ethyl vinyl ether (≥98%)

• Selectfluor® (1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate))

• Acetonitrile (CH₃CN), anhydrous

• Deionized water

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc) for extraction

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Silica gel for column chromatography

Reaction Setup and Procedure

• To a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, add Selectfluor® (1.0 eq) and anhydrous acetonitrile (100 mL).

• Begin stirring the suspension and add deionized water (0.5 eq).

• Heat the reaction mixture to 80 °C in an oil bath. The suspension should become a clear solution upon heating.

• Once the reaction mixture reaches 80 °C, add ethyl vinyl ether (1.2 eq), dissolved in 20 mL of anhydrous acetonitrile, dropwise via the dropping funnel over a period of 30 minutes.

• After the addition is complete, maintain the reaction mixture at 80 °C and continue stirring for 4 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up and Purification

• Allow the reaction mixture to cool to room temperature.

• Carefully pour the mixture into a separatory funnel containing 100 mL of a saturated aqueous solution of sodium bicarbonate to quench the reaction.

• Extract the aqueous layer with dichloromethane or ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-Ethoxy-2,2-difluoroethanol.

Proposed Reaction Mechanism

The reaction is proposed to proceed via an electrophilic attack of the vinyl ether on the fluorine atom of Selectfluor®, followed by the trapping of the resulting oxocarbenium ion by water.

Characterization of 1-Ethoxy-2,2-difluoroethanol

The final product is expected to be a colorless to light yellow liquid.[1] Proper characterization is essential to confirm the structure and purity of the synthesized compound.

Physical Properties

Property	Value	Reference
Molecular Formula	C₄H₈F₂O₂	[9]
Molecular Weight	126.10 g/mol	[9]
Boiling Point	100-101 °C	[1]
Density	1.23 g/cm³	[1]
Refractive Index	n20/D 1.37	[1]

Spectroscopic Data

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is a key tool for structural elucidation. Expected signals would include a triplet for the methyl protons and a quartet for the methylene protons of the ethoxy group. The proton on the carbon bearing the two fluorine atoms would appear as a triplet due to coupling with the two equivalent fluorine atoms. The hydroxyl proton will likely be a broad singlet.

• ¹⁹F NMR (Fluorine-19 Nuclear Magnetic Resonance): The ¹⁹F NMR spectrum is crucial for confirming the presence and environment of the fluorine atoms. A single signal is expected for the two equivalent fluorine atoms, which would be split into a doublet by the adjacent proton.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will show four distinct signals. The carbon atom bonded to the two fluorine atoms will exhibit a characteristic triplet due to one-bond carbon-fluorine coupling (¹JCF).

• Mass Spectrometry (MS): Mass spectral analysis should confirm the molecular weight of the compound.

(Note: At the time of this writing, publicly available, experimentally derived NMR spectra for 1-Ethoxy-2,2-difluoroethanol were not located. The expected patterns are based on fundamental principles of NMR spectroscopy and data from structurally similar compounds.)

Conclusion

The protocol described in this application note presents a reliable and accessible method for the laboratory-scale synthesis of 1-Ethoxy-2,2-difluoroethanol. By employing the electrophilic fluorinating agent Selectfluor®, this method avoids the use of more hazardous reagents while providing a direct route to this valuable fluorinated building block. Adherence to the outlined safety precautions and experimental procedures should enable researchers to successfully synthesize and characterize this compound, facilitating its use in further synthetic applications in drug discovery and materials science.

References

• Divergent synthesis of difluoromethylated indole-3-carbinols, bisindolylmethanes and indole-3-methanamines. Organic & Biomolecular Chemistry, 2023.

• 1-ethoxy-2,2-difluoroethanol. ChemBK.

• Selectfluor and alcohol-mediated synthesis of bicyclic oxyfluorination compounds by Wagner–Meerwein rearrangement. Beilstein Journal of Organic Chemistry, 2020.

• Cyanofluorination of vinyl ethers enabled by electron donor–acceptor complexes. Organic Chemistry Frontiers, 2019.

• Synthesis of aryl α,α-difluoroethyl thioethers a novel structure motif in organic chemistry, and extending to aryl α,α-difluoro oxyethers. RSC Publishing.

• Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate), F-TEDA-BF4. Organic Chemistry Portal.

• 1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate). Aspirachem.

• Selectfluor - Wikipedia. Wikipedia.

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• The development of Selectfluor® as a commercial electrophilic fluorinating agent. REF Impact Case Studies.

• 1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate). Sigma-Aldrich.

• Ethyl vinyl ether - Wikipedia. Wikipedia.

• DIFLUOROACETALDEHYDE ETHYL HEMIACETAL. ChemicalBook.

• Difluoroacetaldehyde Ethyl Hemiacetal. Santa Cruz Biotechnology.

• 1-Ethoxy-2,2-difluoro-ethanol. Manchester Organics.

• 2,2-Difluoroethanol(359-13-7) 1H NMR spectrum. ChemicalBook.

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Industrial Scale Production of 1-Ethoxy-2,2-difluoroethanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction

1-Ethoxy-2,2-difluoroethanol, also known by its synonym Difluoroacetaldehyde Ethyl Hemiacetal, is a crucial fluorinated building block in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.[1] The incorporation of the difluoroethyl moiety can significantly enhance the biological activity, metabolic stability, and bioavailability of target molecules.[1] This guide provides a comprehensive overview of the industrial-scale production of 1-Ethoxy-2,2-difluoroethanol, detailing the primary synthesis route, process optimization, safety considerations, and quality control measures. The protocols described herein are designed to be self-validating, with an emphasis on the rationale behind key experimental parameters to ensure robust and scalable manufacturing.

Chemical Profile

Property	Value
IUPAC Name	1-ethoxy-2,2-difluoroethanol
Synonyms	Difluoroacetaldehyde Ethyl Hemiacetal
CAS Number	148992-43-2[2]
Molecular Formula	C₄H₈F₂O₂[2]
Molecular Weight	126.10 g/mol [2]
Appearance	Colorless to almost colorless clear liquid[1]
Boiling Point	100-101 °C[3]
Density	~1.145 g/cm³[4]
Flash Point	46.2 °C[4]

Synthetic Strategy: A Logic-Driven Approach

The most direct and industrially viable method for the synthesis of 1-Ethoxy-2,2-difluoroethanol is the acid-catalyzed reaction of 2,2-difluoroacetaldehyde with ethanol.[4] This approach is favored for its atom economy and relatively mild reaction conditions.

The overall reaction is as follows:

CHF₂CHO + CH₃CH₂OH ⇌ CHF₂(CH(OH)OCH₂CH₃)

The core of this process relies on the controlled generation and reaction of the highly reactive 2,2-difluoroacetaldehyde. Due to its tendency to polymerize, it is often generated in situ or used in a stabilized form. A common industrial precursor is 2,2-difluoroethanol, which can be oxidized to the target aldehyde.

Logical Flow of the Synthesis

The following diagram illustrates the key stages in the industrial production of 1-Ethoxy-2,2-difluoroethanol, starting from the precursor 2,2-difluoroethanol.

Caption: Workflow for the industrial synthesis of 1-Ethoxy-2,2-difluoroethanol.

Part 1: Synthesis of the Precursor - 2,2-Difluoroethanol

The synthesis of the starting material, 2,2-difluoroethanol, is a critical first step. A robust and scalable method involves the reaction of 1-chloro-2,2-difluoroethane with an alkali metal acetate to form 2,2-difluoroethyl acetate, followed by transesterification.[5][6]

Protocol 1: Two-Step Synthesis of 2,2-Difluoroethanol

Step 1: Synthesis of 2,2-Difluoroethyl Acetate

• Rationale: This nucleophilic substitution reaction replaces the chlorine atom with an acetate group. The use of an alkali metal acetate is cost-effective for large-scale production.[5]

• Procedure:

  • In a suitable reactor equipped with a mechanical stirrer, condenser, and dropping funnel, charge potassium acetate and a polar aprotic solvent such as dimethyl sulfoxide (DMSO).

  • Heat the mixture to the desired reaction temperature (e.g., 120 °C).

  • Gradually add 1-chloro-2,2-difluoroethane to the heated mixture. The gradual addition is crucial to control the exothermicity of the reaction and to ensure complete conversion.[5]

  • Maintain the reaction at temperature for a sufficient time to ensure complete conversion, monitoring by gas chromatography (GC).

  • After completion, the 2,2-difluoroethyl acetate can be isolated by distillation.[5]

Step 2: Transesterification to 2,2-Difluoroethanol

• Rationale: The acetate ester is converted to the desired alcohol via transesterification with a simple alcohol like methanol in the presence of a base catalyst. This method is generally high-yielding and straightforward to perform on a large scale.[6]

• Procedure:

  • The crude or purified 2,2-difluoroethyl acetate from the previous step is mixed with an excess of methanol.

  • A catalytic amount of a base, such as sodium methoxide or potassium carbonate, is added.

  • The mixture is heated to reflux to drive the reaction to completion.

  • The progress of the reaction is monitored by GC.

  • Upon completion, the 2,2-difluoroethanol is purified by fractional distillation.

Part 2: Industrial Scale Synthesis of 1-Ethoxy-2,2-difluoroethanol

This stage involves the oxidation of 2,2-difluoroethanol to 2,2-difluoroacetaldehyde, followed by the immediate reaction with ethanol to form the stable hemiacetal.

Protocol 2: Oxidative Hemiacetalization

• Rationale: A one-pot process where the unstable aldehyde is generated and immediately trapped by ethanol is highly advantageous on an industrial scale to minimize side reactions and handling of the volatile aldehyde. Mild oxidizing agents are preferred to prevent over-oxidation to the corresponding carboxylic acid.

• Procedure:

  • Charge the reactor with 2,2-difluoroethanol and an excess of absolute ethanol. The ethanol acts as both a reactant and a solvent.

  • Cool the mixture to a controlled temperature (e.g., 0-5 °C).

  • Prepare a solution of a suitable oxidizing agent (e.g., a Swern oxidation variant or a milder hypochlorite-based system) in an appropriate solvent.

  • Slowly add the oxidizing agent to the cooled ethanol solution of 2,2-difluoroethanol, maintaining the temperature within the specified range. The slow addition is critical to control the reaction rate and prevent the accumulation of the unstable aldehyde.

  • After the addition is complete, allow the reaction to proceed to completion at a slightly elevated temperature (e.g., room temperature), monitoring by GC or NMR.

  • Quench the reaction by adding a suitable quenching agent to neutralize any remaining oxidizing species.

  • Perform a work-up procedure, which may involve washing with brine and separation of the organic layer.

Part 3: Purification and Quality Control

Purification Protocol

• Rationale: Fractional distillation under reduced pressure is the most effective method for purifying 1-Ethoxy-2,2-difluoroethanol on an industrial scale. This technique separates the product from unreacted starting materials, byproducts, and solvent.

• Procedure:

  • The crude product from the synthesis is charged into a distillation apparatus.

  • Apply a vacuum and gently heat the mixture.

  • Collect the fraction corresponding to the boiling point of 1-Ethoxy-2,2-difluoroethanol (approximately 100-101 °C at atmospheric pressure, adjust for vacuum).[3]

  • Analyze the collected fractions for purity using the quality control methods outlined below.

Quality Control Parameters

Parameter	Method	Specification
Purity	Gas Chromatography (GC)	≥ 98%
Identity	¹H NMR, ¹⁹F NMR, Mass Spectrometry (MS)	Conforms to reference spectra
Water Content	Karl Fischer Titration	≤ 0.1%
Acidity	Titration	To be specified based on application

Safety and Hazard Management

1-Ethoxy-2,2-difluoroethanol is a flammable liquid and vapor.[7] It may also cause skin and eye irritation, and respiratory irritation.[7]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles with side shields, and a lab coat. In an industrial setting, a full-face shield and respiratory protection may be necessary, especially during charging and transfer operations.

• Handling: Handle in a well-ventilated area, preferably in a fume hood or a closed system. Keep away from heat, sparks, and open flames.[8]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

• Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations. Fluorinated waste may require special treatment, such as high-temperature incineration.

Diagram of the Key Reaction Mechanism

The following diagram illustrates the acid-catalyzed formation of the hemiacetal from 2,2-difluoroacetaldehyde and ethanol.

Caption: Mechanism of acid-catalyzed hemiacetal formation.

Conclusion

The industrial-scale production of 1-Ethoxy-2,2-difluoroethanol is a well-defined process that relies on the controlled synthesis and reaction of its precursors. By understanding the rationale behind each step, from precursor synthesis to final purification, researchers and production chemists can ensure a safe, efficient, and scalable manufacturing process. The protocols and information provided in this guide serve as a foundational resource for the successful implementation of this important synthesis.

References

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• Google Patents. (n.d.). US9440900B2 - α,α-difluoroacetaldehyde production method.

• European Patent Office. (2015, September 16). EP 2 998 283 A1 - 1,2-BIS(2,2-DIFLUOROETHOXY) ETHANE AND MANUFACTURING METHOD THEREOF. Retrieved from [Link]

• Google Patents. (n.d.). JP2017197511A - Method for producing difluoroalcohol compound.
• Google Patents. (2014, August 28). US8975448B2 - Process for preparing 2,2-difluoroethanol.
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• PubChem. (n.d.). 1-Ethoxy-2,2-difluoroethanol. Retrieved from [Link]

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• PubMed Central. (n.d.). Inhibition by ethanol, acetaldehyde and trifluoroethanol of reactions catalysed by yeast and horse liver alcohol dehydrogenases. Retrieved from [Link]

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Application Note: Synthesis of Difluoroacetaldehyde Ethyl Hemiacetal via One-Pot Ester Reduction and In Situ Trapping

Introduction: The Strategic Value of the Difluoromethyl Group

In modern medicinal chemistry, the selective incorporation of fluorine atoms into drug candidates is a cornerstone strategy for optimizing molecular properties.[1] The difluoromethyl (CF₂H) group, in particular, has garnered significant attention as a valuable pharmacophore.[1] Unlike the trifluoromethyl (-CF₃) group, the CF₂H moiety acts as a lipophilic hydrogen bond donor, serving as a metabolically stable bioisostere for common functional groups like hydroxyl (-OH), thiol (-SH), and amine (-NH₂) groups.[2][3] This unique characteristic can enhance binding affinity, improve metabolic stability, and increase membrane permeability, ultimately leading to more effective and durable drug candidates.[4][5]

However, the direct precursor, difluoroacetaldehyde, is a volatile and unstable gas, making it challenging to handle in a laboratory setting. Difluoroacetaldehyde ethyl hemiacetal (1-ethoxy-2,2-difluoroethanol) serves as a stable, liquid surrogate, providing a practical entry point for introducing the difluoromethyl pharmacophore into complex molecules.[6][7] This application note details a robust, one-pot protocol for the synthesis of difluoroacetaldehyde ethyl hemiacetal starting from the commercially available ethyl 2,2-difluoroacetate.

Reaction Principle and Mechanism

The direct conversion of an ester to a hemiacetal is not feasible in a single mechanistic step. This protocol is based on a two-step, one-pot sequence:

• Partial Reduction: The ester, ethyl 2,2-difluoroacetate, is first reduced to the corresponding difluoroacetaldehyde using a sterically hindered and potent hydride reducing agent, Diisobutylaluminium hydride (DIBAL-H).

• In Situ Hemiacetal Formation: The in situ generated aldehyde is immediately trapped by an alcohol (ethanol) to form the stable target hemiacetal.

Causality of Experimental Choices:

• Choice of Reducing Agent: DIBAL-H is ideal for the partial reduction of esters to aldehydes.[8] Unlike stronger reducing agents like lithium aluminum hydride (LiAlH₄), which would proceed to the primary alcohol, the bulky isobutyl groups on DIBAL-H help to stabilize the tetrahedral intermediate at low temperatures, preventing over-reduction.[8][9]

• Low-Temperature Control: Maintaining a cryogenic temperature (typically -78 °C) is critical.[10][11] At this temperature, the tetrahedral intermediate formed after the initial hydride attack is stable.[12] Allowing the reaction to warm prematurely would cause this intermediate to collapse, release the aldehyde, which would then be rapidly reduced further to 2,2-difluoroethanol.[9]

• One-Pot Procedure: Generating and immediately trapping the unstable difluoroacetaldehyde avoids its isolation, improving safety and efficiency. The quenching step with ethanol serves a dual purpose: it neutralizes the reactive DIBAL-H and provides the alcohol necessary for the subsequent hemiacetal formation.

The formation of the hemiacetal from the intermediate aldehyde proceeds via a well-established acid-catalyzed mechanism during the aqueous acidic workup.[13][14][15] The carbonyl oxygen is protonated, activating the carbonyl carbon for nucleophilic attack by ethanol. Subsequent deprotonation yields the final hemiacetal product.[16][17]

Experimental Protocol

Materials and Reagents

Reagent/Material	CAS Number	Grade	Supplier Example	Notes
Ethyl 2,2-difluoroacetate	454-31-9	≥98%	Sigma-Aldrich, TCI	---
Diisobutylaluminium hydride (DIBAL-H)	1191-15-7	1.0 M solution in Toluene	Sigma-Aldrich, Acros Organics	Pyrophoric; handle under inert gas.
Anhydrous Toluene	108-88-3	DriSolv™ or equivalent	MilliporeSigma	Store over molecular sieves.
Anhydrous Ethanol	64-17-5	200 proof	Decon Labs, Inc.	---
Saturated aq. Rochelle's Salt	6381-59-5	Reagent	Fisher Scientific	For quenching and workup.
Diethyl Ether	60-29-7	Anhydrous	Fisher Scientific	For extraction.
Magnesium Sulfate (MgSO₄)	7487-88-9	Anhydrous	---	For drying.

Equipment

• Oven-dried, three-neck round-bottom flask with a magnetic stir bar.

• Schlenk line or glovebox for maintaining an inert atmosphere (Nitrogen or Argon).

• Low-temperature thermometer.

• Syringes and needles for liquid transfers.

• Dry ice/acetone bath.

• Separatory funnel.

• Rotary evaporator.

Safety Precautions

• DIBAL-H is highly pyrophoric and reacts violently with water and air. All operations involving DIBAL-H must be performed under a strict inert atmosphere by trained personnel.

• The reaction must be conducted in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including a flame-retardant lab coat, safety goggles, and appropriate gloves, is mandatory.

• The quenching procedure is exothermic and must be performed slowly at low temperatures to control the release of hydrogen gas.

• Difluoroacetaldehyde ethyl hemiacetal is a flammable liquid.[7] Avoid heat, sparks, and open flames.

Step-by-Step Procedure

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask, equipped with a magnetic stir bar, a low-temperature thermometer, and a rubber septum, under a positive pressure of nitrogen. Ensure all glassware is thoroughly oven-dried before use.

• Initial Charge: To the flask, add ethyl 2,2-difluoroacetate (5.0 g, 40.3 mmol, 1.0 equiv.) and anhydrous toluene (80 mL).

• Cooling: Cool the resulting solution to -78 °C using a dry ice/acetone bath. Stir the solution for 10 minutes to ensure thermal equilibrium.

• DIBAL-H Addition: Slowly add DIBAL-H (1.0 M solution in toluene, 42.3 mL, 42.3 mmol, 1.05 equiv.) dropwise via syringe over 30 minutes. Crucial: Maintain the internal reaction temperature below -70 °C throughout the addition. A vigorous reaction with gas evolution may occur if the addition is too fast.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or by taking aliquots for ¹⁹F NMR analysis (quench small aliquots with methanol before analysis).

• Quenching: While maintaining the temperature at -78 °C, slowly and carefully quench the reaction by the dropwise addition of anhydrous ethanol (10 mL). This step is exothermic. After the initial quench, add a saturated aqueous solution of Rochelle's salt (sodium potassium tartrate, 50 mL) dropwise.

• Warm-up and Workup: Remove the cooling bath and allow the mixture to warm to room temperature with vigorous stirring. A white, gelatinous precipitate of aluminum salts will form, which will be complexed by the tartrate. Continue stirring until two clear layers are observed.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator. Caution: Do not heat the water bath above 40 °C due to the volatility of the product.

• Purification: The crude product can be purified by fractional distillation under atmospheric pressure (b.p. ~85 °C) to yield difluoroacetaldehyde ethyl hemiacetal as a colorless liquid.[18]

Visualization of Experimental Workflow

Caption: One-pot synthesis workflow from setup to final product.

Data Presentation and Characterization

Typical Reaction Parameters

Parameter	Value
Scale	40.3 mmol
Equivalents of DIBAL-H	1.05
Reaction Temperature	-78 °C
Reaction Time	2 hours
Typical Isolated Yield	65-75%
Purity (by NMR)	>95%

Characterization Data

The structure of the product, 1-ethoxy-2,2-difluoroethanol (CAS: 148992-43-2), should be confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy.[19] ¹⁹F NMR is particularly informative for fluorinated compounds.[20][21][22]

• ¹H NMR (CDCl₃, 400 MHz): Expect signals corresponding to the ethyl group protons, the methine proton adjacent to the fluorines (split by both F and OH), and the hydroxyl proton.

• ¹⁹F NMR (CDCl₃, 376 MHz): Expect a doublet of doublets (or more complex multiplet) due to coupling with the adjacent methine proton.

• ¹³C NMR (CDCl₃, 101 MHz): Expect signals for the two carbons of the ethyl group and the two carbons of the difluoroethanol backbone. The carbon bearing the fluorine atoms (CF₂) will appear as a triplet due to C-F coupling.

References

• Wikipedia. (2023). Hemiacetal. In Wikipedia. Retrieved from [Link]

• Ferreira, R. J., et al. (2024). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Retrieved from [Link]

• Cervantes, S., et al. (2022). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. PubMed Central. Retrieved from [Link]

• Zafrani, Y., et al. (2017). Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. Journal of Medicinal Chemistry. Retrieved from [Link]

• Xiong, H-Y., et al. (2022). Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-Ones. PubMed Central. Retrieved from [Link]

• Master Organic Chemistry. (2010). Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2022). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science. Retrieved from [Link]

• Wikipedia. (2023). Fluorine-19 nuclear magnetic resonance spectroscopy. In Wikipedia. Retrieved from [Link]

• Bagno, A., et al. (2011). Computational 19F NMR. 2. Organic compounds. University of Padua. Retrieved from [Link]

• Pearson. (n.d.). Hemiacetal Explained: Definition, Examples, Practice & Video Lessons. Pearson. Retrieved from [Link]

• Organic Synthesis. (n.d.). DIBAL-H Reduction. Organic Synthesis. Retrieved from [Link]

• PubMed. (2011). Secondary alcohol hemiacetal formation: an in situ carbonyl activation strategy. PubMed. Retrieved from [Link]

• Scribd. (n.d.). Fluorine NMR: Analyzing F-19 Compounds. Scribd. Retrieved from [Link]

• Armstrong, A. (2003). O1 Organic Synthesis. Imperial College London. Retrieved from [Link]

• Chemistry Steps. (n.d.). DIBAL Reducing Agent. Chemistry Steps. Retrieved from [Link]

• Master Organic Chemistry. (2011). Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. Master Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Addition of Alcohols to form Hemiacetals and Acetals. Chemistry LibreTexts. Retrieved from [Link]

• Reddit. (2022). Reduction with DIBAL-H. Reddit. Retrieved from [Link]

• Filo. (2025). ethyl acetate +dibal h. Filo. Retrieved from [Link]

• Chemistry LibreTexts. (2015). 17.7: Addition of Alcohols to Form Hemiacetals and Acetals. Chemistry LibreTexts. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary data. The Royal Society of Chemistry. Retrieved from [Link]

• UrbanPro. (n.d.). DIBAL or DIBAL-H or DIBAH. UrbanPro. Retrieved from [Link]

• Khan Academy. (n.d.). Formation of hemiacetals and hemiketals (video). Khan Academy. Retrieved from [Link]

• The Organic Chemistry Tutor. (2014, March 8). Addition of Alcohols to Aldehydes and Ketones to Make Acetals and Hemiacetals [Video]. YouTube. Retrieved from [Link]

• Serra, D. F., et al. (n.d.). Chemicals from Ethanol-The Ethyl Acetate One-Pot Synthesis. Ibero-American Federation of Catalysis Societies. Retrieved from [Link]

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Application Notes and Protocols: 1-Ethoxy-2,2-difluoroethanol in Advanced Photonic Materials

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the potential applications of 1-Ethoxy-2,2-difluoroethanol as a novel solvent additive and processing agent in the fabrication of Organic Light-Emitting Diodes (OLEDs) and Perovskite Solar Cells (PSCs). Drawing upon the known benefits of fluorinated alcohols in organic electronics, this document outlines the theoretical advantages of 1-Ethoxy-2,2-difluoroethanol and presents detailed, investigative protocols for its use in solvent engineering and interface modification. The unique combination of an ether functional group and a difluorinated ethanol moiety suggests its potential to favorably influence film morphology, charge carrier dynamics, and device stability. These application notes are intended for researchers and materials scientists in the fields of organic electronics and photovoltaics.

Introduction to 1-Ethoxy-2,2-difluoroethanol

1-Ethoxy-2,2-difluoroethanol is a partially fluorinated organic compound with the chemical formula C4H8F2O2.[1][2] Its molecular structure, featuring both an ether linkage and a difluoroalcohol group, imparts a unique set of physicochemical properties that are of significant interest for materials science applications. While it has been traditionally utilized as an intermediate in pharmaceutical and agrochemical synthesis, its characteristics suggest a promising role in the fabrication of advanced electronic materials.[3]

The presence of the highly electronegative fluorine atoms creates a strong dipole moment and influences the compound's polarity, hydrogen bonding capability, and solubility. Fluorinated alcohols are recognized for their ability to modulate the crystallization of organic and organometallic materials, a critical factor in the performance of OLEDs and solar cells.[4][5]

Table 1: Physicochemical Properties of 1-Ethoxy-2,2-difluoroethanol

Property	Value	Source
Molecular Formula	C4H8F2O2	[1][2]
Molar Mass	126.1 g/mol	[1][2]
Density	~1.145 g/cm³ (Predicted)	[1]
Boiling Point	~85.1 °C (Predicted)	[1]
Flash Point	46.2 °C	[1]
IUPAC Name	1-ethoxy-2,2-difluoroethanol	[2]

Potential Application in Organic Light-Emitting Diodes (OLEDs)

In OLEDs, the morphology of the thin organic layers is paramount for efficient charge transport and recombination, which directly impacts device brightness and lifespan. Solvent engineering, through the use of additives, is a key strategy to control this morphology.[6][7]

Hypothesized Role of 1-Ethoxy-2,2-difluoroethanol in OLEDs

We hypothesize that 1-Ethoxy-2,2-difluoroethanol can function as a beneficial processing additive in the deposition of the emissive layer (EML) and/or the electron transport layer (ETL) of solution-processed OLEDs.

• Morphology Control: The unique polarity and hydrogen bonding capabilities of 1-Ethoxy-2,2-difluoroethanol may influence the aggregation and crystallization of the host and dopant molecules in the emissive layer during film formation. This can lead to more uniform and pinhole-free films, reducing leakage currents and improving device efficiency.

• Improved Electron Injection: Fluorinated alcohols have been shown to lower the electron injection barrier at the ETL/cathode interface due to their large dipole moments.[4] By incorporating 1-Ethoxy-2,2-difluoroethanol as a solvent treatment, a favorable interfacial dipole may be created, enhancing electron injection and improving the overall charge balance within the device.

• Enhanced Solubility of Fluorinated Emitters: For OLEDs employing fluorinated emissive materials, 1-Ethoxy-2,2-difluoroethanol could act as a co-solvent to improve their solubility and dispersion in common host materials.

Figure 1: Hypothetical workflow for the application of 1-Ethoxy-2,2-difluoroethanol in OLED fabrication.

Protocol for Investigating 1-Ethoxy-2,2-difluoroethanol as a Processing Additive in OLEDs

This protocol outlines the steps to evaluate the effect of 1-Ethoxy-2,2-difluoroethanol as a solvent additive in a solution-processed fluorescent OLED.

Materials:

• Indium Tin Oxide (ITO) coated glass substrates

• Hole Injection Layer (HIL) material (e.g., PEDOT:PSS)

• Host material for the emissive layer (e.g., TCTA)

• Fluorescent emitter (e.g., Ir(ppy)3)

• Electron Transport Layer (ETL) material (e.g., TPBi)

• Cathode materials (e.g., LiF/Al)

• Primary solvent for EML (e.g., chlorobenzene)

• 1-Ethoxy-2,2-difluoroethanol (additive)

• Standard cleaning solvents (Deionized water, acetone, isopropanol)

Equipment:

• Spin coater

• Thermal evaporator

• Glovebox with inert atmosphere (<1 ppm O2, <1 ppm H2O)

• UV-Ozone cleaner

• Source measure unit (SMU) for device characterization

• Spectrometer for electroluminescence (EL) measurements

• Atomic Force Microscope (AFM) for film morphology analysis

Procedure:

• Substrate Preparation:

  • Clean ITO substrates sequentially in deionized water, acetone, and isopropanol with ultrasonication for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with UV-Ozone for 10 minutes to improve the work function of the ITO.

• Hole Injection Layer Deposition:

  • Spin-coat the HIL material (e.g., PEDOT:PSS) onto the ITO substrates at 3000 rpm for 60 seconds.

  • Anneal the substrates at 120 °C for 15 minutes in a nitrogen atmosphere.

• Emissive Layer Solution Preparation:

  • Prepare a stock solution of the host and emitter materials in chlorobenzene (e.g., 10 mg/mL TCTA with 5 wt% Ir(ppy)3).

  • Create a series of solutions with varying concentrations of 1-Ethoxy-2,2-difluoroethanol as an additive (e.g., 0%, 0.5%, 1%, 2%, and 5% by volume).

• Emissive Layer Deposition:

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Spin-coat the prepared emissive layer solutions onto the HIL at 2000 rpm for 60 seconds.

  • Anneal the films at 80 °C for 10 minutes.

• Device Completion:

  • Deposit the ETL (e.g., 40 nm of TPBi) via thermal evaporation.

  • Deposit the cathode (e.g., 1 nm of LiF followed by 100 nm of Al) via thermal evaporation.

• Characterization:

  • Measure the current density-voltage-luminance (J-V-L) characteristics of the fabricated devices.

  • Record the electroluminescence spectra.

  • Analyze the surface morphology of the emissive layer films with and without the additive using AFM.

Potential Application in Perovskite Solar Cells (PSCs)

The quality of the perovskite active layer is the most critical factor determining the efficiency and stability of PSCs. "Solvent engineering" and the use of an "anti-solvent" during the spin-coating process are widely employed techniques to control the crystallization of the perovskite film, leading to uniform, pinhole-free layers with large grain sizes.[8][9]

Hypothesized Role of 1-Ethoxy-2,2-difluoroethanol in PSCs

We propose that 1-Ethoxy-2,2-difluoroethanol can be investigated as a novel anti-solvent or as an additive to a conventional anti-solvent in the fabrication of perovskite solar cells.

• Anti-Solvent Properties: An effective anti-solvent should be miscible with the perovskite precursor solvent (e.g., DMF, DMSO) but should not dissolve the perovskite precursors themselves. The polarity and solubility characteristics of 1-Ethoxy-2,2-difluoroethanol suggest it could function in this capacity, inducing rapid supersaturation and promoting uniform nucleation of the perovskite crystals.[10][11]

• Crystallization Control: The interaction of the fluorinated alcohol moiety with the perovskite precursors (e.g., through hydrogen bonding) could modulate the crystal growth rate, potentially leading to larger, more ordered crystalline domains and fewer grain boundaries.

• Defect Passivation: The oxygen atoms in the ether and alcohol groups could act as Lewis bases, coordinating with uncoordinated lead ions (Pb2+) at the crystal surface and grain boundaries, thereby passivating defects that act as charge recombination centers.

• Enhanced Hydrophobicity: The presence of fluorine atoms can increase the hydrophobicity of the resulting perovskite film surface, which is known to improve the device's stability against moisture.[5]

Figure 2: Proposed role of 1-Ethoxy-2,2-difluoroethanol as an anti-solvent in the fabrication of perovskite films.

Protocol for Investigating 1-Ethoxy-2,2-difluoroethanol as an Anti-Solvent in PSC Fabrication

This protocol provides a method to test the efficacy of 1-Ethoxy-2,2-difluoroethanol as an anti-solvent in the fabrication of a standard n-i-p planar perovskite solar cell.

Materials:

• FTO-coated glass substrates

• Electron Transport Layer (ETL) precursor (e.g., SnO2 nanoparticle solution)

• Perovskite precursors (e.g., PbI2, FAI, MABr)

• Perovskite precursor solvents (e.g., DMF, DMSO)

• Hole Transport Layer (HTL) material (e.g., Spiro-OMeTAD)

• HTL additives (e.g., Li-TFSI, tBP)

• Metal contact (e.g., Gold or Silver)

• Anti-solvents for comparison (e.g., chlorobenzene, ethyl acetate)

• 1-Ethoxy-2,2-difluoroethanol

Equipment:

• Spin coater

• Hotplate

• Thermal evaporator

• Solar simulator (AM 1.5G)

• Source measure unit (SMU)

• Glovebox with inert atmosphere

• Scanning Electron Microscope (SEM) for film morphology

• X-ray Diffractometer (XRD) for crystallinity analysis

Procedure:

• Substrate and ETL Preparation:

  • Clean FTO substrates and deposit the SnO2 ETL according to standard procedures, followed by annealing.

• Perovskite Precursor Solution Preparation:

  • Inside a nitrogen-filled glovebox, prepare the perovskite precursor solution (e.g., a triple-cation formulation) by dissolving the precursors in a DMF:DMSO solvent mixture.

• Perovskite Film Deposition:

  • Transfer the ETL-coated substrates into the glovebox.

  • Spin-coat the perovskite precursor solution onto the ETL. A typical two-step program is used (e.g., 1000 rpm for 10s, then 5000 rpm for 30s).

  • During the second step of the spin-coating (e.g., at 15 seconds), dispense a controlled volume (e.g., 100 µL) of the anti-solvent (1-Ethoxy-2,2-difluoroethanol) onto the spinning substrate.

  • For comparison, prepare control samples using standard anti-solvents like chlorobenzene.

• Annealing:

  • Immediately after spin-coating, transfer the substrates to a hotplate and anneal at 100 °C for 30-60 minutes.

• HTL and Metal Contact Deposition:

  • Cool the substrates to room temperature.

  • Spin-coat the HTL solution (e.g., Spiro-OMeTAD in chlorobenzene with additives) onto the perovskite layer.

  • Deposit the metal back contact (e.g., 80 nm of gold) by thermal evaporation.

• Characterization:

  • Measure the current density-voltage (J-V) characteristics of the completed solar cells under simulated sunlight (AM 1.5G, 100 mW/cm²).

  • Analyze the morphology and grain size of the perovskite films using SEM.

  • Assess the crystallinity and phase purity of the perovskite films using XRD.

  • Evaluate the stability of unencapsulated devices under controlled humidity and temperature conditions.

Safety and Handling

1-Ethoxy-2,2-difluoroethanol is a flammable liquid and vapor.[2] It may cause skin and serious eye irritation, as well as respiratory irritation.[2] All handling should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn. Keep away from heat, sparks, and open flames.[2] Consult the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

While direct applications of 1-Ethoxy-2,2-difluoroethanol in OLED and solar cell materials have not been extensively reported, its physicochemical properties, by analogy to other fluorinated alcohols, suggest significant potential. The proposed roles as a processing additive in OLEDs and an anti-solvent in perovskite solar cells are based on sound scientific principles of solvent engineering and interface modification. The detailed protocols provided herein offer a systematic approach for researchers to investigate these potential applications and to explore the benefits of this unique fluorinated compound in advancing the performance and stability of next-generation photonic devices.

References

• Annealing-free perovskite films based on solvent engineering for efficient solar cells. Journal of Materials Chemistry C. Available at: [Link]

• Solvent Engineering for Perovskite solar cells: A Review. ResearchGate. Available at: [Link]

• Polymer additive controlled morphology for high performance organic thin film transistors. Soft Matter. Available at: [Link]

• High efficiency solution processed fluorescent yellow organic light-emitting diode through fluorinated alcohol treatment at the emissive layer/cathode interface. ResearchGate. Available at: [Link]

• 1-ethoxy-2,2-difluoroethanol. ChemBK. Available at: [Link]

• Green-Solvent-Processable Low-Cost Fluorinated Hole Contacts with Optimized Buried Interface for Highly Efficient Perovskite Solar Cells. ResearchGate. Available at: [Link]

• Surface-Dominant Fluorinated Structures in Sn-Based Perovskite Solar Cells. ACS Publications. Available at: [Link]

• 1-Ethoxy-2,2-difluoroethanol: A Versatile Fluorinated Building Block for Pharmaceutical and Agrochemical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2. PubChem. Available at: [Link]

• Research progress of green antisolvent for perovskite solar cells. RSC Publishing. Available at: [Link]

• Green anti-solvent engineering for high-efficiency and environmentally friendly perovskite solar cells. PubMed Central. Available at: [Link]

• Polymer additive controlled morphology for high performance organic thin film transistors. PubMed. Available at: [Link]

• Fluorinated polymeric insulating layer surface advancement by fluorine based cross-linking for high-performance organic electronic applications. Journal of Materials Chemistry C. Available at: [Link]

• Impact of fluorine substitution in organic functional materials for perovskite solar cell. Ain Shams Engineering Journal. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-Ethoxy-2,2-difluoroethanol

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 1-Ethoxy-2,2-difluoroethanol. This valuable fluorinated building block, also known as difluoroacetaldehyde ethyl hemiacetal, is increasingly utilized in the development of novel pharmaceuticals and advanced materials. Its unique electronic properties, stemming from the two fluorine atoms, make it a critical intermediate for introducing the difluoroethyl motif.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth troubleshooting, actionable optimization strategies, and detailed protocols to help you overcome common challenges and consistently achieve higher yields and purity in your synthesis.

Section 1: Understanding the Core Synthesis Pathway

The synthesis of 1-Ethoxy-2,2-difluoroethanol (the target hemiacetal) is fundamentally an equilibrium reaction between a difluoroacetaldehyde equivalent and ethanol. The most common and scalable approach involves the initial preparation of 2,2-difluoroethanol, which serves as a key precursor. This precursor is then oxidized under controlled conditions in the presence of ethanol to form the desired hemiacetal product.

The overall workflow can be visualized as a two-stage process:

Caption: General two-stage workflow for the synthesis of 1-Ethoxy-2,2-difluoroethanol.

Section 2: Troubleshooting Guide for Yield Improvement

This section addresses specific issues encountered during synthesis in a question-and-answer format, providing explanations and solutions based on chemical principles.

Issue 1: Low Yield of 2,2-Difluoroethanol Precursor

Q: My reduction of ethyl difluoroacetate with lithium aluminum hydride (LiAlH₄) results in a low and inconsistent yield. What are the most common causes?

A: This is a frequent challenge. The reduction of a fluorinated ester is highly sensitive to reaction conditions. The primary culprits for low yield are typically related to reagent quality, moisture, and temperature control.

• Causality - Reagent Potency and Moisture: LiAlH₄ is extremely reactive and decomposes rapidly in the presence of atmospheric moisture. Using old or improperly stored LiAlH₄ will lead to incomplete reduction. Furthermore, any water in the solvent (e.g., THF) or the ester starting material will consume the hydride, reducing its effective stoichiometry and generating hydrogen gas. Always use freshly opened, high-purity LiAlH₄ and scrupulously dried solvents and glassware.[1]

• Causality - Temperature Control: The reduction is highly exothermic. Adding the ester to the LiAlH₄ slurry too quickly will cause a rapid temperature spike. This can lead to side reactions, including over-reduction or decomposition of the starting material. The recommended practice is a slow, dropwise addition of the ester to the cooled hydride slurry (typically -10 °C to 0 °C) to maintain strict temperature control.[1]

• Causality - Workup Procedure: The quenching and workup process is critical. Improper quenching can lead to the formation of gelatinous aluminum salts that trap the product, making extraction inefficient. A carefully controlled Fieser workup (sequential addition of water, then 15% NaOH solution, then more water) is often effective at producing a granular, easily filterable precipitate, maximizing the recovery of your product from the organic phase.

Issue 2: Inefficient Hemiacetal Formation & Side Reactions

Q: During the oxidation of 2,2-difluoroethanol in the presence of ethanol, I observe incomplete conversion and the formation of a significant byproduct, the acetal (1,1-diethoxy-2,2-difluoroethane). How can I improve selectivity for the hemiacetal?

A: This problem stems from the inherent equilibrium between the alcohol, aldehyde, hemiacetal, and acetal. Shifting this equilibrium to favor the hemiacetal requires careful control over stoichiometry and catalysis.

• Mechanism - Equilibrium Control: Hemiacetal formation is the first step and is reversible. The subsequent reaction of the hemiacetal with a second molecule of ethanol to form the stable acetal is also possible, especially under acidic conditions.

  • Hemiacetal: R-OH + R'CHO ⇌ R'CH(OH)OR

  • Acetal: R'CH(OH)OR + R-OH + H⁺ ⇌ R'CH(OR)₂ + H₂O

• Solution - Stoichiometry: To favor the hemiacetal, avoid a large excess of ethanol. While ethanol may be the solvent, using a co-solvent (like dichloromethane) and limiting ethanol to 1.0-1.2 equivalents relative to the 2,2-difluoroethanol can suppress the formation of the di-ethoxy acetal.

• Solution - Catalyst Choice: Acetal formation is strongly catalyzed by acid. If your oxidation conditions generate acidic byproducts, they will promote the conversion of your desired hemiacetal to the undesired acetal.

  • Consider using buffered oxidation conditions or non-acidic reagents like Dess-Martin periodinane.

  • After the reaction, quench any acid immediately and avoid acidic conditions during workup.

• Solution - Temperature and Reaction Time: Lower temperatures generally favor the kinetic product (hemiacetal) over the thermodynamic product (acetal). Monitor the reaction closely by TLC or GC-MS and stop it as soon as the starting material is consumed to prevent further conversion to the acetal.

Issue 3: Product Decomposition During Purification

Q: I obtain a good crude yield, but my 1-Ethoxy-2,2-difluoroethanol decomposes upon purification by distillation or silica gel chromatography. Why does this happen?

A: Hemiacetals are notoriously sensitive to heat and acid.[2] The stability of 1-Ethoxy-2,2-difluoroethanol is higher than its non-fluorinated analogs due to the electron-withdrawing fluorine atoms, but it is not completely robust.

• Causality - Thermal Instability: At elevated temperatures, hemiacetals can revert to their constituent aldehyde and alcohol. Standard atmospheric distillation may be too harsh.

  • Solution: Purify the product using vacuum distillation at the lowest possible temperature. A short-path distillation apparatus is ideal for minimizing the time the compound spends at high temperatures. The boiling point is reported to be around 100-101 °C at atmospheric pressure, so a significant reduction can be achieved under vacuum.[3]

• Causality - Acid Sensitivity on Silica Gel: Standard silica gel is inherently acidic and can catalyze the decomposition of the hemiacetal back to the aldehyde or promote its conversion to the acetal if any ethanol is present.[2]

  • Solution 1: If chromatography is necessary, use deactivated silica gel. This can be prepared by treating standard silica gel with a solution of triethylamine (e.g., 1-2% in the eluent system), then flushing with the mobile phase before loading the sample.

  • Solution 2: Consider alternative purification methods. If the main impurity is the corresponding acetal, a careful fractional vacuum distillation is often the most effective separation technique.

Section 3: Recommended Experimental Protocols

The following protocols are provided as a validated starting point. Researchers should always perform their own risk assessment before beginning any new procedure.

Protocol 1: Synthesis of 2,2-Difluoroethanol Precursor [1]

• Preparation: To a flame-dried 2L three-neck flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add lithium aluminum hydride (38.0 g, 1.0 mol) and 800 mL of anhydrous tetrahydrofuran (THF).

• Cooling: Cool the resulting slurry to -10 °C using an ice-salt bath.

• Reaction: While stirring vigorously, add ethyl difluoroacetate (248 g, 2.0 mol) dropwise from the addition funnel, ensuring the internal temperature does not rise above 0 °C. The addition should take approximately 1.5-2 hours.

• Monitoring: After the addition is complete, stir the mixture at -10 °C for an additional 1 hour. Monitor the reaction by TLC or GC until the starting ester is fully consumed.

• Quenching: Carefully and slowly quench the reaction by the sequential dropwise addition of:

  • 38 mL of water

  • 38 mL of 15% (w/v) aqueous sodium hydroxide

  • 114 mL of water

• Workup: Allow the mixture to warm to room temperature and stir for 1 hour. The salts should precipitate as a white, granular solid. Filter the mixture through a pad of Celite, washing the filter cake thoroughly with additional THF.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure. The resulting crude oil can be purified by distillation to yield 2,2-difluoroethanol (Boiling Point: 95.5 °C).

Protocol 2: Synthesis of 1-Ethoxy-2,2-difluoroethanol

• Preparation: In a flame-dried flask under a nitrogen atmosphere, dissolve 2,2-difluoroethanol (1 equiv) and absolute ethanol (1.1 equiv) in anhydrous dichloromethane (DCM).

• Oxidation: Cool the solution to -78 °C. Prepare a Swern oxidation system by adding oxalyl chloride (1.5 equiv) to a solution of dimethyl sulfoxide (DMSO, 3.0 equiv) in DCM at -78 °C, followed by the addition of the alcohol solution. Alternatively, for a milder, less odorous procedure, add Dess-Martin periodinane (1.2 equiv) in one portion to the alcohol solution at 0 °C and allow it to warm to room temperature.

• Monitoring: Stir the reaction and monitor its progress by GC-MS. The reaction is typically complete within 1-3 hours.

• Quenching: Once the starting alcohol is consumed, quench the reaction.

  • For Swern: Add triethylamine (5 equiv) and allow the mixture to warm to room temperature.

  • For Dess-Martin: Add a saturated aqueous solution of sodium bicarbonate containing an excess of sodium thiosulfate.

• Workup: Wash the organic layer sequentially with dilute HCl (if Swern was used), saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄.

• Purification: After filtering and concentrating the solution, purify the crude product by vacuum distillation to yield 1-Ethoxy-2,2-difluoroethanol as a colorless liquid.[3]

Section 4: Frequently Asked Questions (FAQs)

• Q1: Why is achieving high purity for 1-Ethoxy-2,2-difluoroethanol important?

  • A1: As a synthetic intermediate, impurities can interfere with subsequent reactions. For example, unreacted 2,2-difluoroethanol could compete in a nucleophilic substitution, while the presence of the acetal byproduct would represent a non-reactive dead-end in many transformations, lowering the overall yield of the final target molecule.

• Q2: What are the best analytical methods to monitor this synthesis?

  • A2: ¹⁹F NMR spectroscopy is exceptionally useful. The chemical shifts of the fluorine atoms are highly sensitive to their local electronic environment, allowing for clear differentiation between the starting material (CHF₂-CH₂OH), the product (CHF₂-CH(OEt)OH), and the acetal byproduct (CHF₂-CH(OEt)₂). Gas Chromatography-Mass Spectrometry (GC-MS) is also excellent for monitoring reaction progress and identifying low-level impurities.

• Q3: Are there alternative routes to synthesize 2,2-difluoroethanol?

  • A3: Yes, an alternative industrial method involves reacting 1-chloro-2,2-difluoroethane with an alkali metal acetate (like potassium acetate) to form 2,2-difluoroethyl acetate, followed by transesterification with an alcohol (e.g., methanol) to yield 2,2-difluoroethanol.[4][5] This route avoids the use of energetic hydrides like LiAlH₄, making it potentially safer for large-scale production.

Section 5: Summary of Key Optimization Parameters

Parameter	Sub-Optimal Condition	Optimized Condition	Rationale & Impact on Yield
Reagent Quality	Old/exposed LiAlH₄; wet solvents	Freshly opened LiAlH₄; anhydrous solvents (<50 ppm H₂O)	Prevents consumption of the reducing agent by moisture, ensuring complete reduction of the ester. (Major impact)
Temperature	> 0 °C during reduction; > 25 °C during oxidation	-10 °C to 0 °C for reduction; -78 °C to RT for oxidation	Prevents side reactions and decomposition. Lower temperatures improve selectivity. (Major impact)
Stoichiometry	Large excess of ethanol (>3 equiv) in Stage 2	1.0 - 1.2 equivalents of ethanol in Stage 2	Minimizes the formation of the acetal byproduct, increasing selectivity for the desired hemiacetal. (Moderate impact)
Catalysis	Presence of strong acid (adventitious or from reagents)	Buffered or non-acidic conditions; immediate quench	Prevents acid-catalyzed conversion of the hemiacetal to the acetal and decomposition during workup. (Moderate impact)
Purification	Atmospheric distillation; standard silica gel	High-vacuum distillation; deactivated silica gel	Prevents thermal and acid-catalyzed decomposition of the sensitive hemiacetal product. (Major impact on isolated yield)

Section 6: Logical Troubleshooting Workflow

If you are experiencing low yields, follow this decision tree to diagnose the potential issue.

Caption: A step-by-step workflow for troubleshooting low synthesis yields.

References

• BenchChem. (2025). Technical Support Center: Synthesis of Chiral Fluorinated Alcohols. Retrieved from BenchChem Technical Support.[2]

• ChemBK. (2024). 1-ethoxy-2,2-difluoroethanol. Retrieved from ChemBK.[3]

• Google Patents. (2014). CN104098444A - Preparation method of 2, 2-difluoroethanol. Retrieved from Google Patents.[1]

• Google Patents. (2014). US8975448B2 - Process for preparing 2,2-difluoroethanol. Retrieved from Google Patents.[4]

• Google Patents. (2013). WO2013010985A1 - Process for preparing 2,2-difluoroethanol. Retrieved from Google Patents.[5]

• Ningbo Inno Pharmchem Co., Ltd. (2025). Exploring the Synthesis and Properties of 2,2-Difluoroethanol. Retrieved from Ningbo Inno Pharmchem Co., Ltd.

Sources

• 1. CN104098444A - Preparation method of 2, 2-difluoroethanol - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. chembk.com [chembk.com]
• 4. US8975448B2 - Process for preparing 2,2-difluoroethanol - Google Patents [patents.google.com]
• 5. WO2013010985A1 - Process for preparing 2,2-difluoroethanol - Google Patents [patents.google.com]

Identifying and minimizing side products in 1-Ethoxy-2,2-difluoroethanol synthesis

Technical Support Center: Synthesis of 1-Ethoxy-2,2-difluoroethanol

Welcome to the technical support center for the synthesis and purification of 1-Ethoxy-2,2-difluoroethanol (CAS 148992-43-2). This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable fluorinated intermediate. We provide in-depth, experience-driven answers to frequently asked questions, focusing on the identification and minimization of key side products to enhance yield and purity.

Frequently Asked Questions (FAQs)

Section 1: Core Synthesis & Mechanism

Question 1: What is the primary laboratory synthesis route for 1-Ethoxy-2,2-difluoroethanol and what is its chemical nature?

1-Ethoxy-2,2-difluoroethanol is the ethyl hemiacetal of difluoroacetaldehyde.[1][2] Its synthesis, therefore, is fundamentally a reaction between an equivalent of difluoroacetaldehyde and ethanol. Due to the challenges of handling gaseous difluoroacetaldehyde, the reaction is often performed using a stable precursor or by generating the aldehyde in situ. The most common and practical approach involves the controlled addition of ethanol to a source of difluoroacetaldehyde.

The equilibrium nature of hemiacetal formation is a critical concept to grasp. The reaction is reversible, and the stability of the resulting hemiacetal is influenced by the electronic properties of the aldehyde. The two fluorine atoms on the adjacent carbon are strongly electron-withdrawing, which destabilizes the carbonyl group of difluoroacetaldehyde, making it highly electrophilic and thus favoring the formation of the hemiacetal.

Question 2: What is the core reaction mechanism, and what is the most critical side reaction to control?

The primary reaction is a nucleophilic addition of ethanol to the carbonyl carbon of difluoroacetaldehyde. The key challenge is preventing the subsequent acid-catalyzed reaction of the target hemiacetal with a second molecule of ethanol, which forms the thermodynamically stable acetal, 1,1-diethoxy-2,2-difluoroethane , the most significant side product in this synthesis.

Below is a diagram illustrating the desired reaction pathway and the competing side reaction.

Caption: Reaction pathway for 1-Ethoxy-2,2-difluoroethanol synthesis.

Controlling the equilibrium between the hemiacetal and the acetal is paramount for achieving high purity and yield.

Section 2: Side Product Identification & Troubleshooting

Question 3: My post-reaction analysis (GC-MS, ¹H NMR) shows a major impurity with a higher retention time and a different NMR splitting pattern. What is it?

This is the classic signature of the 1,1-diethoxy-2,2-difluoroethane side product. Its formation is favored by an excess of ethanol and the presence of any acidic catalyst (including trace acid impurities).

Causality: The target hemiacetal still possesses a hydroxyl group that can be protonated under acidic conditions, forming a good leaving group (water). The resulting oxonium ion is then attacked by another molecule of ethanol, leading to the acetal.

Identification via Analytical Data:

Compound	Boiling Point (°C)	¹H NMR (OCH₂) Signal	¹⁹F NMR Signal
1-Ethoxy-2,2-difluoroethanol (Target)	100-101[1]	Quartet	Triplet of Doublets
1,1-Diethoxy-2,2-difluoroethane (Side Product)	~120-130 (Est.)	Two overlapping Quartets	Triplet

Question 4: After adding my reagents, the solution became viscous and my yield of distillable product is very low. What is the likely cause?

This strongly suggests polymerization of the difluoroacetaldehyde. Aldehydes, particularly highly reactive, non-enolizable ones like difluoroacetaldehyde, are prone to polymerization, especially in the presence of acid or base catalysts or at elevated temperatures. The electron-withdrawing fluorine atoms increase the electrophilicity of the carbonyl carbon, making it susceptible to chain-reaction additions.

Troubleshooting Workflow for Low Yield / Polymerization:

Caption: Troubleshooting workflow for synthesis issues.

Section 3: Experimental Protocols & Minimization

Question 5: How can I design my experiment to minimize acetal formation and polymerization?

The key is precise control over reaction conditions. You must rigorously control stoichiometry, temperature, and reagent purity.

Protocol: Synthesis of 1-Ethoxy-2,2-difluoroethanol

• Reagents & Equipment:

  • Anhydrous Ethanol (≤ 0.05% water)

  • Source of Difluoroacetaldehyde (e.g., stable hydrate or precursor)

  • Dry, inert solvent (e.g., THF, Diethyl Ether)[3]

  • Dry, three-necked round-bottom flask with a magnetic stirrer, thermometer, and addition funnel under an inert atmosphere (Nitrogen or Argon).

• Procedure:

  • Setup: Assemble the glassware and ensure it is completely dry by oven-drying or flame-drying under vacuum. Maintain a positive pressure of inert gas.

  • Charge Reactor: Charge the flask with the difluoroacetaldehyde source dissolved in the anhydrous solvent.

  • Cooling: Cool the reaction mixture to -10°C to 0°C using an ice-salt or cryo-cool bath. This is critical to dissipate the heat of reaction and prevent polymerization.

  • Ethanol Addition: Charge the addition funnel with a stoichiometric equivalent (1.0 to 1.05 equivalents) of anhydrous ethanol.

  • Slow Addition: Add the ethanol dropwise to the stirred reaction mixture over 1-2 hours, ensuring the internal temperature does not rise above 5°C. This slow addition and strict stoichiometry are the most important factors in preventing acetal formation.

  • Reaction: After the addition is complete, allow the mixture to stir at 0°C for an additional 1-2 hours to ensure full conversion.

  • Quenching & Workup: Slowly warm the reaction to room temperature. The workup procedure will depend on the starting precursor, but typically involves a mild aqueous wash and extraction.

  • Drying: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

Question 6: What is the recommended method for purifying the crude product?

Fractional vacuum distillation is the most effective method for separating 1-Ethoxy-2,2-difluoroethanol from the higher-boiling acetal side product and any polymeric residue.

Protocol: Purification by Fractional Vacuum Distillation

• Apparatus: Set up a fractional distillation apparatus with a short Vigreux column. It is crucial to use a vacuum-jacketed column to maintain the temperature gradient.

• Crude Material: Transfer the crude product to the distillation flask. Add a few boiling chips or a magnetic stir bar.

• Vacuum: Slowly apply vacuum to the system.

• Distillation: Gently heat the flask.

  • Fore-run: Collect any low-boiling solvent first.

  • Main Fraction: Collect the main fraction of 1-Ethoxy-2,2-difluoroethanol at its characteristic boiling point at the given pressure.

  • Side Product: The 1,1-diethoxy-2,2-difluoroethane will remain in the distillation pot or distill at a significantly higher temperature.

• Purity Check: Analyze the collected fraction(s) by GC or NMR to confirm purity.

This meticulous approach ensures the isolation of a high-purity product, essential for subsequent applications in drug development and fine chemical synthesis.

References

• ChemBK. (2024). 1-ethoxy-2,2-difluoroethanol. Retrieved from ChemBK website: [Link]

• PubChem. 1-Ethoxy-2,2-difluoroethanol. National Center for Biotechnology Information. Retrieved from PubChem website: [Link]

• ChemWhat. (n.d.). 1-Ethoxy-2,2-Difluoroethan-1-ol. Retrieved from ChemWhat website: [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from Organic Syntheses website: [Link]

• Nanjing Chemical Material Corp. (n.d.). What Chemicals Can the Ethyl Vinyl Ether React with. Retrieved from Nanjing Chemical Material Corp. website: [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. chemwhat.com [chemwhat.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: 1-Ethoxy-2,2-difluoroethanol Purification

Welcome to the comprehensive technical support guide for the effective purification of 1-Ethoxy-2,2-difluoroethanol. This resource is tailored for researchers, scientists, and professionals in drug development who are working with this versatile fluorinated building block. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) designed to address specific challenges you may encounter during your purification workflows. Our approach is grounded in scientific principles and practical, field-tested expertise to ensure you achieve the desired purity for your critical applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect in my crude 1-Ethoxy-2,2-difluoroethanol?

A1: The impurity profile of 1-Ethoxy-2,2-difluoroethanol is largely dependent on its synthetic route. A common laboratory and industrial synthesis involves the reaction of 2,2-difluoroacetaldehyde with ethanol.[1] Consequently, the most probable impurities are unreacted starting materials:

• 2,2-Difluoroacetaldehyde: A volatile and reactive aldehyde.

• Ethanol: The alcohol reactant, often used in excess.

• Water: Can be present in the reactants or introduced during workup.

Additionally, side reactions can lead to the formation of other byproducts. Given that this is an ethoxylation-type reaction, trace amounts of 1,4-dioxane could potentially form, although this is more common in industrial processes involving ethylene oxide.[2][3][4][5]

Q2: What is the boiling point of 1-Ethoxy-2,2-difluoroethanol? I see conflicting values.

A2: There is some variability in the reported boiling point of 1-Ethoxy-2,2-difluoroethanol in the literature, which is not uncommon for specialized reagents. The reported values typically range from 84°C to 101°C at atmospheric pressure.[1][6][7][8][9] This variation can be attributed to differences in measurement conditions and the purity of the substance being measured. For practical purification purposes, a boiling point in the lower end of this range (around 84-85°C) is a reasonable expectation for the main fraction during distillation.

Q3: Which analytical techniques are best suited for assessing the purity of 1-Ethoxy-2,2-difluoroethanol?

A3: A combination of chromatographic and spectroscopic methods is recommended for a thorough purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): An excellent technique for separating volatile impurities and confirming the identity of the main component through its mass fragmentation pattern. The fragmentation of ethers often involves alpha-cleavage next to the oxygen atom.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides structural confirmation and can be used for quantitative analysis if an internal standard is used.

  • ¹⁹F NMR: This is a particularly powerful technique for fluorinated compounds due to the high sensitivity of the ¹⁹F nucleus and its wide chemical shift range, which often results in well-resolved signals for different fluorine environments.[11][12] It is highly effective for detecting and quantifying fluorine-containing impurities.

• High-Performance Liquid Chromatography (HPLC): While GC-MS is often preferred for volatile compounds, HPLC, particularly with a mass spectrometer (LC-MS), can be used, especially if non-volatile impurities are suspected. Given the polar nature of the molecule, Hydrophilic Interaction Liquid Chromatography (HILIC) may be a suitable approach.[3][5][13][14]

Troubleshooting Purification by Distillation

Distillation is the most common and effective method for purifying 1-Ethoxy-2,2-difluoroethanol on a laboratory scale. Fractional distillation is highly recommended to separate components with close boiling points.

Problem 1: Poor Separation of Product from a Close-Boiling Impurity

• Possible Cause: The impurity may be unreacted ethanol, which can form an azeotrope with the product, or another byproduct with a similar boiling point. Fluorinated alcohols are known to form azeotropes with non-fluorinated alcohols.[2]

• Solution Workflow:

  Caption: Decision workflow for improving distillation separation.

• Detailed Steps:

  • Optimize Fractional Distillation: If an azeotrope is not the issue, enhance the separation efficiency of your fractional distillation setup. Use a longer distillation column or one with more efficient packing material (e.g., Raschig rings, Vigreux indentations).[15][16]

  • Azeotropic Distillation: If an ethanol-product azeotrope is suspected, consider adding a third component (an entrainer) that forms a new, lower-boiling azeotrope with one of the components (likely water or ethanol), allowing for its removal.[13][17][18]

  • Extractive Distillation: This technique involves adding a high-boiling, non-volatile solvent to the mixture. This solvent alters the relative volatilities of the components, making them easier to separate by distillation.[2][19][20]

Problem 2: Product Decomposes During Distillation

• Possible Cause: The distillation pot is being heated too strongly, or the compound is thermally labile at its atmospheric boiling point.

• Solution:

  • Vacuum Distillation: Perform the distillation under reduced pressure. This will lower the boiling point of the compound, allowing it to distill at a lower temperature and minimizing the risk of thermal decomposition.

Experimental Protocol: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed.

• Charge the Flask: Fill the distilling flask no more than two-thirds full with the crude 1-Ethoxy-2,2-difluoroethanol. Add a few boiling chips or a magnetic stir bar.

• Heating: Gently heat the distilling flask using a heating mantle.

• Distillation: As the mixture heats, you will observe a vapor front rising through the fractionating column. The temperature at the distillation head will rise and then stabilize at the boiling point of the most volatile component.

• Fraction Collection: Collect the different fractions as they distill over.

  • Fore-run: The initial fraction will likely contain low-boiling impurities.

  • Main Fraction: Collect the fraction that distills at a constant temperature, corresponding to the boiling point of 1-Ethoxy-2,2-difluoroethanol.

  • End-run: As the distillation proceeds, the temperature may rise again, indicating the presence of higher-boiling impurities.

• Analysis: Analyze the collected fractions using GC-MS or NMR to determine their purity.

Troubleshooting Purification by Chromatography

For achieving very high purity or for separating stubborn impurities, chromatographic techniques can be employed.

Problem 1: Product Elutes in the Void Volume in Reversed-Phase HPLC

• Possible Cause: 1-Ethoxy-2,2-difluoroethanol is a polar molecule and may not have sufficient interaction with the nonpolar stationary phase (like C18) of a reversed-phase column.[1]

• Solution Workflow:

  Caption: Troubleshooting poor retention in reversed-phase HPLC.

• Detailed Steps:

  • Modify Mobile Phase: Increase the proportion of the aqueous component in your mobile phase to enhance retention of polar analytes.

  • Change Stationary Phase: Switch to a more polar reversed-phase column, such as one with a polar-embedded or polar-endcapped stationary phase.

  • Switch to HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is specifically designed for the separation of polar compounds.[1][3][5][13][14] In HILIC, a polar stationary phase is used with a mobile phase containing a high concentration of an organic solvent and a small amount of water.

Problem 2: Poor Peak Shape (Tailing) in HPLC

• Possible Cause: Secondary interactions between the analyte and the stationary phase (e.g., silanol groups on silica-based columns) or a mismatch between the sample solvent and the mobile phase.

• Solutions:

  • Use a Deactivated Column: Employ an end-capped column to minimize interactions with residual silanol groups.

  • Adjust Mobile Phase: Add a small amount of an acidic modifier like trifluoroacetic acid (TFA) or formic acid to the mobile phase to suppress silanol interactions.

  • Match Sample Solvent: Dissolve the sample in the initial mobile phase to ensure good peak shape.

Experimental Protocol: HILIC Purification

• Column: A HILIC column with an amide or zwitterionic stationary phase (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).[1]

• Mobile Phase A: 10 mM Ammonium Acetate in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 95% B

  • 2-15 min: Gradient from 95% to 50% B

  • 15-20 min: 50% B

  • 20-22 min: Gradient from 50% to 95% B

  • 22-30 min: 95% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C

• Sample Preparation: Dissolve the sample in 90% acetonitrile/10% water at a concentration of approximately 1 mg/mL.[1]

Data Summary

Table 1: Physical and Chemical Properties of 1-Ethoxy-2,2-difluoroethanol

Property	Value	Source(s)
CAS Number	148992-43-2	[1][6][8][9][18][21]
Molecular Formula	C₄H₈F₂O₂	[1][8][21]
Molecular Weight	126.10 g/mol	[21]
Boiling Point	84-101 °C	[1][6][7][8][9]
Appearance	Colorless liquid	[8][9]
Density	~1.145 - 1.23 g/cm³	[1][8]

Table 2: Solubility of 1-Ethoxy-2,2-difluoroethanol

Solvent	Polarity	Expected Solubility
Water	High	Miscible/Soluble
Ethanol	High	Miscible
Methanol	High	Miscible
Acetonitrile	High	Miscible
Dichloromethane	Medium	Soluble
Ethyl Acetate	Medium	Soluble
Toluene	Low	Likely Soluble
Hexane	Low	Likely Sparingly Soluble/Insoluble

Note: Expected solubility is based on the principle of "like dissolves like" and the polar nature of 1-Ethoxy-2,2-difluoroethanol. Experimental verification is recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. beilstein-journals.org [beilstein-journals.org]
• 9. chembk.com [chembk.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Volume # 3(136), May - June 2021 — "Fluorinated Ethers. Communication 1. Preparation of Ethers by Williamson Reaction and by the Addition of Alcohols to Alkenes and Alkynes" [notes.fluorine1.ru]
• 12. rsc.org [rsc.org]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. 2,2-Difluoroethanol | 359-13-7 [chemicalbook.com]
• 17. assets.fishersci.com [assets.fishersci.com]
• 18. manchesterorganics.com [manchesterorganics.com]
• 19. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 20. 2,2-Difluoroethanol(359-13-7) 1H NMR spectrum [chemicalbook.com]
• 21. 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246 - PubChem [pubchem.ncbi.nlm.nih.gov]

Proper handling and storage conditions for 1-Ethoxy-2,2-difluoroethanol

Technical Support Center: 1-Ethoxy-2,2-difluoroethanol

This guide provides comprehensive technical support for the proper handling, storage, and troubleshooting of 1-Ethoxy-2,2-difluoroethanol (CAS No. 148992-43-2). It is designed for researchers, scientists, and drug development professionals to ensure experimental integrity and laboratory safety.

Section 1: Critical Safety & Handling Protocols

The unique properties of 1-Ethoxy-2,2-difluoroethanol, specifically its flammability and potential for irritation, demand rigorous adherence to safety protocols. The following section details the necessary precautions and handling procedures.

Frequently Asked Questions (FAQs) on Safety & Handling

Q1: What are the primary hazards associated with 1-Ethoxy-2,2-difluoroethanol?

A1: 1-Ethoxy-2,2-difluoroethanol is classified as a flammable liquid and vapor (H226).[1] It may also cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[1] It is imperative to handle this compound with appropriate personal protective equipment in a controlled environment.

Q2: What Personal Protective Equipment (PPE) is mandatory when working with this chemical?

A2: A comprehensive PPE strategy is crucial. At a minimum, this includes nitrile gloves, chemical splash goggles, and a flame-retardant lab coat.[2][3] When pouring or transferring larger quantities where splashing is possible, a face shield should be worn in addition to goggles.[2] All handling of open containers must be performed inside a certified chemical fume hood to mitigate inhalation risks.[3][4]

Q3: What should I do in case of accidental exposure?

A3: Immediate and proper first aid is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek prompt medical attention.[3]

• Skin Contact: Remove all contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes. If irritation persists, seek medical advice.[3]

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Call a poison center or physician if you feel unwell.[3]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Q4: How do I handle spills of 1-Ethoxy-2,2-difluoroethanol?

A4: For small spills, absorb the chemical with an inert, non-combustible material such as sand or vermiculite. Place the absorbed material into a sealed, properly labeled container for chemical waste disposal.[4] Ensure there are no ignition sources in the vicinity and ventilate the area. For larger spills, evacuate the area and follow your institution's emergency procedures.

Experimental Protocol: Safe Handling Workflow

This protocol outlines the step-by-step procedure for safely handling 1-Ethoxy-2,2-difluoroethanol from receiving to use.

• Receiving and Inspection:

  • Upon receipt, visually inspect the container for any signs of damage or leakage.

  • Verify that the supplier's label is intact and legible.

  • Don appropriate PPE (gloves and goggles) before handling the container.

• Transfer to Storage:

  • Transport the chemical in a secondary container to the designated flammable liquids storage cabinet.

  • Avoid exposure to direct sunlight or heat sources during transport.

• Preparation for Use:

  • Work exclusively within a certified chemical fume hood.

  • Ensure a Class B fire extinguisher and a safety shower/eyewash station are accessible.

  • Ground and bond the container and receiving equipment during transfers to prevent static discharge.[4]

• Aliquoting and Use:

  • Use only non-sparking tools for opening and handling the container.[4]

  • Dispense the required amount into a suitable, labeled secondary container.

  • Keep the primary container tightly sealed when not in use.[3][4]

• Waste Disposal:

  • Dispose of unused material and contaminated items in accordance with local, state, and federal regulations for hazardous chemical waste. Do not pour down the drain.

Visualization: Safe Handling Workflow

The following diagram illustrates the critical steps for safely handling 1-Ethoxy-2,2-difluoroethanol.

Caption: Workflow for handling 1-Ethoxy-2,2-difluoroethanol.

Section 2: Storage & Stability

Proper storage is paramount to maintaining the chemical integrity of 1-Ethoxy-2,2-difluoroethanol and ensuring laboratory safety.

Frequently Asked Questions (FAQs) on Storage

Q1: What are the ideal storage conditions for 1-Ethoxy-2,2-difluoroethanol?

A1: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[3][4] It should be stored away from heat, sparks, open flames, and other sources of ignition.[3][4][5] The storage area should be a designated flammable liquids cabinet or room.

Q2: Are there any materials that are incompatible with 1-Ethoxy-2,2-difluoroethanol?

A2: While specific incompatibility data is limited in the provided search results, based on its chemical structure (an alcohol and an ether), it should be kept away from strong oxidizing agents, strong acids, and strong bases to prevent vigorous or exothermic reactions.

Q3: What is the expected shelf life, and how can I tell if the compound has degraded?

A3: The shelf life can vary by supplier. Always refer to the manufacturer's expiration date on the label. Signs of potential degradation could include a change in color from its typical colorless appearance or the presence of precipitates. If degradation is suspected, it is best to dispose of the material according to hazardous waste protocols.

Data Presentation: Chemical Properties & Storage Summary

Property	Value	Source
Molecular Formula	C4H8F2O2	[1][5][6]
Molecular Weight	~126.10 g/mol	[1][6]
Appearance	Colorless liquid	[5][6]
Boiling Point	~84-85°C	[5][6]
Flash Point	46.2°C	[5][6]
Storage Temperature	Room temperature (in a cool, dry place)	[3][4]
Key Incompatibilities	Strong oxidizing agents, strong acids, strong bases	General Chemical Principle

Section 3: Troubleshooting Guide

This section addresses specific issues that may arise during experimentation.

Troubleshooting Common Experimental Issues

Q1: My reaction is not proceeding as expected. Could the 1-Ethoxy-2,2-difluoroethanol be the issue?

A1: Yes, several factors related to the reagent could be at play:

• Purity: Verify the purity of the lot number from the certificate of analysis.

• Water Content: As an alcohol, it can be hygroscopic. Improperly sealed containers can lead to water absorption, which may interfere with moisture-sensitive reactions.

• Degradation: If the material is old or has been stored improperly (e.g., exposed to heat or light), it may have degraded. Consider using a fresh bottle or a newly opened one to test this variable.

Q2: I observe an unexpected side product in my reaction. What could be the cause?

A2: The presence of the hydroxyl and ether functional groups in 1-Ethoxy-2,2-difluoroethanol allows for potential side reactions. The difluoro group also enhances the acidity of the hydroxyl proton, which could influence reaction pathways.[6] Consider if your reaction conditions (e.g., strong bases or acids) could be promoting an unintended reaction with the solvent/reagent itself.

Visualization: Troubleshooting Decision Tree

This diagram provides a logical path for troubleshooting issues related to reagent quality.

Caption: Decision tree for troubleshooting reagent-related issues.

References

• 1-Ethoxy-2,2-difluoroethanol - 148992-43-2 - Vulcanchem.
• 1-ethoxy-2,2-difluoroethanol - ChemBK.
• 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246 - PubChem.
• SAFETY D
• Personal Protection Equipment - University of South Carolina.
• SAFETY D
• Safety d

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• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. 1-ethoxy-2,2-difluoroethanol [chembk.com]
• 6. 1-Ethoxy-2,2-difluoroethanol (148992-43-2) for sale [vulcanchem.com]

Technical Support Center: Optimizing Diels-Alder Reactions with 1-Ethoxy-2,2-difluoroethanol

Welcome to the technical support center for advanced cycloaddition chemistry. This guide is designed for researchers, scientists, and drug development professionals who are leveraging the unique properties of fluorinated building blocks in organic synthesis. Specifically, we will address the optimization and troubleshooting of reactions involving 1-Ethoxy-2,2-difluoroethanol as a dienophile precursor in Diels-Alder reactions.

This document moves beyond standard protocols to provide in-depth, field-proven insights into the causality behind experimental choices, ensuring your experiments are built on a foundation of scientific integrity and logic.

A Note on the Dienophile: Understanding the True Reactive Species

A common point of confusion arises from the structure of 1-Ethoxy-2,2-difluoroethanol. It is not an alkene and therefore does not participate directly as a dienophile. It is the ethyl hemiacetal of difluoroacetaldehyde. Under thermal or, more effectively, Lewis acidic conditions, it exists in equilibrium with its constituent aldehyde and alcohol. The true dienophile in your reaction is the highly electrophilic difluoroacetaldehyde (F₂CHCHO) , which participates in a hetero-Diels-Alder (or oxo-Diels-Alder) reaction through its carbonyl C=O bond.[1] Understanding this equilibrium is the first and most critical step to successful reaction design and troubleshooting.

Caption: Predicting regioselectivity based on electronic properties.

Q3: I'm getting a mixture of stereoisomers. How can I improve the endo/exo selectivity?

Answer: The Diels-Alder reaction is stereospecific, meaning the stereochemistry of the reactants is preserved in the product. [2][3]For cyclic dienes, selectivity is often governed by the "endo rule," which favors the product where the electron-withdrawing groups of the dienophile are oriented under the newly forming ring, due to favorable secondary orbital interactions. [4]

• Causality and Control:

  • Temperature: The endo product is the kinetically favored product, meaning it forms faster at lower temperatures. The exo product is often the thermodynamically more stable product. Running the reaction at the lowest possible temperature that still affords a reasonable rate will typically maximize the endo:exo ratio.

  • Lewis Acid Choice: The choice of Lewis acid can have a profound impact on stereoselectivity. Bulky Lewis acids can sterically hinder the endo approach, leading to a preference for the exo product. Conversely, certain Lewis acids can enhance endo selectivity by stabilizing the transition state. [5]A screening of different Lewis acids is highly recommended.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Insufficient generation of the active aldehyde dienophile. 2. Low reactivity of the diene. 3. Reaction temperature is too low. 4. Catalyst is poisoned (e.g., by water).	1. Add a Lewis Acid Catalyst. Start with 0.1-0.2 equivalents of BF₃·OEt₂ or TiCl₄. 2. Use a more electron-rich diene (e.g., Danishefsky's diene). 3. Incrementally increase the temperature (e.g., from RT to 50 °C to 80 °C). 4. Ensure strictly anhydrous conditions; use freshly distilled solvents and flame-dried glassware.
Poor Regioselectivity	1. Competing electronic effects on an unsymmetrical diene. 2. High reaction temperature scrambling selectivity.	1. Re-evaluate the electronics of your diene using resonance structures. 2. Run the reaction at a lower temperature. 3. Change the Lewis acid, as coordination can alter the electronic distribution in the transition state.
Poor Stereoselectivity (endo/exo mixture)	1. Reaction is under thermodynamic control (high temp). 2. Steric hindrance in the endo transition state.	1. Lower the reaction temperature to favor the kinetic (endo) product. 2. Screen different Lewis acids. A less bulky catalyst (e.g., BF₃·OEt₂) may favor the endo adduct, while a very bulky one might favor the exo. [5]
Product Decomposition	1. Product is unstable to the Lewis acid. 2. Harsh workup conditions (e.g., aqueous acid). 3. Product is thermally unstable.	1. Use a milder Lewis acid (e.g., ZnCl₂, InCl₃). 2. Use a milder workup, such as quenching with a saturated NaHCO₃ solution or pyridine. 3. Attempt the reaction at a lower temperature for a longer duration.

General Experimental Protocol

This protocol provides a starting point for optimization. All manipulations should be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents.

Materials:

• Diene (e.g., Cyclopentadiene, freshly cracked): 1.0 mmol

• 1-Ethoxy-2,2-difluoroethanol: 1.2 mmol (1.2 equiv)

• Lewis Acid (e.g., BF₃·OEt₂): 0.2 mmol (0.2 equiv)

• Anhydrous Solvent (e.g., Dichloromethane, Toluene): 5 mL

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add the diene (1.0 mmol) and anhydrous solvent (3 mL).

• Cool the solution to the desired starting temperature (e.g., -78 °C or 0 °C) using an appropriate cooling bath.

• In a separate flame-dried vial, dissolve 1-Ethoxy-2,2-difluoroethanol (1.2 mmol) in anhydrous solvent (2 mL).

• To the cooled diene solution, add the Lewis acid (0.2 mmol) dropwise via syringe. Stir for 10 minutes.

• Add the solution of 1-Ethoxy-2,2-difluoroethanol dropwise to the reaction mixture over 15-20 minutes.

• Allow the reaction to stir at the selected temperature and monitor its progress by TLC or GC-MS.

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃ or a solution of pyridine in the reaction solvent at the reaction temperature.

• Allow the mixture to warm to room temperature. Transfer to a separatory funnel, add water, and extract with an appropriate organic solvent (e.g., Ethyl Acetate, CH₂Cl₂).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

References

• Sangirardi, F., et al. (2018). Solvent effects on Diels-Alder reactions. The use of aqueous mixtures of fluorinated alcohols and the study of reactions of acrylonitrile. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Jackson, K. E., et al. (2021). Elucidating Fluorine Steering Effects in Diels-Alder Reactions Interfaced with Charge-Enhanced Reactivity. ChemRxiv. Available at: [Link]

• Pranata, J. (1993). Theoretical studies of solvent effects and Lewis acid catalysis on Diels-Alder reactions. Dissertations and Theses. Available at: [Link]

• Pace, V. (2012). Fluorinated alcohols as solvents, co-solvents and additives in homogeneous catalysis. ResearchGate. Available at: [Link]

• Chemistry LibreTexts. (2023). The Diels-Alder Cycloaddition. Available at: [Link]

• Gladysz, J. A. (2004). Fluorophobic Acceleration of Diels−Alder Reactions. ResearchGate. Available at: [Link]

• Ashenhurst, J. (2017). The Diels-Alder Reaction. Master Organic Chemistry. Available at: [Link]

• Jackson, K. E., et al. (2022). Elucidating Fluorine Steering Effects in Diels‐Alder Reactions Interfaced with Charge‐Enhanced Reactivity. ResearchGate. Available at: [Link]

• Chemistry Steps. (n.d.). Regiochemistry of the Diels–Alder Reaction with Practice Problems. Available at: [Link]

• Bickelhaupt, F. M., et al. (2019). Effect of Lewis acid bulkiness on the stereoselectivity of Diels–Alder reactions between acyclic dienes and α,β-enals. Organic Chemistry Frontiers. Available at: [Link]

• Silber, E. (1972). SOLVENT EFFECTS IN THE DIELS ALDER REACTION. Texas Tech University Libraries. Available at: [Link]

• Khan Academy. (n.d.). Diels-Alder reaction. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Diels-Alder Reaction. Available at: [Link]

• Wikipedia. (2024). Diels–Alder reaction. Available at: [Link]

• Sastry, G. N., et al. (1998). Allene and fluoroallenes as dienophiles in Diels–Alder reactions: an AM1 and PM3 study. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Bickelhaupt, F. M., et al. (2018). How Lewis Acids Catalyze Diels–Alder Reactions. Angewandte Chemie. Available at: [Link]

• Sukhorukov, A. Y., et al. (2017). Diels–Alder reaction of β-fluoro-β-nitrostyrenes with cyclic dienes. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Ishihara, K. (2024). Progress in Lewis-Acid-Templated Diels–Alder Reactions. MDPI. Available at: [Link]

• Houk, K. N., et al. (2008). Effect of Lewis Acid Catalysts on Diels−Alder and Hetero-Diels−Alder Cycloadditions Sharing a Common Transition State. The Journal of Organic Chemistry. Available at: [Link]

• Total Organic Chemistry. (2021). Diels-Alder Reaction | Organic Chemistry Lessons. YouTube. Available at: [Link]

• PubChem. (n.d.). 1-Ethoxy-2,2-difluoroethanol. Available at: [Link]

• Ashenhurst, J. (2017). Stereochemistry of the Diels-Alder Reaction. Master Organic Chemistry. Available at: [Link]

Sources

• 1. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. Diels-Alder Reaction [organic-chemistry.org]
• 5. Effect of Lewis acid bulkiness on the stereoselectivity of Diels–Alder reactions between acyclic dienes and α,β-enals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Challenges and solutions for scaling up 1-Ethoxy-2,2-difluoroethanol production

Introduction

Welcome to the technical support center for 1-Ethoxy-2,2-difluoroethanol (CAS 148992-43-2), a critical fluorinated building block in modern chemistry. Also known as difluoroacetaldehyde ethyl hemiacetal, this compound is a vital intermediate in the synthesis of advanced pharmaceuticals and agrochemicals.[1] Its incorporation into molecules can enhance metabolic stability and bioavailability, making it a compound of high interest for researchers and drug development professionals.[2]

This guide is designed to serve as a practical resource, moving beyond theoretical knowledge to address the real-world challenges encountered during the synthesis, purification, and scale-up of 1-Ethoxy-2,2-difluoroethanol. We will address common questions, provide detailed troubleshooting protocols, and offer insights grounded in established chemical principles to ensure your success from bench-scale experiments to pilot-plant production.

Frequently Asked Questions (FAQs)

Q1: What exactly is 1-Ethoxy-2,2-difluoroethanol and what are its primary applications?

A1: 1-Ethoxy-2,2-difluoroethanol is an organic fluorinated compound with the molecular formula C₄H₈F₂O₂.[3] It is primarily used as a versatile intermediate in organic synthesis.[4] In the pharmaceutical and agrochemical industries, it serves as a building block to introduce the difluoroethyl group into larger molecules. This modification is often sought to improve the pharmacokinetic properties of a drug candidate, such as enhancing its metabolic stability or lipophilicity.[2]

Q2: What are the common synthetic routes for preparing 1-Ethoxy-2,2-difluoroethanol?

A2: A prevalent and practical method involves starting with 2,2-difluoroethanol.[5][6] This can be achieved through a reaction that forms the ethyl hemiacetal. One patented method, for instance, describes reacting 2,2-difluoroethanol with ethylene carbonate in the presence of a base to yield a related precursor, which highlights the utility of 2,2-difluoroethanol as a starting material.[7] The direct synthesis generally involves the reaction of a fluorine source with ethanol under controlled conditions.[4]

Q3: What are the key physical and safety properties I should be aware of?

A3: 1-Ethoxy-2,2-difluoroethanol is a flammable liquid and vapor.[3] It can also cause skin and serious eye irritation, and may cause respiratory irritation.[3][8] Proper handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE) is mandatory. Key physical properties are summarized in the table below.

Q4: Why is purification of fluorinated compounds like this often challenging?

A4: Fluorinated compounds exhibit unique physical properties due to the high electronegativity of fluorine.[9] This can lead to unusual solubility profiles, making standard purification techniques like silica gel chromatography challenging. For instance, some fluorinated alcohols can be sensitive to acidic silica gel.[10] Furthermore, the polarity of these molecules may not always align with expectations based on non-fluorinated analogs, requiring significant methods development for chromatography or distillation.[10] The concept of "fluorous chemistry," where highly fluorinated compounds have high solubility in fluorinated solvents, can sometimes be exploited for separation.[9]

Data Presentation: Key Compound Properties

This table summarizes essential physical data for 1-Ethoxy-2,2-difluoroethanol and its common precursor, 2,2-difluoroethanol.

Property	1-Ethoxy-2,2-difluoroethanol	2,2-Difluoroethanol
CAS Number	148992-43-2[3]	359-13-7[5]
Molecular Formula	C₄H₈F₂O₂[3]	C₂H₄F₂O[5]
Molecular Weight	126.10 g/mol [3]	82.05 g/mol [5]
Boiling Point	45-47 °C (at specified pressure)[11]	95 °C[5][12]
Density	~1.23 g/cm³[4]	~1.296 g/mL[5][12]
Appearance	Colorless to light yellow liquid[11]	Colorless liquid[5]
Primary Hazards	Flammable, Skin/Eye Irritant[3]	Flammable, Skin/Eye/Respiratory Irritant[8]

Experimental Protocol: Lab-Scale Synthesis from 2,2-Difluoroethanol

This protocol describes a representative method for the synthesis of 1-Ethoxy-2,2-difluoroethanol. Causality: The choice of a base is critical; it acts as a catalyst to facilitate the nucleophilic attack of the alcohol. The reaction is monitored to prevent the formation of byproducts from over-reaction.

Materials:

• 2,2-Difluoroethanol

• Anhydrous Ethanol

• A suitable basic catalyst (e.g., potassium carbonate)

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Standard laboratory glassware, inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet.

• Reagent Addition: Under a positive pressure of nitrogen, charge the flask with anhydrous THF and the basic catalyst. Cool the mixture in an ice bath.

• Reactant Introduction: Add 2,2-difluoroethanol dropwise to the cooled suspension. Following this, add anhydrous ethanol slowly, ensuring the temperature remains below 10 °C.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4-6 hours. The causality here is that slow warming prevents potential exothermic events and minimizes side reactions.

• Monitoring: Track the reaction's progress using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the starting material.[10]

• Workup:

  • Once complete, quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract the product with an organic solvent like ethyl acetate (3x).

  • Combine the organic layers, wash with brine to remove residual water, and dry over anhydrous magnesium sulfate.[10]

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure.

  • Purify the resulting crude oil via fractional distillation or flash column chromatography to yield pure 1-Ethoxy-2,2-difluoroethanol.

Visualization: Synthesis Workflow

Caption: Workflow for the lab-scale synthesis of 1-Ethoxy-2,2-difluoroethanol.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. Each solution is paired with an explanation of the underlying chemical principles.

Q5: My reaction yield is very low or I've recovered only starting material. What went wrong?

A5: This is a common issue that can stem from several sources. A systematic approach is needed to diagnose the problem.

• Cause 1: Inactive Reagents. The base used as a catalyst may be old or have absorbed atmospheric moisture, rendering it ineffective. Solution: Use freshly opened or properly stored anhydrous reagents and solvents. Ensure your 2,2-difluoroethanol is of high purity.

• Cause 2: Insufficient Reaction Time or Temperature. The reaction may be kinetically slow under your current conditions. Solution: Before abandoning the experiment, take a sample for LC-MS or NMR analysis to confirm if any product has formed. If the reaction is proceeding but is slow, consider extending the reaction time or cautiously increasing the temperature by 10 °C increments.

• Cause 3: Product Lost During Workup. 1-Ethoxy-2,2-difluoroethanol has some water solubility. Solution: During the aqueous workup, your product may be partitioning into the aqueous layer.[13] To mitigate this, saturate the aqueous layer with sodium chloride (brine) before extraction to decrease the polarity of the aqueous phase and drive the organic product into the extraction solvent. Always keep and check your aqueous layers for product before discarding them.[13]

Q6: My final product is contaminated with significant byproducts. How can I improve purity?

A6: Byproduct formation usually points to issues with reaction conditions or substrate stability.

• Cause 1: Side Reactions (e.g., Elimination). Harsher conditions (strong base, high temperature) can promote unwanted side reactions. Solution: Consider using a milder, non-nucleophilic base or lowering the reaction temperature to suppress these alternative pathways.[10] The goal is to find conditions where the desired reaction is favored kinetically over side reactions.

• Cause 2: Decomposition. The starting material or the product might be unstable under the reaction or workup conditions. This is especially true if acidic or strongly basic conditions are used during the workup.[13] Solution: Perform a stability test. Take a small sample of your pure starting material or product and expose it to the workup conditions (e.g., a vial with a small amount of aqueous acid or base) and monitor it by TLC to see if degradation occurs.[13] If it does, a neutral workup is required.

• Cause 3: Co-elution during Chromatography. The byproduct may have a similar polarity to your desired product. Solution: Optimize your column chromatography. Try a different solvent system (e.g., switching from ethyl acetate/hexanes to dichloromethane/methanol). If silica gel is causing degradation, consider using deactivated (neutral) silica or an alternative stationary phase like alumina.

Visualization: Troubleshooting Low Yield

Caption: Decision tree for troubleshooting low reaction yields.

Challenges and Solutions for Scale-Up

Moving from a 10-gram lab synthesis to a 1-kilogram pilot run introduces new challenges.

Q7: How do I manage the reaction exotherm during scale-up?

A7: Many fluorination and related reactions are exothermic. What is easily managed in an ice bath in the lab can become a dangerous runaway reaction at scale.

• Solution 1: Controlled Addition. Never mix all reagents at once. The key is to control the rate of the reaction by the addition rate of one of the reagents. Add the limiting reagent slowly via a pump to a solution of the other reagents, allowing the reactor's cooling system to dissipate the heat generated.

• Solution 2: Dilution. Running the reaction at a lower concentration can help, as the solvent acts as a heat sink. However, this reduces throughput, so a balance must be found.

• Solution 3: Engineering Controls. Ensure the reactor has sufficient cooling capacity and a well-maintained jacket. For highly exothermic processes, a semi-batch process where reagents are added portion-wise is standard industrial practice.

Q8: Purification by column chromatography is not feasible at a large scale. What are the alternatives?

A8: This is a critical consideration for industrial processes.

• Solution 1: Distillation. Given the product's relatively low boiling point, fractional distillation under vacuum is the most viable industrial purification method. Develop a distillation curve at the lab scale to determine the optimal pressure and temperature ranges to separate your product from lower and higher boiling impurities.

• Solution 2: Crystallization. While less common for this specific molecule, if a stable solid derivative can be formed and then easily converted back, crystallization is a powerful and scalable purification technique.

• Solution 3: Process Optimization. The best solution is to optimize the reaction itself to be as clean as possible, minimizing the formation of impurities that are difficult to separate. The goal of process chemistry is often to develop a reaction that requires minimal purification.

Mandatory Safety Protocols

Working with fluorinated compounds and reactive reagents requires strict adherence to safety protocols.[14]

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, a face shield, and appropriate chemical-resistant gloves.[15] When handling highly reactive fluorinating agents, double-gloving is recommended.[15]

• Ventilation: All work must be conducted in a certified chemical fume hood to prevent inhalation of volatile and potentially toxic compounds.[16]

• Handling Fluorinating Agents: Many fluorinating agents are highly reactive and can react violently with water or other oxidizable materials. They are often toxic and can cause severe burns.[14] Always handle them with extreme caution, using appropriate tools like syringes for transfers.[17]

• Emergency Preparedness: Ensure an emergency plan is in place.[17] A safety shower and eyewash station must be readily accessible.[16] Have appropriate spill kits containing absorbent materials and neutralizing agents readily available.[17]

• Waste Disposal: All waste containing fluorinated compounds must be collected in clearly labeled, compatible containers for disposal according to institutional and environmental regulations.[15]

References

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• Safety and handling of fluorinated organic compounds. (2025). Benchchem.
• Purification of organic fluorine compounds. (n.d.). Google Patents.
• What are the safety precautions when using fluorinating reagents? (2025). Blog.
• Fluorine. (n.d.).
• Fluorination. (n.d.). Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Technical Support Center: Safe Handling of Highly Fluorinated Compounds. (n.d.). Benchchem.
• Selectfluor and alcohol-mediated synthesis of bicyclic oxyfluorination compounds by Wagner–Meerwein rearrangement. (n.d.). PMC - NIH.
• Organofluorine chemistry. (n.d.). Wikipedia.
• Selective Synthesis of Fluorinated Compounds: Process Development and Preparation of Fluorinated Compounds from Gram up to Kilogram Scale. (2025). ResearchGate.
• Fluorine compound gas purification method. (n.d.). Google Patents.
• 1-ethoxy-2,2-difluoroethanol. (2024). ChemBK.
• Technical Support Center: Synthesis of Chiral Fluorinated Alcohols. (2025). Benchchem.
• (PDF) Purification of fluorides for optical materials synthesis. (2014). ResearchGate.
• 1,2-BIS(2,2-DIFLUOROETHOXY) ETHANE AND MANUFACTURING METHOD THEREOF. (2015). European Patent Office - EP 2998283 A1 - Googleapis.com.
• 2,2-Difluoroethanol | 359-13-7. (2025). ChemicalBook.
• Strategies for the synthesis of fluorinated alcohols: insights from hexafluoroisopropanol derivatives | Poster Board #1245. (2025). American Chemical Society - ACS Fall 2025.
• Alcohols to Alkyl Fluorides, Part 2: Dialkylaminosulfur Trifluorides. (2020). YouTube.
• How To: Troubleshoot a Reaction. (n.d.). Department of Chemistry : University of Rochester.
• Process for preparing 2,2-difluoroethanol. (2014). Google Patents.
• 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246. (n.d.). PubChem.
• 2,2-difluoroethanol - 359-13-7, C2H4F2O, density, melting point, boiling point, structural formula, synthesis. (2025). ChemSynthesis.
• 1-Ethoxy-2,2-difluoroethanol | China | Manufacturer | ZHENGZHOU JIUYI TIME NEW MATERIALS CO,.LTD. (2025). ChemicalBook.
• 1-ethoxy-2,2-difluoroethan-1-ol. (n.d.). Pharos.
• Fluorine extraction from organofluorine molecules to make fluorinated clusters in yttrium MOFs. (2022). Chemical Science (RSC Publishing).
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• Ethanol, 1-ethoxy-2,2-difluoro-. (n.d.). CymitQuimica.
• 2,2-Difluoroethanol | CAS#:359-13-7. (2025). Chemsrc.
• Ethanol, 1-ethoxy-2,2,2-trifluoro- | C4H7F3O2. (n.d.). PubChem.
• 2,2-Difluoroethanol, 97% 1 g | Buy Online. (n.d.). Thermo Scientific Chemicals.
• 1-Ethoxy-2,2-Difluoroethan-1-ol CAS#: 148992-43-2. (n.d.). ChemWhat.
• 1-Ethoxy-2,2-difluoroethanol: A Versatile Fluorinated Building Block for Pharmaceutical and Agrochemical Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• (n.d.).
• Journal: Analytical Methods. (n.d.). ETH Research Collection.
• Inter-laboratory Comparison of Ethoxyfen Analysis Methods: A Guide for Researchers. (2025). Benchchem.
• Rapid ethanol determination in alcoholic beverages via dilute-and-shoot molecular emission spectrometry with a solution anode glow discharge excitation source. (n.d.). OUCI.

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• 3. 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-ethoxy-2,2-difluoroethanol [chembk.com]
• 5. 2,2-Difluoroethanol | 359-13-7 [chemicalbook.com]
• 6. US8975448B2 - Process for preparing 2,2-difluoroethanol - Google Patents [patents.google.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. 2,2-Difluoroethanol, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. Organofluorine chemistry - Wikipedia [en.wikipedia.org]
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• 17. zjwintime.com [zjwintime.com]

Technical Support Center: Mastering the Reactivity of Difluoroacetaldehyde Ethyl Hemiacetal

Welcome to the technical support hub for difluoroacetaldehyde ethyl hemiacetal. This guide is designed for researchers, medicinal chemists, and process development scientists who are leveraging this versatile reagent to introduce the valuable difluoromethyl group into their molecules. As a masked form of the highly reactive difluoroacetaldehyde, the ethyl hemiacetal offers a more manageable surrogate, yet its successful application hinges on a nuanced understanding of its chemical behavior.

This document moves beyond standard protocols to provide in-depth, field-tested insights into the common challenges and questions that arise during its use. Here, we dissect the causality behind experimental choices to empower you with the knowledge to not only troubleshoot but also to proactively design robust and successful experiments.

Frequently Asked Questions (FAQs)

Reagent Handling and Storage

Q: I've just received my bottle of difluoroacetaldehyde ethyl hemiacetal. What are the essential storage and handling precautions?

A: Due to its chemical nature, stringent handling and storage are critical for maintaining the reagent's integrity and ensuring laboratory safety.

• Storage: The reagent should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) and refrigerated at 2-8°C.[1] This is crucial to prevent both degradation and potential hazards. It is classified as a flammable liquid and should be kept away from heat, sparks, and open flames.[2]

• Atmosphere: The compound is noted to be air and heat sensitive. Exposure to air and moisture can lead to slow decomposition. Always handle the reagent under an inert atmosphere.

• Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood.[2] Standard PPE, including splash goggles, a lab coat, and appropriate gloves, is mandatory.[2] For operations with a higher risk of vapor exposure, a vapor respirator is recommended.[2]

Q: My difluoroacetaldehyde ethyl hemiacetal has a slight yellow tint. Is it still usable?

A: While the pure compound is described as a colorless to almost colorless liquid, a slight yellow tint may not necessarily indicate complete decomposition, but it does warrant caution.[1][3] We recommend running a purity check, for instance, by ¹H or ¹⁹F NMR, to assess its integrity before use. The presence of significant impurities could affect your reaction stoichiometry and lead to unwanted side reactions. Commercial purity is often cited as ≥90% or >80% by NMR.[1][3]

Reaction Chemistry and Mechanism

Q: What is the active species generated from difluoroacetaldehyde ethyl hemiacetal in my reaction?

A: Difluoroacetaldehyde ethyl hemiacetal serves as a stable precursor to the highly electrophilic difluoroacetaldehyde. The hemiacetal itself is generally not the reactive species in the key C-C bond-forming step. Under acidic or Lewis acidic conditions, the hemiacetal is in equilibrium with the free aldehyde and ethanol.[4][5] The reaction is driven forward by the subsequent trapping of the highly reactive aldehyde by a nucleophile.

Q: Why are highly acidic, fluorinated alcohols like hexafluoroisopropanol (HFIP) often used as solvents or promoters?

A: Hexafluoroisopropanol (HFIP) plays a multifaceted role in reactions involving this hemiacetal. Its high acidity and strong hydrogen-bonding capability facilitate the in situ generation of the reactive difluoroacetaldehyde from the hemiacetal.[6] Furthermore, HFIP can activate the generated aldehyde, rendering its carbonyl carbon more electrophilic and susceptible to attack by even weak nucleophiles, such as electron-rich aromatic systems in Friedel-Crafts type reactions.[6]

Troubleshooting Guide

Issue 1: Low or No Conversion

You've set up your reaction (e.g., a Friedel-Crafts reaction with an indole), but after several hours, TLC or NMR analysis shows mostly starting material.

Potential Cause	Explanation & Recommended Action
Insufficient Acid Catalyst/Promoter	The equilibrium between the hemiacetal and the reactive aldehyde must be established. Solution: Ensure your acid catalyst or promoter (e.g., HFIP, B(C₆F₅)₃) is of good quality and used in the correct stoichiometric or catalytic amount as per literature procedures.[6] Consider a stepwise addition if the promoter is consumed.
Presence of Water	Water can compete with your nucleophile by reacting with the activated aldehyde or hydrolyzing the catalyst. Solution: Use anhydrous solvents and reagents. Dry glassware thoroughly before use. Running the reaction under an inert atmosphere of nitrogen or argon is crucial.
Poor Nucleophilicity of Substrate	If your nucleophile is too weak or sterically hindered, it may not react efficiently with the generated difluoroacetaldehyde. Solution: You may need to switch to a stronger activating group on your substrate or consider a different catalytic system. For Friedel-Crafts reactions, more electron-rich aromatics will react faster.
Low Reaction Temperature	While some reactions are run at room temperature, overcoming the activation energy might require heating. Solution: Cautiously increase the reaction temperature in increments (e.g., to 40-50°C) and monitor the reaction progress. Be aware that higher temperatures can also lead to byproduct formation.

Issue 2: Formation of Multiple Products or Byproducts

Your crude reaction mixture shows several spots on TLC or multiple peaks in the NMR/GC-MS, complicating purification.

Potential Cause	Explanation & Recommended Action
Bis-addition Product	In reactions with nucleophiles like indoles or anilines, it's possible for the initial product (the difluoromethyl carbinol) to react with a second molecule of the nucleophile, forming a bis-substituted methane byproduct.[6]
Decomposition of Reagent or Product	The hemiacetal can decompose, especially under harsh conditions, potentially leading to the formation of difluoroacetic acid.[7] The desired product may also be unstable to the reaction conditions over prolonged periods.
Over-reaction or Side Reactions	Strong acids or high temperatures can cause undesired side reactions with sensitive functional groups on your substrate.

Mitigation Strategy for Byproducts:

• Control Stoichiometry: Use a slight excess of the limiting reagent (often the nucleophile) to ensure the difluoroacetaldehyde is consumed as it's generated, minimizing its self-reaction or decomposition.

• Optimize Reaction Time: Monitor the reaction closely. Once the starting material is consumed and the desired product is formed, quench the reaction promptly to prevent further transformation into byproducts.

• Purification: Column chromatography is typically required. A careful selection of the solvent system is key to separating the desired polar carbinol product from less polar starting materials and potentially non-polar byproducts.

Experimental Protocols & Data

Protocol: Monitoring Reaction Progress by TLC and NMR

Monitoring the consumption of the starting material and the formation of the product is crucial for determining the reaction endpoint and preventing byproduct formation.

1. Thin-Layer Chromatography (TLC) Monitoring:

• Sampling: Carefully take a small aliquot (a drop) from the reaction mixture.

• Quenching: Immediately quench the aliquot in a vial containing a biphasic mixture (e.g., 0.5 mL ethyl acetate and 0.5 mL saturated NaHCO₃ solution). Vortex thoroughly.

• Spotting: Use a capillary tube to spot the organic layer onto a silica gel TLC plate.

• Elution: Choose an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate) that gives good separation between your starting material and the expected product. The product, a difluoromethyl carbinol, will typically be more polar than the starting nucleophile.

• Visualization: Visualize the spots under a UV lamp (if applicable) and/or by staining (e.g., with potassium permanganate or ceric ammonium molybdate).

2. NMR Spectroscopy Monitoring:

For a more quantitative assessment, NMR spectroscopy is invaluable.[8][9][10]

• Sampling & Quenching: Prepare a sample as you would for TLC, but on a slightly larger scale (e.g., 0.1 mL of the reaction mixture quenched in 0.5 mL of ethyl acetate and 0.5 mL of NaHCO₃).

• Workup: Separate the organic layer, dry it briefly over anhydrous Na₂SO₄, and filter it into a clean vial.

• Analysis: Evaporate the solvent and dissolve the residue in a deuterated solvent (e.g., CDCl₃). The appearance of a characteristic triplet-of-doublets or similar complex multiplet in the ¹H NMR spectrum for the -CH(OH)CF₂H proton, and a corresponding signal in the ¹⁹F NMR, will confirm product formation.

References

• Yang, J., et al. (2023). Synthesis of Difluoromethylated Carbinols via a HFIP-Promoted Hydroxydifluoromethylation of Aniline, Indole, and Pyrrole Derivatives with Difluoroacetaldehyde Ethyl Hemiacetal. The Journal of Organic Chemistry. Available at: [Link]

• Greco, G. (2015). 06 05 Hemiacetal formation under acidic conditions. YouTube. Available at: [Link]

• Singh, K., Danieli, E., & Blümich, B. (2017). Desktop NMR spectroscopy for real-time monitoring of an acetalization reaction in comparison with gas chromatography and NMR at 9.4 T. Magnetic Resonance in Chemistry. Available at: [Link]

• Google Patents. (2018). US20180370889A1 - Method for Preservation of Alpha, Alpha-Difluoroacetaldehyde Alkyl Hemiacetal.

• Wiśniewski, J. R., et al. (2023). NMR Reaction Monitoring Robust to Spectral Distortions. Analytical Chemistry. Available at: [Link]

• Léger, F., et al. (2022). Hemiacetal Ester Exchanges, Study of Reaction Conditions and Mechanistic Pathway. Molecules. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). NMR reaction monitoring in flow synthesis. Available at: [Link]

• Asymmetric Reactions. (2010). Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. Available at: [Link]

• Chemistry Steps. (n.d.). Acetals and Hemiacetals with Practice Problems. Available at: [Link]

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• 5. Acetals and Hemiacetals with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. US20180370889A1 - Method for Preservation of Alpha, Alpha-Difluoroacetaldehyde Alkyl Hemiacetal - Google Patents [patents.google.com]
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• 9. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BJOC - NMR reaction monitoring in flow synthesis [beilstein-journals.org]

Safety protocols for working with 1-Ethoxy-2,2-difluoroethanol in the lab

Welcome to the technical support center for 1-Ethoxy-2,2-difluoroethanol. This guide is intended for researchers, scientists, and drug development professionals to ensure the safe and effective handling of this valuable fluorinated building block in the laboratory. The following information is structured in a question-and-answer format to directly address potential issues and provide clear, actionable guidance.

Frequently Asked Questions (FAQs)

1. What is 1-Ethoxy-2,2-difluoroethanol and what are its primary hazards?

1-Ethoxy-2,2-difluoroethanol (CAS No. 148992-43-2) is a colorless to light yellow liquid with a distinct odor.[1][2] It is an important intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1]

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, its primary hazards are:

• Flammable Liquid and Vapor (Category 3): It has a flash point of 46.2°C and should be kept away from ignition sources.[1][3]

• Skin Irritation (Category 2): May cause skin irritation upon contact.[3][4]

• Serious Eye Irritation (Category 2A): Can cause serious irritation to the eyes.[3][4]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[3][4]

2. What are the immediate first aid measures in case of exposure?

Rapid response is critical in the event of an exposure. The following table summarizes the recommended first aid procedures.

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[3]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. If skin irritation persists, consult a physician.[3][5]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[3][5]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][6]

3. What personal protective equipment (PPE) is mandatory when working with 1-Ethoxy-2,2-difluoroethanol?

A comprehensive PPE strategy is essential to minimize exposure risk. The following PPE should be worn at all times when handling this chemical:

• Eye and Face Protection: Chemical safety goggles are required. A face shield should also be worn when there is a significant risk of splashing.[5][7]

• Skin and Body Protection: A flame-resistant lab coat and an impervious apron are necessary.[7] Wear appropriate protective gloves; neoprene or butyl rubber are suitable choices, but always consult the glove manufacturer's resistance chart.[8]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[5] If exposure limits are exceeded or if irritation is experienced, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[5]

Troubleshooting Guide

Issue 1: I observe a precipitate or discoloration in my stored 1-Ethoxy-2,2-difluoroethanol.

• Potential Cause: As an ether, 1-Ethoxy-2,2-difluoroethanol has the potential to form explosive peroxides upon prolonged exposure to air and light.[9][10] Discoloration or the formation of crystals can be an indicator of peroxide formation.

• Solution:

  • Do not move the container. If you suspect peroxide formation, do not attempt to open or move the container, as this could cause detonation.

  • Isolate the area. Cordon off the area and inform your lab supervisor or safety officer immediately.

  • Professional Disposal: The container should be handled and disposed of by trained explosive ordnance disposal (EOD) personnel or a qualified chemical waste disposal team.

• Preventative Measures:

  • Always date the container upon receipt and upon opening.[10][11]

  • Store in a cool, dry, and dark place, away from heat and light.[9][11]

  • Keep the container tightly closed and consider using an inert gas like nitrogen or argon to blanket the headspace.[5]

  • Purchase in small quantities to ensure fresh stock.[9]

Issue 2: My reaction is not proceeding as expected, and I suspect the quality of my 1-Ethoxy-2,2-difluoroethanol.

• Potential Cause: The compound may have degraded due to improper storage or handling. Fluorinated compounds can be sensitive to moisture and may hydrolyze, potentially releasing hydrofluoric acid (HF).[8]

• Solution:

  • Re-evaluate Storage Conditions: Ensure the compound has been stored according to the guidelines above (cool, dry, dark, tightly sealed).

  • Quality Control: If you have the analytical capabilities, re-characterize the material using techniques like NMR or GC-MS to check for impurities or degradation products.

  • Use Fresh Stock: If degradation is suspected, it is best to use a fresh, unopened bottle of the reagent for your experiment.

Issue 3: I need to clean up a small spill of 1-Ethoxy-2,2-difluoroethanol.

• Potential Cause: Accidental spills can occur during handling and transfer.

• Solution:

  • Alert Personnel: Inform others in the immediate area of the spill.

  • Ensure Proper Ventilation: Work in a well-ventilated area or a fume hood to minimize inhalation of vapors.[12]

  • Remove Ignition Sources: As the compound is flammable, immediately remove any open flames, hot surfaces, or sources of sparks.[5][12]

  • Absorb the Spill: Use an inert absorbent material like vermiculite, dry sand, or earth. Do not use combustible materials like paper towels.

  • Collect and Dispose: Carefully collect the absorbed material into a suitable, closed container for disposal as hazardous waste.[13]

  • Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and water.

Experimental Protocols & Visualizations

Workflow for Handling a Small Spill

The following diagram outlines the logical steps for safely managing a small laboratory spill of 1-Ethoxy-2,2-difluoroethanol.

Caption: Workflow for a small chemical spill.

Incompatible Materials

To prevent hazardous reactions, 1-Ethoxy-2,2-difluoroethanol should not be stored with or exposed to the following classes of chemicals:

Incompatible Material	Potential Hazard
Strong Oxidizing Agents	Can cause fire or explosion.[6]
Strong Acids	May cause a violent reaction.[6]
Strong Bases	May cause a violent reaction.[6]
Metals	May react with certain metals.[6]

References

• Benchchem. (n.d.). Practical Guide to the Handling and Storage of Fluorinated Esters: Application Notes and Protocols.
• PubChem. (n.d.). 1-Ethoxy-2,2-difluoroethanol.
• ChemBK. (2024, April 9). 1-ethoxy-2,2-difluoroethanol.
• Unknown. (n.d.). Personal Protection Equipment.
• chemBlink. (n.d.). SDS of 1-Ethoxy-2,2-difluoroethanol, Safety Data Sheets, CAS 148992-43-2.
• Fisher Scientific. (2024, March 31). SAFETY DATA SHEET.
• CHEMM. (n.d.). Personal Protective Equipment (PPE).
• Unknown. (2023, September 19). MSDS of 2,2-Difluoroethanol.
• Pharos. (n.d.). 1-ethoxy-2,2-difluoroethan-1-ol.
• Angene Chemical. (2021, May 1). Safety Data Sheet.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• University of Toronto Scarborough. (n.d.). chemical handling and storage section 6.
• ChemicalBook. (2025, June 7). 1-Ethoxy-2-propanol - Safety Data Sheet.
• Unknown. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories.
• Unknown. (2010, July 19). Ethers - Handling and control of exposure.
• ChemWhat. (n.d.). 1-Ethoxy-2,2-Difluoroethan-1-ol CAS#: 148992-43-2.

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• 3. angenechemical.com [angenechemical.com]
• 4. 1-Ethoxy-2,2-difluoroethanol | C4H8F2O2 | CID 2758246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
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• 7. sc.edu [sc.edu]
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• 11. utsc.utoronto.ca [utsc.utoronto.ca]
• 12. chemicalbook.com [chemicalbook.com]
• 13. capotchem.cn [capotchem.cn]

Technical Support Center: Thermal Decomposition of 1-Ethoxy-2,2-difluoroethanol on Surfaces

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Ethoxy-2,2-difluoroethanol. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding its thermal decomposition on various surfaces. Our goal is to equip you with the necessary knowledge to anticipate, diagnose, and resolve experimental challenges, ensuring the integrity and success of your research.

Troubleshooting Guide

This section addresses common issues encountered during the thermal decomposition of 1-Ethoxy-2,2-difluoroethanol. Each problem is followed by potential causes and actionable solutions.

Issue 1: Inconsistent or Non-Reproducible Decomposition Rates at a Constant Temperature

You've set your experiment to a specific temperature, yet you observe significant variations in the decomposition rate across different runs.

Potential Causes and Solutions:

• Surface Contamination: The most common culprit is the presence of contaminants on the surface, which can either poison or promote catalytic activity in an uncontrolled manner. Even sub-monolayer quantities of contaminants can have a profound effect.

  • Solution: Implement a rigorous and consistent surface cleaning protocol before each experiment. This may involve techniques like sputter cleaning and annealing for single-crystal metal surfaces, or specific chemical treatments for oxide surfaces. It is crucial to verify surface cleanliness using techniques like X-ray Photoelectron Spectroscopy (XPS) or Auger Electron Spectroscopy (AES).

• Changes in Surface Morphology: The atomic structure of the surface plays a critical role. Repeated heating and cooling cycles can alter the surface, leading to changes in the density of active sites like steps, kinks, and defects.

  • Solution: Characterize the surface morphology before and after each experiment using techniques such as Scanning Tunneling Microscopy (STM) or Atomic Force Microscopy (AFM). If changes are observed, re-prepare the surface to its original state.

• Fluctuations in Reactant Pressure or Flow: Inconsistent delivery of 1-Ethoxy-2,2-difluoroethanol to the surface will directly impact the observed reaction rate.

  • Solution: Use high-precision mass flow controllers to ensure a stable and reproducible flow of the reactant. Calibrate your pressure gauges regularly.

• Temperature Measurement Errors: Inaccurate temperature readings at the surface will lead to apparent inconsistencies in the decomposition rate.

  • Solution: Ensure the thermocouple is in good thermal contact with the sample holder or the surface itself. Calibrate the thermocouple against a known standard.

Issue 2: Detection of Unexpected Byproducts

Your analysis reveals the presence of chemical species that are not predicted by the expected decomposition pathways.

Potential Causes and Solutions:

• Alternative Decomposition Pathways: The decomposition of complex molecules can proceed through multiple channels. The surface material and temperature can influence which pathway is dominant. For instance, some surfaces may favor C-O bond scission, while others might promote C-F bond cleavage.

  • Solution: Consult the literature for studies on the decomposition of similar fluorinated ethers on your specific surface material.[1][2] This can provide insights into plausible alternative reaction mechanisms. Techniques like Temperature Programmed Desorption (TPD) can help identify different reaction intermediates and products.

• Reactions with Surface Contaminants or Adsorbed Species: The "unexpected" products may result from the reaction of 1-Ethoxy-2,2-difluoroethanol or its decomposition fragments with contaminants on the surface (e.g., carbon, oxygen) or with co-adsorbed molecules from the residual vacuum.

  • Solution: As with inconsistent rates, meticulous surface cleaning is paramount. Ensure you are working in an ultra-high vacuum (UHV) environment to minimize the partial pressure of background gases.

• Impure Reactant: The 1-Ethoxy-2,2-difluoroethanol source itself may contain impurities that are reacting on the surface.

  • Solution: Verify the purity of your reactant using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy. Purify the reactant if necessary.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the thermal decomposition of 1-Ethoxy-2,2-difluoroethanol on a surface?

The thermal decomposition is a complex process governed by a combination of factors. The interplay between these factors determines the decomposition temperature, reaction rate, and the distribution of products.

• Surface Composition: The chemical nature of the surface is a primary determinant.

  • Metals: Some metals can be highly reactive towards fluorinated ethers, leading to catalytic decomposition at relatively low temperatures. The strength of the metal-fluorine bond can be a driving force for C-F bond scission.[1] For instance, clean iron surfaces have been shown to be reactive towards fluorinated ethers, causing defluorination at temperatures as low as 155 K.[1] In contrast, less reactive metals like copper may only facilitate molecular adsorption and desorption with no decomposition.[3]

  • Metal Oxides: The presence of Lewis acid sites on metal oxide surfaces can be critical for catalytic activity.[4][5] These sites can interact with the oxygen or fluorine atoms in the ether, facilitating bond cleavage. For example, the decomposition of perfluorodimethyl ether on Al2O3 is believed to involve surface hydroxyl groups and leads to the formation of adsorbed fluoroformates.[2]

• Temperature: Temperature provides the necessary energy to overcome the activation barriers for bond breaking. Increasing the temperature generally increases the rate of decomposition. However, it can also open up new reaction channels, leading to a different product distribution.

• Surface Morphology: Atomically rough surfaces with a higher density of steps and defects often exhibit higher catalytic activity compared to smooth, well-ordered surfaces.[6] These low-coordination sites can act as preferential binding and reaction centers.

• Presence of Co-adsorbates: Other molecules on the surface can either inhibit or promote the decomposition. For example, a layer of chemisorbed oxygen can block active sites on a metal surface, reducing its reactivity towards fluorinated ethers.[1]

Q2: What are the likely initial steps and products in the decomposition process?

While the exact mechanism is surface-dependent, we can propose plausible pathways based on the structure of 1-Ethoxy-2,2-difluoroethanol (CH3CH2OCH(OH)CF2H).

• Dehydration: The molecule contains a hydroxyl group, making dehydration to form an enol ether a possible initial step, especially on acidic surfaces.

• C-O Bond Scission: Cleavage of the ether C-O bond is a common decomposition pathway for ethers. This could lead to the formation of ethoxy and 2,2-difluoroethanol-derived fragments on the surface.

• C-C Bond Scission: Cleavage of the C-C bond is also possible, though it may require higher temperatures.

• Defluorination: On reactive metal surfaces, C-F bond scission can be a dominant process, leading to the formation of metal fluorides.[1]

The initial fragments will likely undergo further reactions on the surface, leading to smaller, more stable molecules like CO, CO2, H2O, HF, and various hydrocarbons and fluorocarbons.

Q3: How does fluorination affect the interaction of this molecule with a surface compared to its non-fluorinated analog?

Fluorination has a significant impact on the molecule's electronic properties and, consequently, its interaction with surfaces.

• Weaker Molecule-Surface Bonding: Generally, fluorinated ethers bond more weakly to metal surfaces than their hydrogenated counterparts.[3][6] This is attributed to the electron-withdrawing nature of fluorine atoms, which reduces the electron-donating ability of the oxygen atom to the surface. This weaker interaction often leads to lower desorption temperatures for fluorinated ethers.[3]

• Altered Adsorbate-Adsorbate Interactions: While hydrogenated ethers often exhibit repulsive interactions with each other on a surface, fluorinated ethers can show attractive interactions.[3] This can influence the packing and ordering of the molecules in the adsorbed layer.

• Increased Thermal Stability (in the gas phase): The C-F bond is significantly stronger than the C-H bond, which generally imparts higher thermal stability to fluorinated compounds.[5] However, on a catalytic surface, this stability can be overcome by strong interactions with active sites.

Experimental Protocols & Data

Protocol: Temperature Programmed Desorption (TPD) for Studying Decomposition

This protocol outlines a standard TPD experiment to identify decomposition products and determine reaction kinetics.

• Surface Preparation:

  • Mount the single-crystal sample (e.g., Ru(001), Fe(110)) in the UHV chamber.

  • Clean the surface through cycles of argon ion sputtering and annealing to high temperatures (e.g., >1000 K) until surface cleanliness is confirmed by AES or XPS.

• Adsorption:

  • Cool the sample to a low temperature (e.g., 100 K) to ensure molecular adsorption.

  • Introduce 1-Ethoxy-2,2-difluoroethanol vapor into the chamber through a leak valve to a desired exposure (measured in Langmuirs, 1 L = 1x10^-6 Torr·s).

• Temperature Programmed Desorption:

  • Position the sample in front of a shielded quadrupole mass spectrometer (QMS).

  • Heat the sample at a linear rate (e.g., 2 K/s).

  • Simultaneously, use the QMS to monitor the m/z values corresponding to the parent molecule and expected decomposition products as they desorb into the gas phase.

• Data Analysis:

  • Plot the QMS signal for each mass fragment as a function of temperature.

  • The temperature at which a species desorbs is related to its binding energy on the surface.

  • If a species desorbs at a temperature higher than its multilayer desorption temperature, it indicates a reaction has occurred on the surface. The appearance of new m/z fragments not present in the parent molecule's cracking pattern is direct evidence of decomposition.

Data Summary: Surface Interaction of Ethers

The following table summarizes key findings from the literature on the interaction of ethers with different surfaces, providing a comparative context for studying 1-Ethoxy-2,2-difluoroethanol.

Molecule	Surface	Observation	Desorption/Decomposition Temp.	Reference
Diethyl Ether	Cu(111)	Molecular desorption, no decomposition	~160 K (monolayer)	[3]
Perfluorodiethyl Ether	Cu(111)	Molecular desorption, no decomposition	~134 K (monolayer)	[3]
Hydrogenated Ethers	Ru(001)	Partial decomposition (0.03-0.17 monolayers)	-	[6]
Fluorinated Ethers	Ru(001)	No significant decomposition	-	[6]
Perfluoroalkylethers	Clean Fe	Thermally activated defluorination	~155 K	[1]
Perfluorodimethyl Ether	Al2O3	Decomposition to adsorbed fluoroformate	Up to 525 K	[2]

Visualizations

Troubleshooting Flowchart

This diagram provides a logical workflow for diagnosing common experimental issues.

Caption: Troubleshooting workflow for decomposition experiments.

Proposed General Decomposition Pathway

This diagram illustrates a potential reaction pathway for 1-Ethoxy-2,2-difluoroethanol on a catalytic surface.

Caption: Generalized decomposition pathway on a surface.

Factors Influencing Decomposition

This diagram shows the key experimental parameters and their influence on the observed outcomes.

Caption: Key factors affecting thermal decomposition outcomes.

References

• The Bonding of Fluorinated and Hydrogenated Ethers to Metal Surfaces. Iowa State University Digital Repository. [Link]

• Studies of the kinetics and mechanisms of perfluoroether reactions on iron and oxidized iron surfaces. NASA Technical Reports Server (NTRS). [Link]

• Effect of Fluorine on the Bonding and Orientation of Perfluoroalkyl Ethers on the Cu(111) Surface. Langmuir - ACS Publications. [Link]

• Surface chemistry of alkyl and perfluoro ethers: A FTIR and ab initio study of adsorption and decomposition of CF3OCF3 on an Al2O3 surface. Mount Sinai Scholars Portal. [Link]

• Single-Pulse Shock Tube Studies of the Decomposition of Ethoxy Compounds. National Institute of Standards and Technology. [Link]

• Atomistic Insights into Fluorinated/Chlorinated Ether-Based LHCEs on Lithium Metal: Decomposition Mechanisms via Multiscale Simulations. The Journal of Physical Chemistry B - ACS Publications. [Link]

• Leveraging Heterogeneous Catalyst Design Principles for Volatile PFAS Destruction through the Thermal Decomposition of CF4. PMC - NIH. [Link]

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• Thermal decomposition of gaseous metal fluorides on metals. INIS-IAEA. [Link]

• 1-ethoxy-2,2-difluoroethan-1-ol. Pharos. [Link]

• 1-Ethoxy-2,2-Difluoroethan-1-ol CAS#: 148992-43-2. ChemWhat. [Link]

• Ethanol, 1-ethoxy-2,2,2-trifluoro-. PubChem. [Link]

• Fluorinated Ethers. Communication 1. Preparation of Ethers by Williamson Reaction and by the Addition of Alcohols to Alkenes and Alkynes. Fluorine Notes. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 1-Ethoxy-2,2-difluoroethanol and Other Fluorinated Ethanols for Researchers and Drug Development Professionals

In the landscape of modern chemistry and drug development, the choice of solvent is a critical parameter that can dictate the success of a synthesis, the stability of a compound, or the outcome of a biological assay. Fluorinated alcohols have emerged as a unique class of solvents, offering properties that are often unattainable with their non-fluorinated counterparts. Their distinct characteristics, such as high polarity, strong hydrogen-bond donating ability, and low nucleophilicity, have made them indispensable tools in a variety of applications.[1][2] This guide provides an in-depth, objective comparison of 1-Ethoxy-2,2-difluoroethanol against three other widely used fluorinated ethanols: 2,2-Difluoroethanol (DFE), 2,2,2-Trifluoroethanol (TFE), and 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP).

This comparison is designed to provide researchers, scientists, and drug development professionals with the necessary data and insights to make informed decisions when selecting a fluorinated solvent for their specific needs. We will delve into their physicochemical properties, solvent characteristics, performance in representative applications, and crucial health and safety considerations.

Unveiling the Contenders: A Structural Overview

The subtle yet significant differences in the molecular architecture of these four fluorinated ethanols give rise to their unique property profiles. The introduction of fluorine atoms dramatically alters the electron density and steric environment around the hydroxyl group, which is the primary determinant of their solvent behavior.

Caption: A generalized workflow for the experimental determination of key solvent parameters.

Protocol 1: Determination of ET(30) Value

Objective: To experimentally determine the Dimroth-Reichardt ET(30) value of a fluorinated ethanol.

Materials:

• Spectrophotometer capable of scanning in the visible region.

• Quartz cuvettes (1 cm path length).

• Reichardt's dye (2,6-diphenyl-4-(2,4,6-triphenyl-1-pyridinio)phenolate).

• Fluorinated ethanol to be tested.

• Volumetric flasks and pipettes.

Procedure:

• Prepare a stock solution of Reichardt's dye in a suitable volatile solvent (e.g., acetone).

• In a clean, dry volumetric flask, place a small, accurately weighed amount of the fluorinated ethanol.

• Add a known, small volume of the Reichardt's dye stock solution to the flask.

• Carefully evaporate the volatile solvent from the stock solution under a gentle stream of nitrogen, leaving the dye and the test solvent.

• Dilute the solution to the mark with the fluorinated ethanol and mix thoroughly. The concentration should be such that the absorbance maximum is between 0.6 and 1.0.

• Record the UV-Vis spectrum of the solution from 400 to 900 nm.

• Identify the wavelength of maximum absorbance (λmax).

• Calculate the ET(30) value using the following equation: ET(30) (kcal/mol) = 28591 / λmax (nm)

Causality: The position of the long-wavelength absorption band of Reichardt's dye is highly sensitive to the polarity of the surrounding solvent molecules. In more polar solvents, the charge-separated ground state of the dye is stabilized to a greater extent than the less polar excited state, leading to a larger energy gap for the electronic transition and a hypsochromic (blue) shift in λmax.

Protocol 2: Determination of Kamlet-Taft Parameters (α, β, π*)

Objective: To experimentally determine the Kamlet-Taft solvatochromic parameters of a fluorinated ethanol.

Materials:

• UV-Vis spectrophotometer.

• Quartz cuvettes (1 cm path length).

• Indicator dyes:

  • For π*: N,N-diethyl-4-nitroaniline

  • For β: 4-nitroaniline and N,N-diethyl-4-nitroaniline

  • For α: Reichardt's dye and N,N-diethyl-4-nitroaniline

• Fluorinated ethanol to be tested.

• Reference solvents with known Kamlet-Taft parameters.

• Volumetric flasks and pipettes.

Procedure:

• Prepare dilute solutions of each indicator dye in the fluorinated ethanol and a series of reference solvents.

• Record the UV-Vis spectrum for each solution and determine the wavelength of maximum absorbance (λmax).

• Convert λmax (nm) to wavenumber (νmax, cm-1) using the equation: νmax = 107 / λmax.

• Calculate π* using the νmax of N,N-diethyl-4-nitroaniline in the test solvent and reference solvents through a linear solvation energy relationship (LSER).

• Calculate β using the νmax of 4-nitroaniline and N,N-diethyl-4-nitroaniline in the test solvent and reference solvents through an LSER.

• Calculate α using the ET(30) value (determined in Protocol 1) and the π* value through an LSER.

Causality: The solvatochromic shifts of the selected indicator dyes are differentially sensitive to the hydrogen bond acidity, basicity, and dipolarity/polarizability of the solvent. By correlating these shifts with those in well-characterized reference solvents, the individual Kamlet-Taft parameters for the test solvent can be deconvoluted. [3]

Applications in Focus: A Performance-Based Comparison

The true measure of a solvent's utility is its performance in real-world applications. While direct comparative data for 1-Ethoxy-2,2-difluoroethanol is limited, we can infer its potential performance based on its structure and compare it to the established applications of its fluorinated counterparts.

Organic Synthesis:

• 1-Ethoxy-2,2-difluoroethanol: Its hemiacetal structure suggests it could be a useful building block for introducing the difluoroethyl group into molecules. [4]It is also used in multicomponent annulation reactions to create fluorinated heterocycles.

• TFE and HFIP: These are widely used as solvents in reactions that benefit from high polarity and strong hydrogen bond donation, such as oxidations, C-H functionalization, and reactions involving cationic intermediates. [5][6]HFIP, being more acidic, is often more effective in promoting reactions that require strong Brønsted or Lewis acid catalysis. [7] Materials Science:

• 1-Ethoxy-2,2-difluoroethanol: It has been utilized in the synthesis of novel fluoroether-substituted phthalocyanines for electronic applications and in the development of materials for organic light-emitting diodes (OLEDs).

• TFE and HFIP: Their ability to dissolve a wide range of polymers makes them valuable in polymer chemistry for both synthesis and characterization. [8] Pharmaceutical and Biological Applications:

• 1-Ethoxy-2,2-difluoroethanol: It serves as an intermediate in the synthesis of fluorinated pharmaceutical candidates, where the fluorine atoms can enhance metabolic stability.

• TFE: It is a well-known co-solvent for protein folding studies using NMR spectroscopy, as it can solubilize peptides and proteins and influence their secondary structure. [9][10][11]

Health, Safety, and Environmental Considerations

A responsible choice of solvent must include a thorough evaluation of its potential hazards.

Solvent	Key Hazards	Environmental Fate
1-Ethoxy-2,2-difluoroethanol	Flammable liquid and vapor. Causes skin and eye irritation. May cause respiratory irritation. [12]	Limited data available. As a fluorinated organic compound, its persistence and potential for bioaccumulation warrant careful consideration.
2,2-Difluoroethanol (DFE)	Highly flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Causes skin, eye, and respiratory irritation. [13]	Information on its environmental fate is not readily available, but its fluorinated nature suggests potential persistence.
2,2,2-Trifluoroethanol (TFE)	Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Causes serious eye irritation. Suspected of damaging fertility or the unborn child.	TFE is a volatile organic compound and its atmospheric lifetime is estimated to be around 20 days. [14]
1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)	Causes severe skin burns and eye damage. May damage fertility or the unborn child. Causes damage to organs through prolonged or repeated exposure. [3]	HFIP is a persistent organic pollutant. Its high stability and water solubility can lead to widespread environmental distribution.

Conclusion and Future Outlook

This comparative guide has illuminated the distinct properties and potential applications of 1-Ethoxy-2,2-difluoroethanol in the context of other common fluorinated ethanols. While TFE and HFIP are well-characterized solvents with a broad range of established uses, 1-Ethoxy-2,2-difluoroethanol and DFE represent a less explored area of the fluorinated solvent landscape.

The key takeaway for researchers is the critical need for experimental determination of the solvent polarity and Kamlet-Taft parameters for 1-Ethoxy-2,2-difluoroethanol and DFE. Such data would enable a more complete and quantitative comparison, allowing for a more rational selection of these solvents in various applications. The unique hemiacetal structure of 1-Ethoxy-2,2-difluoroethanol also presents intriguing possibilities as a reactive intermediate for the introduction of fluorinated moieties.

As the demand for specialized solvents with tailored properties continues to grow, a deeper understanding of the full spectrum of fluorinated ethanols will undoubtedly unlock new opportunities in chemical synthesis, materials science, and drug discovery.

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• Comparing the effects of TFE vs. HFIP and water on alkylation with spiroepoxyoxindole (18). ResearchGate. Accessed October 26, 2023. [Link]

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• Hexafluoroisopropanol: the magical solvent for Pd-catalyzed C–H activation. Chemical Science (RSC Publishing). Accessed October 26, 2023. [Link]

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A Comparative Guide to 1-Ethoxy-2,2-difluoroethanol and 2,2-difluoroethanol in Synthesis

A Senior Application Scientist's Field Guide to Selecting the Optimal Difluoroethoxylation Reagent

In the landscape of modern drug discovery and agrochemical development, the incorporation of fluorine-containing motifs is a well-established strategy to enhance metabolic stability, binding affinity, and other pharmacokinetic properties. The 2,2-difluoroethoxy group (-OCH

CF H) is a particularly valuable moiety. This guide provides an in-depth technical comparison of two key precursors for its introduction: 1-Ethoxy-2,2-difluoroethanol and 2,2-difluoroethanol. We will delve into their respective reactivities, applications, and provide experimental insights to aid researchers in making informed decisions for their synthetic campaigns.

At a Glance: Chemical and Physical Properties

A fundamental understanding of the physicochemical properties of each reagent is crucial for their effective application in synthesis.

Property	1-Ethoxy-2,2-difluoroethanol	2,2-difluoroethanol
CAS Number	148992-43-2[1][2]	359-13-7[3][4]
Molecular Formula	C H F O [1][5]	C H F O[6]
Molecular Weight	126.10 g/mol [1][5]	82.05 g/mol [6]
Boiling Point	~84-101 °C[7][8]	~95 °C[9]
Structure	Hemiacetal	Primary Alcohol
Key Reactive Group	-CH(OH)OEt	-CH OH

Conceptual Framework: The Reactivity Dichotomy of a Hemiacetal versus an Alcohol

The core difference in the synthetic utility of these two reagents stems from their functional groups. 2,2-difluoroethanol is a primary alcohol, and its reactivity is characteristic of such, primarily involving the nucleophilic hydroxyl group. In contrast, 1-Ethoxy-2,2-difluoroethanol is a hemiacetal, specifically the ethyl hemiacetal of difluoroacetaldehyde.[2] This structural feature imparts a distinct reactivity profile. Hemiacetals exist in equilibrium with their corresponding aldehyde and alcohol.[10] This equilibrium means that 1-Ethoxy-2,2-difluoroethanol can act as a source of difluoroacetaldehyde, which can then be subject to nucleophilic attack. This duality in reactivity opens up different synthetic possibilities compared to the direct nucleophilic substitution pathways available to 2,2-difluoroethanol.

Caption: Reactivity overview of the two reagents.

Comparative Analysis of Synthetic Applications

The primary application of both reagents is the introduction of the 2,2-difluoroethoxy moiety. However, the choice of reagent is dictated by the desired synthetic transformation and the nature of the substrate.

Etherification Reactions: A Direct Comparison

The synthesis of ethers bearing the 2,2-difluoroethoxy group is a common objective. Here, 2,2-difluoroethanol is the more direct and widely documented precursor.

2,2-difluoroethanol in Williamson Ether Synthesis:

The Williamson ether synthesis, a classic Sngcontent-ng-c1205671314="" _nghost-ng-c2690653763="" class="inline ng-star-inserted">

2 reaction, is a straightforward method for preparing ethers from 2,2-difluoroethanol.[11] The alcohol is first deprotonated with a strong base to form the corresponding alkoxide, which then displaces a halide or other suitable leaving group on the substrate.

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A Comparative Guide to the Analytical Characterization of 1-Ethoxy-2,2-difluoroethanol

Audience: Researchers, scientists, and drug development professionals.

Abstract: 1-Ethoxy-2,2-difluoroethanol is a pivotal fluorinated building block in the synthesis of advanced pharmaceuticals and agrochemicals.[1] Its unique physicochemical properties, imparted by the difluoroethyl moiety, enhance the metabolic stability and bioavailability of target molecules.[2] Consequently, rigorous analytical characterization is imperative to ensure its identity, purity, and stability, thereby guaranteeing the quality and performance of downstream products. This guide provides a comprehensive comparison of core analytical methodologies for the characterization of 1-Ethoxy-2,2-difluoroethanol, offering field-proven insights into experimental design, data interpretation, and the strategic selection of techniques.

Introduction: The Analytical Imperative

The incorporation of fluorine into bioactive molecules is a cornerstone of modern drug design, and 1-Ethoxy-2,2-difluoroethanol (CAS 148992-43-2) serves as a key intermediate in this process.[3] As with any active pharmaceutical ingredient (API) precursor, a multi-faceted analytical approach is not merely a quality control measure but a foundational component of robust process development and regulatory compliance. The choice of analytical technique is dictated by the specific question being asked—be it structural confirmation, routine purity assessment, or the detection of trace-level impurities. This guide will dissect the utility, strengths, and limitations of Nuclear Magnetic Resonance (NMR) Spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography (HPLC) for this purpose.

Before delving into the methods, a review of the molecule's fundamental properties is essential as these characteristics directly inform methodological choices.

Property	Value	Source
Molecular Formula	C₄H₈F₂O₂	[2]
Molecular Weight	126.10 g/mol	[4]
Appearance	Colorless, volatile liquid	[2][3]
Boiling Point	~84-85 °C	[2][5]
IUPAC Name	1-ethoxy-2,2-difluoroethanol	[4]
SMILES	CCOC(C(F)F)O	[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is the definitive technique for the unambiguous identification and structural confirmation of 1-Ethoxy-2,2-difluoroethanol. Its power lies in its ability to probe the precise chemical environment of each nucleus within the molecule. For organofluorine compounds, ¹⁹F NMR is an exceptionally powerful and indispensable tool.[6]

Expertise & Causality:

The ¹⁹F nucleus is ideal for NMR analysis for two primary reasons: it has a nuclear spin of ½ and constitutes 100% of naturally occurring fluorine, making it a highly sensitive nucleus for NMR detection, comparable to ¹H.[7][8] Furthermore, the chemical shift range of ¹⁹F is significantly wider than that of ¹H, providing superior spectral resolution and making it highly sensitive to subtle structural changes.[7] The combined use of ¹H, ¹³C, and ¹⁹F NMR provides a complete structural fingerprint of the molecule.

Experimental Protocol: A Self-Validating System

• Sample Preparation: Accurately weigh ~10-20 mg of the 1-Ethoxy-2,2-difluoroethanol sample and dissolve it in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Add a small amount of an internal standard, such as Tetramethylsilane (TMS) for ¹H and ¹³C NMR. For ¹⁹F NMR, a common reference is Trichlorofluoromethane (CFCl₃), although secondary standards are often used for practical reasons.[8][9]

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe capable of tuning to ¹H, ¹³C, and ¹⁹F frequencies.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans for good signal-to-noise.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled fluorine spectrum. This simplifies the spectrum by removing ¹H-¹⁹F couplings, resulting in sharper signals for easier interpretation and integration.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans (e.g., 1024 or more) and a longer relaxation delay may be required.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals to determine the relative ratios of different nuclei.

Data Interpretation & Expected Results

• ¹H NMR (in CDCl₃): Expect to see signals corresponding to the ethoxy group's methyl (CH₃) and methylene (CH₂) protons, the methine proton (CH adjacent to the hydroxyl group), the difluoromethyl proton (CHF₂), and the hydroxyl proton (OH). The signals will exhibit characteristic splitting patterns due to spin-spin coupling with neighboring protons and fluorine atoms.

• ¹⁹F NMR (in CDCl₃): A single primary signal is expected for the two equivalent fluorine atoms. This signal will be split into a doublet by the adjacent proton (CHF₂), providing a clear indication of the H-C-F connectivity.

• ¹³C NMR (in CDCl₃): Signals for the four distinct carbon atoms will be present. The carbon atom bonded to the two fluorine atoms (CHF₂) will appear as a triplet due to one-bond C-F coupling, a key diagnostic feature.

Workflow Diagram: NMR Analysis

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A Comparative Guide to the NMR Spectral Interpretation of 1-Ethoxy-2,2-difluoroethanol

Abstract

The incorporation of fluorine into organic molecules is a cornerstone of modern drug development, lending unique pharmacological properties to active pharmaceutical ingredients. Consequently, the precise structural elucidation of these fluorinated compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful tool for this purpose, yet the presence of fluorine introduces complexities that require nuanced interpretation. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of 1-Ethoxy-2,2-difluoroethanol, a key intermediate in organic synthesis.[1] By comparing its spectral data with related non-fluorinated and partially fluorinated analogs, we will dissect the profound influence of fluorine on chemical shifts and spin-spin coupling constants. This document serves as a practical resource for researchers, scientists, and drug development professionals, offering both foundational principles and actionable experimental protocols.

Structural Overview and Predicted Spectral Features

1-Ethoxy-2,2-difluoroethanol (IUPAC Name: 1-ethoxy-2,2-difluoroethan-1-ol) possesses a unique arrangement of functional groups that leads to a rich and informative NMR spectrum.[2] The molecule contains four distinct proton environments and four distinct carbon environments, each influenced by the strong electronegativity and spin-active nature (I = ½) of the two fluorine atoms.

Figure 1: Molecular structure of 1-Ethoxy-2,2-difluoroethanol with labeled proton (a-e) and carbon (C1-C4) environments. Dashed lines indicate key spin-spin couplings.

Detailed ¹H NMR Spectrum Interpretation

The proton NMR spectrum provides a wealth of information through chemical shifts, integration, and signal multiplicities. The presence of fluorine-proton (H-F) coupling is a key feature.

• Protons (a) - CH₃: These protons appear as a triplet due to coupling with the two adjacent methylene protons (b). Located in a standard alkyl region, their chemical shift is the furthest upfield.

• Protons (b) - OCH₂: This signal is a quartet, resulting from coupling to the three methyl protons (a). The adjacent oxygen atom deshields these protons, shifting them downfield.[3][4]

• Proton (c) - OCH(OH): This proton experiences a complex environment. It is coupled to the proton on C4 (d) and potentially to the hydroxyl proton (e). Crucially, it also exhibits coupling to the two fluorine atoms on C4 across three bonds (³J_HF). This results in a complex multiplet, often appearing as a triplet of doublets or a triplet of triplets, depending on the relative magnitudes of the coupling constants. Its position is significantly downfield due to being bonded to a carbon atom that is attached to two oxygen atoms.

• Proton (d) - CF₂H: This proton is subject to strong deshielding by the two geminal fluorine atoms, placing its signal far downfield. The signal is split into a triplet by the two fluorine atoms (a large ²J_HF coupling) and is further split into a doublet by the vicinal proton (c) (a smaller ³J_HH coupling), resulting in a characteristic triplet of doublets.

• Proton (e) - OH: The hydroxyl proton typically appears as a broad singlet. Its chemical shift is variable and depends on concentration, temperature, and solvent. This signal will disappear upon the addition of a few drops of D₂O to the NMR tube, a standard technique for confirming the presence of exchangeable protons.

Detailed ¹³C NMR Spectrum Interpretation

In a proton-decoupled ¹³C NMR spectrum, each of the four unique carbon atoms gives a distinct signal. The key diagnostic feature is the splitting of these signals due to carbon-fluorine (C-F) coupling.[5] Unlike ¹H NMR, the signal intensities in a standard ¹³C spectrum are not directly proportional to the number of carbons.[6][7]

• C1 (-CH₃): This carbon appears as a singlet in the upfield alkyl region.

• C2 (-OCH₂-): This carbon is also a singlet, shifted downfield by the adjacent oxygen atom.

• C3 (-OCH(OH)-): This carbon signal is split into a triplet due to coupling with the two fluorine atoms across two bonds (²J_CF). The typical magnitude for a ²J_CF coupling is around 20 Hz.[8]

• C4 (-CF₂H): This carbon experiences the most dramatic effect. It is shifted significantly downfield and is split into a triplet by the two directly attached fluorine atoms. This one-bond coupling (¹J_CF) is very large, typically in the range of 240-320 Hz.[5][9]

Comparative Spectral Analysis

To fully appreciate the influence of the difluoromethyl and ethoxy groups, we compare the expected NMR data for 1-Ethoxy-2,2-difluoroethanol with that of key analogs: Ethanol, 2,2-Difluoroethanol, and 1-Ethoxyethanol.

Compound	Moiety	¹H Chemical Shift (δ, ppm) & Multiplicity	¹³C Chemical Shift (δ, ppm) & Multiplicity
1-Ethoxy-2,2-difluoroethanol	CH₃	~1.2 (t)	~15 (s)
-OCH₂-	~3.7 (q)	~65 (s)
-OCH(OH)-	~5.2 (m)	~98 (t, ²J_CF ≈ 20 Hz)
-CF₂H	~5.9 (td, ²J_HF ≈ 50 Hz, ³J_HH ≈ 4 Hz)	~115 (t, ¹J_CF ≈ 240 Hz)
Ethanol	CH₃	1.22 (t)	18.4 (s)
-CH₂OH	3.69 (q)	58.1 (s)
2,2-Difluoroethanol [10][11]	-CH₂OH	~3.9 (td, ³J_HF ≈ 14 Hz, ³J_HH ≈ 5 Hz)	~62 (t, ²J_CF ≈ 20 Hz)
-CF₂H	~5.8 (tt, ²J_HF ≈ 55 Hz, ³J_HH ≈ 4 Hz)	~114 (t, ¹J_CF ≈ 238 Hz)
1-Ethoxyethanol	CH₃	~1.2 (t)	~15 (s)
-OCH₂CH₃	~3.5 (q)	~66 (s)
-OCH₂CH₂OH	~3.5 (t)	~61 (s)
-CH₂OH	~3.7 (t)	~72 (s)

Analysis of Trends:

• Effect of Fluorine on ¹H Shifts: Comparing 1-Ethoxy-2,2-difluoroethanol to 1-Ethoxyethanol, the protons on the carbon bearing the fluorine atoms (-CF₂H ) and the adjacent carbon (-OCH (OH)-) are shifted significantly downfield. This is a direct result of the strong electron-withdrawing inductive effect of fluorine.

• Effect of Fluorine on ¹³C Shifts: The same downfield trend is observed in the ¹³C spectrum. The carbon directly bonded to the two fluorine atoms (C F₂H) in both fluorinated compounds is shifted downfield by over 50 ppm compared to its non-fluorinated counterpart (-C H₂OH) in ethanol.

• H-F and C-F Coupling: The most unambiguous indicators of fluorine's presence are the characteristic splitting patterns. The large one-bond C-F coupling constant (¹J_CF > 200 Hz) and two-bond H-F coupling constant (²J_HF ≈ 50 Hz) are diagnostic for a geminal difluoro group.[8][9] These couplings provide definitive structural confirmation that is absent in the spectra of ethanol and 1-ethoxyethanol.

• Effect of the Ethoxy Group: Comparing 1-Ethoxy-2,2-difluoroethanol with 2,2-Difluoroethanol, the primary difference is the presence of the ethyl signals (-CH₂- and -CH₃). The chemical environment of the -CF₂H and adjacent -CH(OH)- moieties remains remarkably similar, indicating that the ethoxy group has a minor electronic influence on the fluorinated end of the molecule.

Experimental Protocols

To ensure high-quality, reproducible data, adherence to standardized protocols is essential.

Protocol 1: NMR Sample Preparation

The integrity of the NMR data begins with meticulous sample preparation.[12] Fluorinated compounds are generally stable, but standard practices should be followed.

• Analyte Weighing: Accurately weigh 5-10 mg of 1-Ethoxy-2,2-difluoroethanol for ¹H NMR, or 30-40 mg for ¹³C NMR, into a clean, dry vial.[12]

• Solvent Selection: Choose a suitable deuterated solvent in which the analyte is fully soluble. Chloroform-d (CDCl₃) is a common choice for moderately polar organic compounds. For more polar samples, DMSO-d₆ or D₂O can be used.[12][13]

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial. If an internal standard is required, add it at this stage (e.g., Tetramethylsilane, TMS, at 0 ppm).

• Transfer: Vortex the vial until the sample is completely dissolved. Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Confirmation (Optional): For confirmation of the -OH peak, prepare a second identical sample. Acquire a spectrum, then add one drop of D₂O, shake gently, and re-acquire the spectrum to observe the disappearance of the hydroxyl proton signal.

Sources

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• 4. Proton NMR Table [www2.chemistry.msu.edu]
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A Comparative Guide to the Mass Spectrometry Analysis of 1-Ethoxy-2,2-difluoroethanol

This guide provides an in-depth comparative analysis of the mass spectrometric behavior of 1-Ethoxy-2,2-difluoroethanol. Designed for researchers, scientists, and professionals in drug development, this document delves into the anticipated fragmentation patterns under electron ionization, compares them with non-fluorinated structural analogs, and presents a comprehensive protocol for its analysis. Our objective is to furnish a robust framework for the characterization of this and similar fluorinated compounds, grounded in established mass spectrometry principles.

Introduction: The Analytical Imperative for Fluorinated Ethanol Derivatives

1-Ethoxy-2,2-difluoroethanol (C₄H₈F₂O₂, Molecular Weight: 126.10 g/mol ) is a fluorinated organic compound with potential applications in various chemical syntheses.[1][2][3] The presence of the gem-difluoro group significantly influences the molecule's chemical and physical properties, including its behavior in a mass spectrometer. Understanding its fragmentation pattern is crucial for its unambiguous identification in complex matrices, for quality control, and for metabolism studies. This guide will explore the nuances of its mass spectrometric analysis, drawing comparisons with well-characterized, non-fluorinated analogs to highlight the impact of fluorination.

Ionization Techniques: A Comparative Overview

The choice of ionization technique is paramount in mass spectrometry, dictating the extent of fragmentation and the type of information that can be gleaned from the analysis. For a relatively small and volatile molecule like 1-Ethoxy-2,2-difluoroethanol, both Electron Ionization (EI) and softer ionization methods like Chemical Ionization (CI) are viable options.

• Electron Ionization (EI): As a "hard" ionization technique, EI employs a high-energy electron beam (typically 70 eV) to induce ionization. This process often imparts significant excess energy to the molecule, leading to extensive and reproducible fragmentation. The resulting mass spectrum is a fingerprint of the molecule, rich in structural information. However, for some molecules, the molecular ion peak may be weak or absent.

• Chemical Ionization (CI): In contrast, CI is a "soft" ionization technique that uses a reagent gas (e.g., methane or ammonia) to ionize the analyte through proton transfer or adduct formation. This results in significantly less fragmentation and typically produces a prominent pseudomolecular ion (e.g., [M+H]⁺), which is invaluable for confirming the molecular weight of the analyte.

For the purpose of this guide, we will focus on the detailed fragmentation analysis achievable with Electron Ionization, as it provides the most comprehensive structural information.

Predicted Electron Ionization Mass Spectrum of 1-Ethoxy-2,2-difluoroethanol

In the absence of a publicly available experimental mass spectrum for 1-Ethoxy-2,2-difluoroethanol, a predicted spectrum was generated using the CFM-ID (Competitive Fragmentation Modeling-ID) tool.[4][5][6][7] This provides a theoretical framework for its fragmentation behavior.

Predicted Fragmentation of 1-Ethoxy-2,2-difluoroethanol

Caption: Predicted major fragmentation pathways of 1-Ethoxy-2,2-difluoroethanol under electron ionization.

Comparative Fragmentation Analysis: The Influence of Fluorine

To understand the unique fragmentation pathways of 1-Ethoxy-2,2-difluoroethanol, it is instructive to compare its predicted spectrum with the experimental spectra of its non-fluorinated analogs: diethyl ether and 1-ethoxy-2-propanol.

Diethyl Ether (C₄H₁₀O)

Diethyl ether is a simple aliphatic ether with a well-documented mass spectrum.[8][9][10][11]

Table 1: Comparison of Major Fragments of 1-Ethoxy-2,2-difluoroethanol (Predicted) and Diethyl Ether (Experimental)

m/z	Proposed Fragment (1-Ethoxy-2,2-difluoroethanol)	Proposed Fragment (Diethyl Ether)	Fragmentation Pathway
126	[C₄H₈F₂O₂]⁺˙ (Molecular Ion)	-	-
74	-	[C₄H₁₀O]⁺˙ (Molecular Ion)	-
94	[M - C₂H₅]⁺	-	α-cleavage
59	-	[M - CH₃]⁺	α-cleavage
45	[C₂H₅O]⁺	[C₂H₅O]⁺	Cleavage of the C-O bond
51	[CHF₂]⁺	-	Cleavage adjacent to the difluoro group
31	-	[CH₂OH]⁺	Rearrangement and cleavage
29	[C₂H₅]⁺	[C₂H₅]⁺	Cleavage of the C-O bond

The comparison highlights that the presence of the difluoromethyl group introduces new fragmentation pathways, such as the formation of the [CHF₂]⁺ ion at m/z 51. The α-cleavage, a common fragmentation pathway for ethers, is also expected to be prominent, leading to the loss of an ethyl radical.

1-Ethoxy-2-propanol (C₅H₁₂O₂)

1-Ethoxy-2-propanol shares the ethoxy and hydroxyl functional groups with our target molecule, but lacks the fluorine atoms. Its experimental mass spectrum is available in the NIST database.[2][3][12]

Table 2: Comparison of Major Fragments of 1-Ethoxy-2,2-difluoroethanol (Predicted) and 1-Ethoxy-2-propanol (Experimental)

m/z	Proposed Fragment (1-Ethoxy-2,2-difluoroethanol)	Proposed Fragment (1-Ethoxy-2-propanol)	Fragmentation Pathway
126	[C₄H₈F₂O₂]⁺˙ (Molecular Ion)	-	-
104	-	[C₅H₁₂O₂]⁺˙ (Molecular Ion)	-
94	[M - C₂H₅]⁺	-	α-cleavage
89	-	[M - CH₃]⁺	α-cleavage
45	[C₂H₅O]⁺	[C₂H₅O]⁺	Cleavage of the C-O bond
51	[CHF₂]⁺	-	Cleavage adjacent to the difluoro group
59	-	[CH(OH)CH₃]⁺	Cleavage of the ether bond
43	-	[CH₃CO]⁺	Rearrangement and cleavage

The comparison with 1-ethoxy-2-propanol further emphasizes the directing effect of the difluoromethyl group on the fragmentation process. The high stability of the difluoromethyl cation ([CHF₂]⁺) makes its formation a favorable pathway.

Experimental Protocol: GC-MS Analysis of 1-Ethoxy-2,2-difluoroethanol

This section provides a detailed, step-by-step methodology for the analysis of 1-Ethoxy-2,2-difluoroethanol using Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Workflow

Caption: A schematic of the GC-MS workflow for the analysis of 1-Ethoxy-2,2-difluoroethanol.

Materials and Reagents

• 1-Ethoxy-2,2-difluoroethanol standard

• High-purity solvent (e.g., methanol or dichloromethane)

• GC-MS system equipped with an electron ionization source and a quadrupole or time-of-flight mass analyzer

Sample Preparation

• Prepare a stock solution of 1-Ethoxy-2,2-difluoroethanol (e.g., 1 mg/mL) in the chosen solvent.

• Perform serial dilutions to prepare working standards at appropriate concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

GC-MS Parameters

• Gas Chromatograph:

  • Column: A mid-polarity column, such as a DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness), is recommended.

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (split or splitless, depending on concentration)

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 200 °C

    • Hold: 5 minutes at 200 °C

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 30-200

  • Scan Rate: 2 scans/second

Data Analysis

• Acquire the total ion chromatogram (TIC) for each standard and sample.

• Identify the peak corresponding to 1-Ethoxy-2,2-difluoroethanol based on its retention time.

• Extract the mass spectrum for the identified peak.

• Analyze the fragmentation pattern, identifying the molecular ion (if present) and major fragment ions.

• Compare the obtained spectrum with the predicted spectrum and the spectra of analogous compounds for confirmation.

Conclusion

The mass spectrometric analysis of 1-Ethoxy-2,2-difluoroethanol presents a unique fragmentation pattern heavily influenced by the presence of the gem-difluoro group. While sharing some common fragmentation pathways with its non-fluorinated analogs, such as α-cleavage, the formation of the difluoromethyl cation is a distinctive feature. The provided GC-MS protocol offers a robust starting point for the reliable identification and characterization of this and other similar fluorinated compounds. This guide underscores the importance of comparative analysis and theoretical prediction in the structural elucidation of novel or under-characterized molecules.

References

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• SpectraBase. (n.d.). Diethylether - Optional[MS (GC)] - Spectrum. Retrieved from [Link]

• Coppe, B. C., Borille, B. T., Fiorentin, T. R., & Limberger, R. P. (n.d.). Mass spectra ethanol, diethyl ether, dichloromethane, chloroform, ethyl acetate, and n-butanol with their proposed fragmentation. ResearchGate. Retrieved from [Link]

• CFM-ID. (n.d.). CFM-ID. Retrieved from [Link]

• MassBank. (2008). diethyl ether. Retrieved from [Link]

• Allen, F., Greiner, R., & Wishart, D. (2014). CFM-ID: a web server for annotation, spectrum prediction and metabolite identification from tandem mass spectra. Nucleic Acids Research, 42(Web Server issue), W94–W99. [Link]

• Djoumbou-Feunang, Y., Pon, A., Karu, N., Zheng, J., Li, C., Arndt, D., & Wishart, D. S. (2019). CFM-ID 3.0: Significantly Improved ESI-MS/MS Prediction and Compound Identification. Metabolites, 9(4), 72. [Link]

• PubChem. (n.d.). 1-Ethoxy-2,2-difluoroethanol. Retrieved from [Link]

• CFM-ID. (n.d.). Spectra Prediction. Retrieved from [Link]

• NIST. (n.d.). 2-Propanol, 1-ethoxy-. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 2-Propanol, 1-ethoxy-. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 1-Propanol, 2-ethoxy-. NIST Chemistry WebBook. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). mass spectrum of ethoxyethane fragmentation pattern of m/z m/e ions for analysis and identification of diethyl ether image diagram. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• NIST. (n.d.). 2-Propanol, 1-methoxy-. NIST Chemistry WebBook. Retrieved from [Link]

• EPFL. (n.d.). Online Mass Spectrometry Tools: The ISIC- EPFL mstoolbox. Retrieved from [Link]

• Chemguide. (n.d.). fragmentation patterns in the mass spectra of organic compounds. Retrieved from [Link]

• Djoumbou-Feunang, Y., et al. (2022). CFM-ID 4.0 – a web server for accurate MS-based metabolite identification. Nucleic Acids Research, 50(W1), W664–W673. [Link]

• EPFL. (n.d.). Molecular mass calculator. Retrieved from [Link]

• LibreTexts. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. Retrieved from [Link]

• DTIC. (1982). 1111111mlil. Retrieved from [Link]

• NIST. (n.d.). 1-Propanol, 3-ethoxy-. NIST Chemistry WebBook. Retrieved from [Link]

• Scientific Instrument Services. (n.d.). Isotope Distribution Calculator and Mass Spec Plotter. Retrieved from [Link]

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Evaluating the Efficacy of 1-Ethoxy-2,2-difluoroethanol as a Deoxyfluorinating Agent: A Comparative Guide

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In the landscape of modern synthetic chemistry, the strategic introduction of fluorine atoms can profoundly alter the properties of organic molecules, enhancing metabolic stability, bioavailability, and binding affinity. This has made the development of novel fluorinating agents a cornerstone of research in pharmaceuticals and materials science.[1] This guide provides an in-depth evaluation of 1-Ethoxy-2,2-difluoroethanol, a compound recognized as a versatile fluorinated building block, and assesses its potential efficacy as a deoxyfluorinating agent in comparison to established industry standards.[2]

Introduction to 1-Ethoxy-2,2-difluoroethanol

1-Ethoxy-2,2-difluoroethanol, also known as difluoroacetaldehyde ethyl hemiacetal, is an organic compound with the molecular formula C4H8F2O2.[3][4] It is a colorless, volatile liquid with a boiling point of approximately 84°C.[3][5] Structurally, it features an ethoxy group and a hydroxyl group attached to the same carbon, which is adjacent to a difluoromethyl group (-CHF2).

While primarily utilized as a synthetic intermediate for creating complex fluorinated heterocycles and specialty polymers, its structure suggests a potential, albeit unconventional, role in deoxyfluorination reactions.[3][5] The core of this hypothesis lies in the reactivity of its hemiacetal functional group, which could theoretically be activated to serve as a fluoride donor under specific conditions.

The Landscape of Deoxyfluorination: Established Alternatives

Deoxyfluorination—the conversion of an alcohol to an alkyl fluoride—is a fundamental transformation in organofluorine chemistry.[6] The efficacy of any new agent must be benchmarked against a host of well-established reagents, each with a distinct profile of reactivity, safety, and substrate scope.

Key Comparative Reagents:

• Diethylaminosulfur Trifluoride (DAST): A widely used but thermally unstable reagent, DAST is effective for converting primary, secondary, and tertiary alcohols to their corresponding fluorides.[7][8][9] However, its use is often complicated by a propensity for violent decomposition and the formation of elimination byproducts.[10][11]

• Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor): Developed as a more thermally stable alternative to DAST, Deoxo-Fluor offers a better safety profile.[9][10][12] Despite this, it can still generate corrosive HF upon contact with moisture and may suffer from similar selectivity issues as DAST.[10]

• Yarovenko Reagent (2-chloro-N,N-diethyl-1,1,2-trifluoroethan-1-amine): A classical reagent used for the deoxyfluorination of alcohols and carboxylic acids.[13][14] Its primary drawbacks are limited shelf-life and the need for preparation in a sealed vessel.[15]

• Modern Reagents (PyFluor, XtalFluor, PhenoFluor): This newer class of reagents was developed to address the safety and selectivity issues of older agents.[7] They often exhibit greater thermal stability, reduced formation of elimination byproducts, and broader functional group tolerance, though typically at a higher cost.[10][11][16]

Comparative Analysis: 1-Ethoxy-2,2-difluoroethanol vs. Standard Agents

This section provides a comparative overview based on the known properties of 1-Ethoxy-2,2-difluoroethanol and the established performance of standard deoxyfluorinating agents.

Feature	1-Ethoxy-2,2-difluoroethanol (Predicted)	DAST / Deoxo-Fluor	PyFluor / XtalFluor
Reagent Type	Hemiacetal (Potential Fluoride Source)	Aminosulfurane	Sulfonyl Fluoride / Aminosulfurane Salt
Primary Function	Synthetic Building Block[2][5]	Deoxyfluorinating Agent[8][9][17]	Deoxyfluorinating Agent[11]
Thermal Stability	Stable liquid at room temperature[3][18]	DAST is explosive; Deoxo-Fluor is more stable but still hazardous[10][11]	Generally high thermal stability[10][11]
Handling	Flammable liquid; requires standard precautions[4]	Highly moisture-sensitive, toxic, corrosive, requires specialized handling[10][12]	Bench-stable solids or liquids, easier to handle[10]
Byproducts	Predicted: Ethanol, Difluoroacetaldehyde	SOF2, HF, amine salts, elimination products[10]	Pyridine derivatives, minimal elimination[11]
Cost	Relatively accessible as a building block	Moderate to high	High
Mechanism	Hypothetical: Requires activation of C-O bond, followed by fluoride transfer	SN2 or SN1 mechanism via an alkoxyaminosulfur difluoride intermediate[8][19]	Nucleophilic substitution via activated sulfonate ester[11]

Proposed Mechanism and Experimental Design for Evaluation

While not a classical fluorinating agent, the efficacy of 1-Ethoxy-2,2-difluoroethanol could be explored through a reaction pathway that activates the hydroxyl group and facilitates an intramolecular or intermolecular fluoride transfer from the difluoromethyl moiety.

Hypothetical Activation and Fluorination Pathway

A plausible mechanism would involve the following steps:

• Activation of the Hydroxyl Group: Reaction of the alcohol substrate with an activating agent (e.g., a sulfonyl chloride like TsCl or MsCl) in the presence of a non-nucleophilic base to form a good leaving group (e.g., a tosylate or mesylate).

• Fluoride Donor Formation: In a separate or concurrent step, a strong base could deprotonate the hydroxyl of 1-Ethoxy-2,2-difluoroethanol, forming an alkoxide. This could potentially rearrange to release a fluoride anion or act as a nucleophile itself.

• Nucleophilic Substitution: The generated fluoride source would then displace the activated leaving group on the substrate via an SN2 mechanism.

Diagram of Proposed Experimental Workflow

Caption: Proposed workflow for evaluating 1-Ethoxy-2,2-difluoroethanol in deoxyfluorination.

Proposed Experimental Protocol

Objective: To determine if 1-Ethoxy-2,2-difluoroethanol can act as a fluoride source for the deoxyfluorination of a model primary alcohol (e.g., benzyl alcohol).

Materials:

• Benzyl alcohol

• Tosyl chloride (TsCl)

• Pyridine (as base and solvent)

• 1-Ethoxy-2,2-difluoroethanol

• Sodium hydride (NaH)

• Anhydrous THF

• Standard workup and purification reagents

Procedure:

• Substrate Activation:

  • Dissolve benzyl alcohol (1.0 eq) in anhydrous pyridine at 0°C.

  • Slowly add tosyl chloride (1.1 eq).

  • Stir the reaction at 0°C for 1 hour and then at room temperature for 4 hours.

  • Monitor by TLC until the starting material is consumed.

  • Work up the reaction to isolate benzyl tosylate.

• Fluoride Source Preparation & Reaction:

  • In a separate flame-dried flask under an inert atmosphere, suspend sodium hydride (1.5 eq) in anhydrous THF.

  • Cool to 0°C and slowly add 1-Ethoxy-2,2-difluoroethanol (1.5 eq).

  • Stir for 30 minutes to form the sodium alkoxide.

  • Add the purified benzyl tosylate (1.0 eq) to the flask.

  • Slowly warm the reaction to room temperature and then heat to reflux (approx. 66°C).

  • Monitor the reaction for the formation of benzyl fluoride by GC-MS and 19F NMR.

• Analysis:

  • Upon completion (or after 24 hours), quench the reaction carefully with water.

  • Extract the product with an organic solvent (e.g., diethyl ether).

  • Analyze the crude product mixture by 19F NMR to determine the yield of benzyl fluoride relative to an internal standard.

  • If successful, purify the product by column chromatography.

Trustworthiness and Self-Validation: This protocol includes clear checkpoints. The successful synthesis of the activated substrate (benzyl tosylate) can be confirmed by 1H NMR before proceeding. The progress of the fluorination step is monitored by methods highly specific to fluorinated compounds (GC-MS and 19F NMR), ensuring that any observed product is correctly identified. A negative control (running the reaction without 1-Ethoxy-2,2-difluoroethanol) would validate that it is the essential component for the fluorination.

Conclusion and Future Outlook

Currently, 1-Ethoxy-2,2-difluoroethanol is established as a valuable synthetic intermediate but not as a direct deoxyfluorinating agent.[2][3] Its chemical structure, containing a difluoro- substituted carbon adjacent to a hydroxyl group, presents an intriguing possibility for its development into a novel fluoride source.

The proposed experimental pathway provides a logical starting point for investigating this potential. However, based on current literature and the well-understood mechanisms of established reagents, it is unlikely to compete with the efficiency and directness of agents like DAST, Deoxo-Fluor, or PyFluor for general deoxyfluorination. These reagents are designed to activate the alcohol and provide a fluoride source in a single, efficient step.[8][11] The multi-step, high-temperature process hypothesized for 1-Ethoxy-2,2-difluoroethanol would likely suffer from lower yields and a more limited substrate scope.

Therefore, while the exploration of its fluorinating potential is a scientifically valid inquiry, researchers and drug development professionals should continue to rely on proven, commercially available deoxyfluorinating agents for predictable and efficient synthesis of alkyl fluorides. The primary value of 1-Ethoxy-2,2-difluoroethanol remains in its role as a versatile building block for incorporating fluorinated moieties into larger, more complex molecules.[5]

References

• 1-Ethoxy-2,2-difluoroethanol - 148992-43-2 - Vulcanchem. Vulcanchem.
• 1-ethoxy-2,2-difluoroethanol - ChemBK. ChemBK.
• Deoxyfluorination of alcohols with aryl fluorosulfonates. Royal Society of Chemistry.
• Investigation of Deoxyfluorination of Alkyl Alcohols Using Pentafluoro. West Virginia University Research Repository.
• Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms. Reddit.
• Fluorination with aminosulfuranes. Wikipedia.
• Fluoroalkyl Amino Reagents (FARs): A General Approach towards the Synthesis of Heterocyclic Compounds Bearing Emergent Fluorinated Substituents. MDPI.
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Comparative study of phthalocyanines synthesized with and without 1-Ethoxy-2,2-difluoroethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of phthalocyanines synthesized through a conventional route versus those functionalized with fluoroether substituents. The introduction of fluorine-containing groups, such as those derived from fluorinated alcohols, fundamentally alters the physicochemical properties of the phthalocyanine macrocycle. This comparison will elucidate the causal relationships between synthetic strategy, molecular structure, and functional performance, with a particular focus on properties relevant to drug development and materials science.

Introduction: Beyond the Blue Dye

Phthalocyanines (Pcs) are robust, planar aromatic macrocycles, structurally analogous to porphyrins, that have found applications far beyond their initial use as industrial pigments.[1] Their intense absorption in the red region of the visible spectrum (the "Q-band"), high thermal and chemical stability, and ability to chelate nearly any metal ion make them exceptional candidates for advanced applications, including as photosensitizers in photodynamic therapy (PDT), catalysts, and materials for organic electronics.[1][2]

However, the utility of unsubstituted phthalocyanines, such as the parent zinc phthalocyanine (ZnPc), is severely hampered by their profound insolubility in common organic solvents and water.[3][4] This poor solubility stems from strong intermolecular π-π stacking, which leads to aggregation.[3] Aggregation not only complicates purification and processing but also quenches the excited state, drastically reducing the efficiency of critical processes like singlet oxygen generation required for PDT.[3]

A primary strategy to overcome these limitations is the introduction of peripheral substituents to the macrocycle. This guide compares a standard, unsubstituted ZnPc with a fluoroether-substituted analogue. While the prompt mentions 1-Ethoxy-2,2-difluoroethanol, a more broadly documented approach involves the use of similar fluorinated alcohols, such as 2,2,2-trifluoroethanol, to synthesize trifluoroethoxy-substituted phthalocyanines. This functionalization is not a simple solvent choice but a key synthetic step that covalently modifies the final molecule. We will explore how this strategic fluorination impacts the synthesis, purity, solubility, and photophysical properties of the resulting phthalocyanine.

Synthesis Methodologies: A Tale of Two Pathways

The synthesis of phthalocyanines typically involves the cyclotetramerization of a phthalonitrile precursor in the presence of a metal salt.[5] The key difference between the two methods compared here lies in the nature of this precursor.

Method A: Conventional Synthesis of Unsubstituted Zinc Phthalocyanine (ZnPc)

This method represents the baseline approach, starting from a simple, commercially available phthalonitrile. The reaction is a template synthesis where the zinc (II) ion directs the assembly of four phthalonitrile units into the macrocyclic structure.

Experimental Protocol:

• Reactant Setup: In a two-necked round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine phthalonitrile (1.0 g, 1 eq), and zinc chloride (ZnCl₂, 0.27 g, 0.3 eq).[5]

• Solvent and Catalyst Addition: Add N,N-dimethylaminoethanol (DMAE) or 1-Pentanol (10 mL) as the solvent. Add a catalytic amount of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (approx. 2-3 drops).[3][6]

• Reaction: Heat the mixture to reflux (typically 135-150°C) under an inert argon or nitrogen atmosphere for 5-18 hours.[3][6] The solution will turn a deep green or blue color, indicating the formation of the phthalocyanine.

• Isolation and Purification: Cool the reaction mixture to room temperature. Pour the mixture into a larger volume of methanol or ethanol to precipitate the crude product.[3][7]

• Washing: Collect the solid precipitate by filtration. Wash the solid extensively with water, methanol, and acetone to remove unreacted starting materials, catalyst, and solvent residues.[7] The final product is a dark blue/green powder.

Fig. 1: Workflow for Conventional ZnPc Synthesis.

Method B: Synthesis of Tetra(trifluoroethoxy)-Substituted ZnPc

This pathway involves a crucial preliminary step: the synthesis of a functionalized phthalonitrile precursor. The fluoroether groups are introduced here via a nucleophilic aromatic substitution reaction.

Experimental Protocol:

Step 1: Synthesis of 4,5-bis(2,2,2-trifluoroethoxy)phthalonitrile

• Reactant Setup: Combine commercially available tetrafluorophthalonitrile with 2,2,2-trifluoroethanol in a suitable solvent like dry DMF.[8]

• Base Addition: Add a base such as potassium carbonate (K₂CO₃) to facilitate the nucleophilic substitution of the fluorine atoms on the phthalonitrile ring by the trifluoroethoxide ions.

• Reaction: Stir the mixture at a moderate temperature (e.g., 80-100°C) for several hours until the reaction is complete (monitored by TLC).

• Isolation: Isolate the substituted phthalonitrile product through standard workup procedures, typically involving precipitation in water and purification by column chromatography.

Step 2: Cyclotetramerization

• Reactant Setup: In a setup identical to Method A, combine the synthesized 4,5-bis(2,2,2-trifluoroethoxy)phthalonitrile (1 eq) and zinc acetate [Zn(OAc)₂] (0.3 eq).

• Solvent and Catalyst: Use a high-boiling point solvent such as DMAE and a catalytic amount of DBU.[7]

• Reaction: Heat the mixture to reflux (~150°C) under an inert atmosphere for 18-24 hours.[7]

• Isolation and Purification: Cool the reaction mixture. The increased solubility of the fluorinated product may prevent precipitation in methanol alone. Often, the solvent is removed under reduced pressure, and the crude product is purified by silica gel column chromatography using a solvent system like dichloromethane/hexane.[4]

Fig. 2: Workflow for Fluoroether-Substituted ZnPc Synthesis.

Comparative Analysis: The Functional Impact of Fluorination

The covalent incorporation of trifluoroethoxy groups has a profound and predictable impact on the final product's properties. The electron-withdrawing nature of fluorine atoms and the steric bulk of the substituents are the primary drivers of these changes.

Property	Conventional Unsubstituted ZnPc	Fluoroether-Substituted ZnPc	Causality (Why it Differs)
Solubility	Very low in common organic solvents (e.g., THF, DCM, Toluene).[4]	Excellent solubility in a range of organic solvents.[4][9]	The bulky fluoroether groups disrupt the planar π-π stacking that causes aggregation and insolubility.[9]
Aggregation	Strong tendency to form H-aggregates in solution, evidenced by a blue-shifted, broad Q-band.[10][11]	Significantly reduced aggregation; exists primarily as a monomer in solution, showing a sharp, intense Q-band.[9]	Steric hindrance from the peripheral groups prevents the close approach of the macrocyclic planes. Repulsion between electron-rich fluorine atoms may also contribute.[12]
UV-Vis Q-Band	~675 nm in coordinating solvents (e.g., DMF), but often broad and blue-shifted in non-coordinating solvents due to aggregation.[13]	Red-shifted to ~684-700 nm, sharp and intense, following the Beer-Lambert law.[9][14]	The oxygen atom of the ether linkage acts as an electron-donating group to the Pc ring, raising the HOMO energy level and causing a red shift (bathochromic shift) in the π-π* transition.[8]
Purification	Difficult due to insolubility; typically relies on extensive washing or acid-pasting.[7]	Amenable to standard purification techniques like silica gel column chromatography due to high solubility.[4]	The ability to be fully dissolved in an organic mobile phase allows for effective chromatographic separation from impurities.
Stability	High thermal and chemical stability.	Enhanced stability; C-F bonds are stronger than C-H bonds and resist oxidative degradation.[9]	The strong C-F bonds and the electron-withdrawing nature of fluorine atoms make the macrocycle more resistant to oxidation, which is beneficial for PDT applications where reactive oxygen species are generated.[9]

Impact on Drug Development and Photodynamic Therapy (PDT)

For phthalocyanines to be effective photosensitizers in PDT, they must efficiently generate cytotoxic singlet oxygen (¹O₂) upon light activation. This process is critically dependent on the molecule's photophysical properties, which are directly influenced by its aggregation state and local environment.

• Enhanced Bioavailability and Formulation: The poor solubility of unsubstituted ZnPc makes formulation for intravenous administration extremely challenging.[1] The high solubility of fluoroether-substituted Pcs allows them to be formulated more easily in drug delivery systems like nanoparticles or liposomes, improving their bioavailability.[15]

• Reduced Aggregation, Higher Efficacy: In an aqueous biological environment, hydrophobic molecules like unsubstituted ZnPc tend to aggregate, which severely quenches their excited triplet state—the precursor to singlet oxygen. The monomeric nature of soluble, substituted Pcs in solution ensures that the triplet state is efficiently populated upon irradiation, leading to significantly higher singlet oxygen quantum yields.[9][16]

• Improved Tissue Penetration: The red-shift in the Q-band absorption of alkoxy-substituted Pcs is advantageous for PDT.[2] Light at longer wavelengths (closer to 700 nm) can penetrate deeper into biological tissues, allowing for the treatment of more substantial tumors.[2]

• Theranostic Potential: Many fluorinated phthalocyanines retain strong fluorescence in their monomeric state.[4] This allows for simultaneous fluorescence imaging to track the drug's localization in tumor tissue while it performs its therapeutic function, a concept known as theranostics.[17]

Conclusion

The synthesis of phthalocyanines with and without fluoroether functionalization represents two fundamentally different approaches to designing molecular materials. While the conventional synthesis of unsubstituted ZnPc is straightforward, it yields a product with limited practical utility in advanced applications due to its insolubility and strong aggregation.

The strategic introduction of fluoroether groups, although requiring a more involved multi-step synthesis, produces a superior molecule for applications in drug development and materials science. The resulting phthalocyanine exhibits:

• Greatly enhanced solubility.

• Suppressed aggregation.

• Favorable red-shifted absorption.

• Improved stability and purification profiles.

For researchers in drug development, the choice is clear. The improved photophysical properties and formulation-friendly nature of fluoroether-substituted phthalocyanines make them far more promising candidates for effective photodynamic therapy agents. This comparative analysis underscores the power of peripheral group engineering to unlock the full potential of the remarkable phthalocyanine macrocycle.

References

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• Synthesis of new phthalocyanines substituted with four 1H-benzoimidazol-2-ylsulfanyl and 2-(1H-benzo[d]imidazol-2-ylthioetoxy) groups. (2025). ResearchGate. [Link]

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A Senior Application Scientist's Guide to Purity Assessment of 1-Ethoxy-2,2-difluoroethanol

In my years of supporting drug development and fine chemical synthesis, I've seen how the accuracy of a single number—the purity value—can dictate the success or failure of a research program. For novel building blocks like 1-Ethoxy-2,2-difluoroethanol, a seemingly simple molecule, the devil is truly in the details. Its unique structure as a fluorinated hemiacetal presents specific analytical challenges, from thermal stability to chromatographic retention. This guide is not just a collection of methods; it is a strategic comparison designed to empower you, my fellow scientists, to select and implement a robust, self-validating analytical workflow. We will delve into the causality behind our choices, ensuring that every measurement is not only precise but also meaningful.

Introduction: The Analytical Challenge of a Fluorinated Hemiacetal

1-Ethoxy-2,2-difluoroethanol (CAS 148992-43-2) is an important fluorinated building block used in organic synthesis.[1][2] Its structure, containing both a difluoromethyl group and a hemiacetal functionality, imparts unique reactivity while simultaneously posing distinct analytical hurdles. An accurate assessment of its purity is paramount, as common impurities such as unreacted starting materials, residual solvents, or degradation products can have a profound impact on downstream applications, particularly in pharmaceutical development.

The primary challenges in analyzing this compound are:

• Polarity and Volatility: The molecule is a polar liquid with a boiling point reported between 45-101°C, making it amenable to Gas Chromatography (GC), but its high polarity can complicate High-Performance Liquid Chromatography (HPLC) separations.[1][3]

• Lack of a UV Chromophore: The absence of a strong UV-absorbing functional group renders standard HPLC-UV detection ineffective.

• Chemical Stability: As a hemiacetal, it exists in equilibrium with its corresponding aldehyde (difluoroacetaldehyde) and alcohol (ethanol). Analytical conditions, particularly high temperatures in a GC inlet, could potentially shift this equilibrium or cause degradation, leading to inaccurate purity readings.

This guide provides a comparative analysis of four essential analytical techniques—Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and Karl Fischer (KF) Titration—to construct a comprehensive and reliable purity profile. All methodologies are presented in accordance with the principles of analytical procedure validation outlined in the ICH Q2(R1) guidelines.[4][5]

Chromatographic Methods: Resolving Organic Impurities

Chromatography is indispensable for separating the main component from structurally similar organic impurities.[6][7] The choice between GC and HPLC depends on the volatility and thermal stability of the analyte and its potential impurities.

Gas Chromatography with Flame Ionization Detection (GC-FID)

Expertise & Causality: GC is the premier technique for analyzing volatile and semi-volatile compounds.[8] Given the volatility of 1-Ethoxy-2,2-difluoroethanol and its likely impurities (e.g., ethanol, synthesis solvents), GC-FID is a logical first choice. The Flame Ionization Detector (FID) provides excellent sensitivity for organic compounds. The most critical parameter to control is the injector temperature. An excessively high temperature could cause the hemiacetal to degrade on-column, artificially lowering the purity value and generating peaks that are not present in the bulk material. Therefore, a lower-than-standard inlet temperature is chosen to ensure the analysis reflects the true composition of the sample.

• Sample Preparation: Accurately weigh ~100 mg of the sample into a 10 mL volumetric flask. Dilute to volume with high-purity acetone and mix thoroughly.

• Instrumentation: A standard gas chromatograph equipped with an autosampler and FID.

• GC Conditions:

  • Column: DB-624 or similar mid-polarity column (6%-cyanopropylphenyl-94%-dimethylpolysiloxane), 30 m x 0.25 mm ID, 1.4 µm film thickness.[9]

  • Injector Temperature: 150°C (minimized to prevent degradation).

  • Injection Volume: 1.0 µL with a 50:1 split ratio.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Initial temperature of 40°C, hold for 5 minutes. Ramp at 10°C/min to 200°C, hold for 5 minutes.

  • Detector: FID at 250°C.

• Data Analysis: Purity is calculated using area percent normalization, assuming all components have a similar response factor. For higher accuracy, relative response factors should be determined using certified standards.

High-Performance Liquid Chromatography (HPLC)

Expertise & Causality: While GC-FID is excellent for volatiles, it may not be suitable for non-volatile impurities (e.g., salts, polymeric by-products). HPLC is the standard for such analyses.[10][11] However, 1-Ethoxy-2,2-difluoroethanol presents two significant HPLC challenges: poor retention on standard reversed-phase (C18) columns due to its high polarity, and invisibility to UV detectors.[12][13]

To overcome these, we propose a Hydrophilic Interaction Liquid Chromatography (HILIC) method. HILIC uses a polar stationary phase and a high-organic mobile phase, which is ideal for retaining and separating highly polar analytes.[12] For detection, a universal detector like an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) is required. These detectors are not dependent on chromophores and respond to any non-volatile analyte.

• Sample Preparation: Accurately weigh ~500 mg of the sample into a 10 mL volumetric flask. Dilute to volume with 95:5 (v/v) acetonitrile/water and mix thoroughly.

• Instrumentation: An HPLC system with a binary pump, autosampler, and ELSD or CAD.

• HPLC Conditions:

  • Column: Amide- or silica-based HILIC column, 150 mm x 4.6 mm, 3.5 µm particle size.

  • Mobile Phase A: 95:5 Acetonitrile/Water with 10 mM Ammonium Acetate.

  • Mobile Phase B: 50:50 Acetonitrile/Water with 10 mM Ammonium Acetate.

  • Gradient: 100% A for 5 min, ramp to 50% B over 10 min, hold for 5 min.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detector: ELSD (Nebulizer Temp: 40°C, Evaporator Temp: 60°C, Gas Flow: 1.5 SLM) or CAD.

• Data Analysis: Purity is determined by area percent normalization.

Absolute Purity and Specific Impurity Determination

While chromatographic methods provide a profile of relative purity, they rely on response factors that can vary between compounds. For an authoritative purity value, a primary method like qNMR is invaluable. Furthermore, a specific analysis for water, a ubiquitous and critical impurity, is mandatory.

Quantitative NMR (qNMR) Spectroscopy

Expertise & Causality: qNMR is a primary analytical method capable of determining the absolute purity of a substance without needing a reference standard of the same compound.[14] The signal area in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. For organofluorine compounds, ¹⁹F qNMR is particularly powerful due to the 100% natural abundance and high sensitivity of the ¹⁹F nucleus, and a wide chemical shift range that minimizes signal overlap.[15][16] By integrating the signal of the analyte against a certified internal standard of known purity and mass, we can calculate a highly accurate, traceable purity value.

• Sample and Standard Preparation:

  • Accurately weigh ~20 mg of the 1-Ethoxy-2,2-difluoroethanol sample into an NMR tube.

  • Accurately weigh ~10 mg of a certified internal standard (e.g., trifluorotoluene) and add it to the same NMR tube.

  • Add ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆) to the tube, cap, and homogenize.

• Instrumentation: A high-field NMR spectrometer (≥400 MHz) with a fluorine probe.

• ¹⁹F NMR Acquisition Parameters:

  • Pulse Angle: 30-45° (to ensure full relaxation).

  • Relaxation Delay (d1): At least 5 times the longest T₁ of any signal of interest (typically 30-60 seconds for quantitative work).

  • Number of Scans: 16-64 (to achieve adequate signal-to-noise).

  • Acquisition Time: ≥ 3 seconds.

• Data Analysis: The purity of the analyte is calculated using the following formula: Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std Where: I = Integral area, N = Number of nuclei per molecule for the integrated signal, MW = Molecular weight, m = mass, P_std = Purity of the standard.

Karl Fischer (KF) Titration

Expertise & Causality: Water content is a critical parameter that is not accurately measured by GC, HPLC, or NMR. Karl Fischer titration is the gold-standard method for determining water content in organic solvents and fine chemicals.[17][18] It is based on a stoichiometric reaction between iodine and water, making it highly specific and accurate.[19] For an expected low water content (<1%), coulometric KF is preferred due to its higher sensitivity for trace amounts of water.

• Instrument Preparation: Ensure the titration cell is conditioned and the solvent is dry (low drift value).

• Sample Analysis:

  • Using a gas-tight syringe, accurately weigh and inject a suitable amount of the sample (typically 0.1 - 1.0 g) directly into the KF titration cell.

  • The instrument automatically titrates the water and detects the endpoint.

• Data Analysis: The instrument software calculates the water content, typically expressed as a percentage (%) or parts per million (ppm). The analysis should be performed in triplicate to ensure precision.

Integrated Strategy and Data Comparison

No single method provides a complete picture of purity. A robust assessment relies on an integrated approach where orthogonal techniques are used to validate one another.

// Invisible edges for alignment edge [style=invis]; gc -> qnmr -> kf; } Caption: Integrated strategy for comprehensive purity assessment.

The final purity value should be reported as an assay calculated from the qNMR result, corrected for the water and volatile organic impurity content.

Purity_final = Purity_qNMR * (100% - %Water_KF - %Volatiles_GC) / 100%

Comparative Data Summary

The following table summarizes the expected performance of each method for the analysis of 1-Ethoxy-2,2-difluoroethanol.

Parameter	GC-FID	HILIC-ELSD/CAD	¹⁹F qNMR	Karl Fischer (Coulometric)
Primary Target	Volatile organic impurities	Non-volatile impurities	Absolute purity of main component	Water content
Principle	Separation by boiling point	Separation by polarity	Nuclear spin resonance	Stoichiometric titration
LOD/LOQ	~0.01% / 0.03%	~0.02% / 0.05%	~0.1% (impurity)	~10 ppm
Precision (RSD%)	< 2%	< 5%	< 1%	< 3%
Accuracy	High (with RRFs)	Moderate	Very High (Primary Method)	Very High
Key Advantage	Excellent for residual solvents	Orthogonal to GC	Traceable, absolute result	Gold standard for water
Key Limitation	Thermal degradation risk	Requires universal detector	Lower throughput	Only measures water

Conclusion and Recommendations

A comprehensive and trustworthy purity assessment of 1-Ethoxy-2,2-difluoroethanol cannot be achieved with a single analytical technique. A multi-faceted approach, grounded in the principles of ICH and USP guidelines, is required.[20][21][22]

We recommend the following workflow for routine quality control:

• Absolute Purity Assay: Utilize ¹⁹F qNMR as the primary method to determine the absolute molar purity. This provides the most accurate and defensible value.

• Volatile Impurities: Employ a thermally-optimized GC-FID method to identify and quantify residual solvents and volatile by-products.

• Water Content: Measure water content specifically and accurately using Karl Fischer titration .

• Orthogonal Check (Optional): For investigational or high-stakes batches, a HILIC-ELSD/CAD method can be developed to screen for any potential non-volatile impurities not detected by GC.

By integrating these methods, researchers, scientists, and drug development professionals can be confident in the quality of their material, ensuring reproducibility and reliability in their critical work.

References

• Title: <621> CHROMATOGRAPHY Source: US Pharmacopeia (USP) URL: [Link]

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

• Title: Understanding the Latest Revisions to USP <621> Source: Agilent URL: [Link]

• Title: HPLC Analysis of Very Polar Compounds in Bioanalysis Source: LCGC International URL: [Link]

• Title: Determination of water traces in various organic solvents using Karl Fischer method under FIA conditions Source: ResearchGate URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures Source: Starodub URL: [Link]

• Title: Are You Sure You Understand USP <621>? Source: LCGC International URL: [Link]

• Title: Reverse-phase HPLC analysis and purification of small molecules Source: PubMed URL: [Link]

• Title: NMR | Fluorine Spectroscopy Source: Oxford Instruments URL: [Link]

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• Title: Quantitative NMR spectroscopy on fluorine- containing drugs - a comparative study on pharmaceutical raw materials and different Source: DiVA portal URL: [Link]

• Title: Absolute purity determination of an organic fluorine pharmaceutical voriconazole via quantitative 19F-NMR and method validation Source: ResearchGate URL: [Link]

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• Title: 1-Ethoxy-2,2-Difluoroethan-1-ol CAS#: 148992-43-2 Source: ChemWhat URL: [Link]

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A Researcher's Guide to Difluoroethoxylation: A Comparative Analysis of Key Reagents

The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern drug discovery and materials science. The unique physicochemical properties imparted by fluorine, such as enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics, can dramatically improve the efficacy and performance of bioactive compounds and functional materials. Among the various fluorinated motifs, the 2,2-difluoroethoxy group has garnered significant attention as a valuable bioisostere for less stable or metabolically labile functionalities. This guide provides an in-depth technical comparison of common reagents used for introducing the 2,2-difluoroethoxy moiety, with a focus on their performance, mechanistic nuances, and practical applications. We will delve into the utility of 1-Ethoxy-2,2-difluoroethanol and its key alternatives, supported by experimental data to inform your selection of the optimal reagent for your specific synthetic challenge.

The Significance of the 2,2-Difluoroethoxy Moiety

The difluoromethyl group (CF2H) is often considered a lipophilic mimic of a hydroxyl or thiol group, capable of participating in hydrogen bonding. When incorporated into an ether linkage, the resulting 2,2-difluoroethoxy group (-OCH2CF2H) offers a unique combination of properties. It is more metabolically stable than a simple ethoxy group due to the strength of the C-F bonds and can influence the conformational preferences and electronic nature of the parent molecule. This makes it a highly desirable substituent in the design of novel pharmaceuticals and agrochemicals.

Reagents for 2,2-Difluoroethoxylation: A Comparative Overview

The introduction of the 2,2-difluoroethoxy group, a process known as O-difluoroethylation, is most commonly achieved through the reaction of a nucleophile, such as a phenol, with a suitable electrophilic difluoroethylating agent. Here, we compare the performance of three key reagents in this class.

1-Ethoxy-2,2-difluoroethanol (Difluoroacetaldehyde Ethyl Hemiacetal)

1-Ethoxy-2,2-difluoroethanol, also known as difluoroacetaldehyde ethyl hemiacetal, is a colorless liquid that serves as a convenient and relatively stable source of the difluoroethoxy group.[1][2] It is a versatile reagent used in various transformations, including the synthesis of fluorinated compounds for pharmaceutical and specialty chemical applications.[1]

Mechanism of Action: In the presence of an acid catalyst, 1-Ethoxy-2,2-difluoroethanol can exist in equilibrium with difluoroacetaldehyde and ethanol. Under acidic conditions, the hydroxyl group can be protonated and eliminated as water, generating a reactive oxocarbenium ion. This electrophilic species is then trapped by a nucleophile, such as a phenol, to form the desired O-difluoroethylated product.

dot

Caption: Proposed mechanism for O-difluoroethylation using 1-Ethoxy-2,2-difluoroethanol.

2,2-Difluoroethyl Trifluoromethanesulfonate (Triflate)

2,2-Difluoroethyl triflate is a highly reactive electrophilic reagent for introducing the 2,2-difluoroethyl group.[3][4] The triflate group is an excellent leaving group, making this compound a potent alkylating agent.[3] It has been utilized in the synthesis of various biologically active molecules, including kinesin spindle protein inhibitors for cancer therapy and efflux pump inhibitors in multidrug-resistant bacteria.[3][4]

Mechanism of Action: The reaction with 2,2-difluoroethyl triflate typically proceeds via a direct nucleophilic substitution (SN2) mechanism. The nucleophile, such as a phenoxide anion, attacks the electrophilic carbon bearing the triflate leaving group, displacing it to form the C-O bond. The reaction is often carried out in the presence of a base to deprotonate the phenol, generating the more nucleophilic phenoxide.

dot

Caption: SN2 mechanism for O-difluoroethylation with 2,2-Difluoroethyl Triflate.

2-(2,2-Difluoroethoxy)ethanol

2-(2,2-Difluoroethoxy)ethanol is another potential reagent for introducing the difluoroethoxy group, particularly in the synthesis of more complex molecules.[5] Its utility has been demonstrated in the preparation of antidiabetic agents.[6]

Mechanism of Action: The etherification using 2-(2,2-difluoroethoxy)ethanol typically requires activation of the hydroxyl group to transform it into a good leaving group. This can be achieved by converting it to a sulfonate ester (e.g., tosylate or mesylate) in situ, which is then displaced by a nucleophile in a subsequent step. This two-step, one-pot procedure allows for a controlled introduction of the difluoroethoxyethyl moiety.

dot

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A Guide to 1-Ethoxy-2,2-difluoroethanol: A Comparative Analysis for Advanced Synthesis and Formulation

Abstract: This guide provides a comprehensive technical review of 1-Ethoxy-2,2-difluoroethanol, a versatile fluorinated organic compound with significant applications in medicinal chemistry, agrochemical synthesis, and materials science. By examining its unique physicochemical properties, this document offers a comparative analysis of its performance against key alternatives in its primary roles as a synthetic intermediate and a component in advanced formulations. We delve into the causality behind its utility, providing detailed experimental protocols and data-driven comparisons to empower researchers, scientists, and drug development professionals in their work.

Part 1: Physicochemical Profile of 1-Ethoxy-2,2-difluoroethanol

1-Ethoxy-2,2-difluoroethanol (CAS: 148992-43-2) is a colorless liquid whose structure features an ethoxy group and a hydroxyl group attached to the same carbon, with an adjacent difluoromethyl group.[1][2] This arrangement, technically a hemiacetal of difluoroacetaldehyde and ethanol, imparts a unique combination of reactivity and stability.[3][4][5] The presence of the geminal difluoro moiety is critical; it significantly influences the molecule's electronic properties, enhancing the acidity of the hydroxyl group and affecting the electron density across the molecule.[1]

Fluorine's high electronegativity and small size are properties that medicinal chemists leverage to modulate a compound's pKa, metabolic stability, lipophilicity, and binding affinity.[6][7] The replacement of oxygenated functional groups (like hydroxyl or methoxy) with fluorine is a common bioisosteric strategy to block unwanted metabolic oxidation, a process to which electron-rich rings like phenols are particularly susceptible.[6] 1-Ethoxy-2,2-difluoroethanol serves as a key reagent for introducing the valuable difluoroethyl functional group into more complex molecules.[1]

Table 1: Physicochemical Properties of 1-Ethoxy-2,2-difluoroethanol

Property	Value	Source
Molecular Formula	C₄H₈F₂O₂	[1][2][3]
Molecular Weight	126.10 g/mol	[1][2]
Appearance	Colorless to almost colorless clear liquid	[1][3]
Boiling Point	84 - 101 °C	[1][3]
Density	~1.145 g/cm³	[1][3]
Flash Point	46.2 °C	[1][3]
pKa	~11.11 (Predicted)	[1][3]
Solubility	Soluble in organic solvents like ethanol and chloroform; insoluble in water.[8][9]

Part 2: Application in Pharmaceutical and Agrochemical Synthesis

The primary utility of 1-Ethoxy-2,2-difluoroethanol in drug discovery and agrochemical development is as a synthetic intermediate.[3][10] It provides a practical and manageable way to incorporate the difluoroethyl group, which can significantly enhance the metabolic stability and bioavailability of a parent molecule.[1][10]

Comparative Analysis vs. Alternatives

Reagent	Advantages	Disadvantages	Rationale for Use
1-Ethoxy-2,2-difluoroethanol	Stable, liquid reagent; controlled reactivity as a protected form of difluoroacetaldehyde.	Higher cost than non-fluorinated analogues.	Ideal for precise introduction of the difluoroethyl moiety to enhance drug-like properties (e.g., blocking metabolic oxidation).
2,2-Difluoroethanol	A more fundamental building block; widely available.[8][11]	More volatile; reactivity may be less specific, requiring additional protection/deprotection steps.	Used as a general solvent or when the terminal hydroxyl group is desired for further functionalization.[8][12]
Non-fluorinated Analogues (e.g., 1-Ethoxyethanol)	Low cost, simple chemistry.	Resulting molecules are susceptible to metabolic oxidation; lack the unique electronic benefits of fluorine.	Used in applications where cost is the primary driver and the benefits of fluorination are not required.

Featured Experimental Protocol: Synthesis of a 4-Difluoromethyl Dihydropyrimidine

This protocol describes a multicomponent [3+2+1] annulation reaction where 1-Ethoxy-2,2-difluoroethanol serves as the source of the difluoromethyl group, providing a direct route to valuable fluorinated heterocycles.[1] The causality for this one-pot approach is efficiency; it avoids the isolation of unstable intermediates and streamlines the synthesis of complex, fluorinated scaffolds crucial for pharmaceutical screening.

Methodology:

• Reactant Preparation: In a dry 50 mL round-bottom flask under an inert nitrogen atmosphere, dissolve an appropriate enamine (1.0 mmol) and an amidine hydrochloride (1.1 mmol) in 10 mL of anhydrous dichloromethane.

• Reagent Addition: To the stirred solution, add 1-Ethoxy-2,2-difluoroethanol (1.2 mmol, 1.2 equivalents).

• Catalysis: Slowly add sulfuric acid (0.1 mmol) dropwise to the mixture. The acid catalyzes the in-situ formation of the reactive difluoroacetaldehyde and subsequent cyclization.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding 15 mL of saturated sodium bicarbonate solution. Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product via column chromatography on silica gel to yield the target dihydropyrimidine.

Diagram: Synthetic Workflow

Caption: Workflow for synthesizing fluorinated dihydropyrimidines.

Part 3: Application in Advanced Electrolyte Formulations

Fluorinated compounds are increasingly used in lithium-ion battery electrolytes to enhance safety and performance.[13] Their non-flammable nature reduces fire risk, while their ability to form a stable solid electrolyte interphase (SEI) on the anode can improve cycling stability.[13][14] While direct data on 1-Ethoxy-2,2-difluoroethanol in electrolytes is limited, its properties suggest it could function as a co-solvent or additive, similar to other fluorinated ethers like ethyl 1,1,2,2-tetrafluoroethyl ether (ETFE).[14] Such compounds can decrease the dissolution of polysulfides in lithium-sulfur batteries and form a protective film on the lithium anode.[14]

Comparative Performance of Electrolyte Solvents

The choice of solvent is a critical trade-off between ionic conductivity, safety, and electrochemical stability. Fluorinated solvents offer a path to non-flammability, a significant advantage over conventional carbonate-based electrolytes.

Table 2: Comparison of Electrolyte Solvent Classes

Solvent Class	Key Examples	Advantages	Disadvantages
Conventional Carbonates	Ethylene Carbonate (EC), Ethyl Methyl Carbonate (EMC)	High ionic conductivity, good Li+ solvation.[15]	Highly flammable, can lead to continuous parasitic reactions.[16]
Fluorinated Ethers	ETFE, TTE, 1-Ethoxy-2,2-difluoroethanol (Hypothesized)	Non-flammable or flame-retardant, forms stable LiF-rich SEI, can suppress polysulfide dissolution.[13][14][16]	Often lower ionic conductivity than carbonates, can have higher viscosity.
Ionic Liquids	Imidazolium-based ILs	Non-flammable, low vapor pressure, high thermal stability.[17]	High viscosity, lower ionic conductivity, potentially higher cost.[17]

Featured Experimental Protocol: Assembling and Testing a Li-ion Coin Cell

This protocol provides a standardized method for evaluating the electrochemical performance of a novel electrolyte formulation containing 1-Ethoxy-2,2-difluoroethanol as a co-solvent. The self-validating nature of this protocol comes from the inclusion of a baseline (control) electrolyte, allowing for direct comparison of performance metrics like capacity retention and coulombic efficiency.

Methodology:

• Electrolyte Preparation: Inside an argon-filled glovebox, prepare two electrolyte solutions.

  • Baseline: 1 M LiPF₆ in Ethylene Carbonate (EC) / Ethyl Methyl Carbonate (EMC) (3:7 v/v).

  • Test Electrolyte: 1 M LiPF₆ in 1-Ethoxy-2,2-difluoroethanol / EMC (3:7 v/v).

• Cell Assembly: Assemble CR2032-type coin cells in the glovebox using a lithium metal anode, a Celgard separator, and a LiFePO₄ (LFP) cathode. Add ~60 µL of the designated electrolyte to each cell.

• Formation Cycling: Allow the cells to rest for 12 hours. Perform two formation cycles at a C/10 rate (where C-rate is the rate of discharge relative to capacity).

• Galvanostatic Cycling: Cycle the cells between 2.5 V and 4.2 V at a C/5 rate for 100 cycles at 25 °C. Record the discharge capacity and coulombic efficiency for each cycle.

• Data Analysis: Plot the discharge capacity vs. cycle number and coulombic efficiency vs. cycle number for both the baseline and test cells. Compare the capacity retention after 100 cycles.

Diagram: Electrolyte Component Relationships

Caption: Relationship between electrolyte components and performance.

Part 4: Synthesis and Safety

Laboratory Synthesis of 1-Ethoxy-2,2-difluoroethanol

The most direct laboratory synthesis involves the acid-catalyzed reaction of 2,2-difluoroacetaldehyde with ethanol.[1]

Protocol:

• Equip a 100 mL three-neck flask with a dropping funnel, a magnetic stirrer, and a reflux condenser under a nitrogen atmosphere.

• Charge the flask with ethanol (2.0 equivalents).

• Add 2,2-difluoroacetaldehyde (1.0 equivalent) to the dropping funnel.

• Add the 2,2-difluoroacetaldehyde dropwise to the stirred ethanol at 0 °C.

• After the addition is complete, add a catalytic amount of sulfuric acid.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Neutralize the catalyst with a mild base (e.g., sodium bicarbonate).

• Remove the excess ethanol under reduced pressure. The remaining liquid can be purified by distillation to yield the final product.

Safety and Handling

1-Ethoxy-2,2-difluoroethanol is an organofluorine compound that should be handled with care. It is considered corrosive and irritating and may cause inflammation of the eyes, skin, and respiratory tract.[3]

• Personal Protective Equipment (PPE): Always use chemical-resistant gloves, safety goggles, and a lab coat. Operations should be conducted in a well-ventilated chemical fume hood.

• Storage: Store in a cool, dry place in tightly sealed containers away from strong oxidizing agents and acids.[9]

• Spill & Exposure: In case of skin or eye contact, rinse immediately with copious amounts of water and seek medical attention.[3]

Conclusion

1-Ethoxy-2,2-difluoroethanol stands out as a highly valuable, specialized reagent. In pharmaceutical and agrochemical synthesis, it offers a distinct advantage over non-fluorinated analogues by enabling the creation of molecules with enhanced metabolic stability and tailored electronic properties. Its role as a protected aldehyde simplifies complex synthetic routes. While its application in electrolytes is still emerging, it represents a class of fluorinated ethers that are critical to developing safer, next-generation lithium-ion batteries. For researchers, the higher initial cost of this reagent is often justified by the significant value it adds to the final product, whether through improved drug efficacy or enhanced material safety and longevity.

References

• ChemBK. (2024, April 9). 1-ethoxy-2,2-difluoroethanol. Retrieved from [Link]

• LECRON SHARE. (n.d.). 2 2 Difluoroethanol Manufacturer and Supplier. Retrieved from [Link]

• ACS Publications. (n.d.). Beyond Conventional Organic Electrosynthesis: The Role of Fluorinated Solvents. Retrieved from [Link]

• Mol-Instincts. (n.d.). [Chemical Knowledge]：Properties and Uses of 2,2-Difluoroethanol. Retrieved from [Link]

• Google Patents. (n.d.). US6198011B1 - Solvents for use in fluorination reactions.

• EnviroTech Europe. (2023, July 21). The advantages of using fluorinated solvents. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 1-Ethoxy-2,2-difluoroethanol: A Versatile Fluorinated Building Block for Pharmaceutical and Agrochemical Synthesis. Retrieved from [Link]

• PubChem. (n.d.). 1-Ethoxy-2,2-difluoroethanol. Retrieved from [Link]

• Pharos. (n.d.). 1-ethoxy-2,2-difluoroethan-1-ol. Retrieved from [Link]

• ResearchGate. (2019, October 15). Alternative Electrolytes for Li-Ion Batteries Using Glutaronitrile and 2-methylglutaronitrile with Lithium Bis(trifluoromethanesulfonyl) Imide. Retrieved from [Link]

• ChemRxiv. (n.d.). The effects on lipophilicity of replacing oxygenated functionality with their fluorinated bioisosteres. Retrieved from [Link]

• Google Patents. (n.d.). US10074874B2 - Additives to improve electrolyte performance in lithium ion batteries.

• ResearchGate. (2025, August 9). Lithium/sulfur batteries with mixed liquid electrolytes based on ethyl 1,1,2,2-tetrafluoroethyl ether. Retrieved from [Link]

• NIH. (n.d.). Formulating compatible non-flammable electrolyte for lithium-ion batteries with ethoxy (pentafluoro) cyclotriphosphazene. Retrieved from [Link]

• University of Bath. (n.d.). Fluorine in Medicinal Chemistry. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Fluorinated Alcohols in Modern Chemical Synthesis. Retrieved from [Link]

• NIH. (n.d.). The Role of Fluorine Substitution in the Structure-Activity Relationships (SAR) of Classical Cannabinoids. Retrieved from [Link]

• PubMed. (2018, March 22). Organic synthesis provides opportunities to transform drug discovery. Retrieved from [Link]

• ResearchGate. (2025, August 10). Alkoxy substituted imidazolium-based ionic liquids as electrolytes for lithium batteries. Retrieved from [Link]

• ChemRxiv. (n.d.). Impact of a Sulfur-Based Electrolyte Additive on Electrode Cross-talk and Electrochemical Performance of LiNiO2||Graphite Cells. Retrieved from [Link]

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Safety & Regulatory Compliance

Proper Disposal of 1-Ethoxy-2,2-difluoroethanol: A Guide for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the safe disposal of 1-Ethoxy-2,2-difluoroethanol (CAS No. 148992-43-2), a versatile yet hazardous fluorinated organic compound. Adherence to these protocols is critical for ensuring laboratory safety, environmental protection, and regulatory compliance. The procedures outlined are grounded in established principles of chemical safety and waste management for halogenated organic compounds.

Immediate Safety & Hazard Assessment: Understanding the Risks

Before handling or disposing of 1-Ethoxy-2,2-difluoroethanol, a thorough understanding of its inherent hazards is paramount. This compound is a flammable liquid and vapor that can cause skin, eye, and respiratory irritation.[1]

Key Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C4H8F2O2	[1][2][3]
Molecular Weight	126.10 g/mol	[1][2]
Appearance	Colorless, volatile liquid	[2][3]
Boiling Point	Approx. 84-85.1°C	[2][3]
Flash Point	46.2°C	[2][3]

GHS Hazard Statements

Hazard Code	Description	Source
H226	Flammable liquid and vapor	[1]
H315	Causes skin irritation	[1]
H319	Causes serious eye irritation	[1]
H335	May cause respiratory irritation	[1]

The presence of fluorine atoms significantly influences the chemical's reactivity and dictates its classification as a halogenated organic compound, which requires specific disposal pathways.[4][5]

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to mitigate the risks of exposure during handling and disposal.

Minimum PPE Requirements:

• Hand Protection: Chemical-resistant gloves are essential. Materials such as nitrile rubber, butyl rubber, or Viton are recommended.[6] Always inspect gloves for tears or punctures before use and replace them on a regular schedule to prevent permeation.[7]

• Eye and Face Protection: Chemical splash goggles are required.[8] When there is a significant risk of splashing, a face shield should be worn in addition to goggles.[8][9]

• Body Protection: A flame-resistant lab coat, fully buttoned, should be worn over clothing made of natural fibers like cotton.[7][9] Avoid synthetic fabrics such as polyester.[9] For larger quantities or significant splash potential, a chemical-resistant apron is advised.[8]

• Footwear: Closed-toe, closed-heel shoes that cover the entire foot are mandatory.[7][9]

• Respiratory Protection: All handling of 1-Ethoxy-2,2-difluoroethanol should be conducted in a well-ventilated area, preferably within a certified chemical fume hood. If engineering controls are insufficient to maintain exposure below permissible limits, a respirator may be required.[8]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent further contamination and exposure.

Immediate Actions:

• Alert Personnel: Immediately notify all individuals in the vicinity of the spill.[10][11]

• Evacuate: If the spill is large, volatile, or in a poorly ventilated area, evacuate the immediate area.[12]

• Assess the Situation: From a safe distance, evaluate the extent of the spill and any immediate dangers, such as proximity to ignition sources.

Spill Cleanup Procedure:

• Don Appropriate PPE: Before approaching the spill, don the full PPE as described in Section 2.

• Control Ignition Sources: As the compound is flammable, remove all sources of ignition from the area.[13][14]

• Contain the Spill: Create a dike around the spill using an inert absorbent material like vermiculite, clay, or commercially available spill pillows.[10][12][15] Start from the outside and work inwards to prevent the spill from spreading.[10]

• Absorb the Liquid: Slowly add absorbent material to the spill, allowing it to fully absorb the liquid.[11]

• Collect the Waste: Carefully scoop the absorbed material into a designated, leak-proof, and properly labeled hazardous waste container.[10][11]

• Decontaminate the Area: Clean the spill area with soap and water.[12] If the chemical is highly toxic, the rinse water should also be collected as hazardous waste.[11]

• Dispose of Contaminated Materials: All materials used for cleanup, including gloves and absorbent pads, must be disposed of as halogenated organic waste.[10]

Step-by-Step Disposal Procedure

The cardinal rule for the disposal of 1-Ethoxy-2,2-difluoroethanol is segregation . As a halogenated organic compound, it must not be mixed with non-halogenated organic waste.[4][5][16] Mixing these waste streams leads to costly and complex disposal processes.[4]

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of 1-Ethoxy-2,2-difluoroethanol.

Detailed Protocol:

• Personal Protective Equipment (PPE): Before beginning the disposal process, ensure you are wearing the appropriate PPE as outlined in Section 2.

• Work Area: Conduct all waste transfer activities inside a certified chemical fume hood to minimize inhalation exposure.

• Waste Container Selection:

  • Use a waste container specifically designated for halogenated organic waste .[5][16] These containers should be clearly labeled to prevent cross-contamination.[16]

  • Ensure the container is made of a compatible material and is in good condition, with a secure, tight-fitting lid.[16]

• Waste Transfer:

  • Carefully pour the waste 1-Ethoxy-2,2-difluoroethanol into the designated halogenated waste container.

  • Avoid splashing. Use a funnel if necessary.

• Container Management:

  • Keep the waste container closed at all times, except when adding waste.[16] This is crucial to prevent the release of volatile organic compounds (VOCs).

  • Do not overfill the container. Leave adequate headspace (at least 10%) to allow for vapor expansion.

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste" and list all chemical constituents, including "1-Ethoxy-2,2-difluoroethanol."[16] Do not use abbreviations or chemical formulas.[16]

  • Maintain a log of the waste added to the container, including the chemical name and approximate quantity.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated.[16]

  • Ensure the storage area is away from heat, sparks, and open flames.[13]

• Final Disposal:

  • Once the container is full, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Never dispose of 1-Ethoxy-2,2-difluoroethanol down the drain or in regular trash.[4][16]

By adhering to these detailed procedures, researchers and laboratory professionals can ensure the safe and compliant disposal of 1-Ethoxy-2,2-difluoroethanol, fostering a secure working environment and upholding their commitment to environmental stewardship.

References

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-Ethoxy-2,2-difluoroethanol

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are routine. Among these, fluorinated organic compounds have garnered significant attention for their unique properties. However, their handling necessitates a meticulous approach to safety. This guide provides essential, immediate safety and logistical information for handling 1-Ethoxy-2,2-difluoroethanol, with a focus on personal protective equipment (PPE), operational protocols, and disposal plans. Our commitment is to empower researchers, scientists, and drug development professionals with the knowledge to work safely and effectively, building a foundation of trust that extends beyond the product itself.

Understanding the Hazard Profile of 1-Ethoxy-2,2-difluoroethanol

Before any laboratory work commences, a thorough understanding of the chemical's hazard profile is paramount. 1-Ethoxy-2,2-difluoroethanol is a flammable liquid and vapor.[1][2] It is also classified as an irritant, with the potential to cause skin and serious eye irritation.[1][2] Inhalation may lead to respiratory irritation.[1][3] While comprehensive toxicological data is not fully available, it is crucial to handle this compound with the assumption that it may have other uninvestigated adverse health effects.[4][5]

Key Hazards:

• Flammability: The compound is a flammable liquid, requiring strict control of ignition sources.[1][2]

• Irritation: It can cause irritation to the skin, eyes, and respiratory system.[1][2][3]

• Inhalation Toxicity: Vapors may be harmful if inhaled, potentially causing symptoms like headache and dizziness at high concentrations.[4]

Core Principles of Personal Protective Equipment (PPE)

The selection of appropriate PPE is the cornerstone of safe chemical handling. The following recommendations are based on a comprehensive risk assessment for 1-Ethoxy-2,2-difluoroethanol.

Eye and Face Protection

Chemical safety goggles are mandatory to protect against splashes and vapors.[4] For procedures with a higher risk of splashing, such as transfers of larger volumes, a face shield should be worn in conjunction with safety goggles.

Skin Protection

Appropriate protective gloves and clothing are essential to prevent skin exposure.[4]

• Gloves: Nitrile gloves are a suitable initial choice for incidental contact. However, for prolonged or immersive contact, it is crucial to consult the glove manufacturer's compatibility charts. Double-gloving can provide an additional layer of protection.[6] Always inspect gloves for any signs of degradation before use and remove them carefully to avoid skin contamination.[7]

• Lab Coat: A flame-resistant lab coat should be worn at all times.[6] For tasks with a significant splash potential, a chemical-resistant apron over the lab coat is recommended.

Respiratory Protection

All work with 1-Ethoxy-2,2-difluoroethanol should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[4][6] If engineering controls are insufficient to maintain exposure below acceptable limits, or during emergency situations, a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate cartridge for organic vapors should be used.[4]

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling and disposal is critical for maintaining a safe laboratory environment.

Safe Handling Protocol

• Preparation: Before starting any work, ensure that the chemical fume hood is functioning correctly and that all necessary PPE is readily available and in good condition.

• Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors, ensure that containers and receiving equipment are properly grounded and bonded.[4][7]

• Use of Non-Sparking Tools: Employ tools made of non-sparking materials to avoid accidental ignition.[4][7]

• Controlled Dispensing: When transferring the liquid, do so slowly and carefully to minimize splashing and vapor generation.

• Container Management: Keep the container tightly closed when not in use to prevent the escape of vapors.[4]

• Spill Preparedness: Have a spill kit readily accessible. The kit should contain an inert absorbent material, such as vermiculite or sand, and appropriate waste disposal bags.

Spill Response

• Small Spills: For minor spills within a fume hood, trained personnel can manage the cleanup.[6] Absorb the spill with an inert material, collect the absorbed material into a sealed container, and dispose of it as hazardous waste.[6]

• Large Spills: In the event of a large spill, evacuate the area immediately and contact the institution's emergency response team.[6]

Waste Disposal Protocol

Proper disposal of chemical waste is crucial to prevent environmental contamination and ensure safety.[8]

• Segregation: Do not mix 1-Ethoxy-2,2-difluoroethanol waste with other waste streams.[8]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.[8]

• Containerization: Collect liquid waste in a dedicated, leak-proof, and compatible container. Contaminated solid waste, such as gloves and absorbent materials, should be collected in a separate, clearly labeled, sealed container.[8]

• Disposal: Arrange for the disposal of all hazardous waste through a licensed contractor, following all local, state, and federal regulations.[4] Be aware of any specific regulations regarding per- and polyfluoroalkyl substances (PFAS), as some fluorinated esters may fall under this classification, which has stringent disposal requirements.[8]

Visualization of Safe Handling Workflow

To further clarify the procedural flow, the following diagram illustrates the key decision points and actions for the safe handling and disposal of 1-Ethoxy-2,2-difluoroethanol.

Caption: Workflow for Safe Handling and Disposal of 1-Ethoxy-2,2-difluoroethanol.

Conclusion: Fostering a Culture of Safety

The responsible handling of 1-Ethoxy-2,2-difluoroethanol is not merely a matter of following procedures; it is about cultivating a deeply ingrained culture of safety. By understanding the inherent hazards, diligently using the correct PPE, and adhering to established protocols for handling and disposal, researchers can mitigate risks and ensure a safe laboratory environment. This guide serves as a foundational resource, and it is imperative to supplement this information with institution-specific safety protocols and the most current Safety Data Sheet (SDS) for the compound.

References

• Benchchem. (n.d.). Practical Guide to the Handling and Storage of Fluorinated Esters: Application Notes and Protocols.
• Fisher Scientific. (2024, March 31). SAFETY DATA SHEET: 2,2-Difluoroethanol.
• PubChem. (n.d.). 1-Ethoxy-2,2-difluoroethanol.
• Benchchem. (n.d.). Safety and handling of fluorinated organic compounds.
• ChemBlink. (n.d.). SDS of 1-Ethoxy-2,2-difluoroethanol, Safety Data Sheets, CAS 148992-43-2.
• ChemBK. (2024, April 9). 1-ethoxy-2,2-difluoroethanol.
• Pharos. (n.d.). 1-ethoxy-2,2-difluoroethan-1-ol.
• Thermo Fisher Scientific. (2025, October 8). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, December 24). SAFETY DATA SHEET.
• American Chemistry Council. (n.d.). Guide to the Safe Handling of Fluoropolymer Resins.
• BLD Pharmatech. (2023, September 19). MSDS of 2,2-Difluoroethanol.
• Cloudinary. (2015, May 28). SAFETY DATA SHEET High Performance Fluorinated Solvent.
• U.S. Environmental Protection Agency. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl.
• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US).
• PubChem. (n.d.). 2-(2,2-Difluoroethoxy)ethanol.
• PPG. (2025, December 20). SAFETY DATA SHEET.
• Beckman Coulter, Inc. (2025, June 8). SAFETY DATA SHEET.

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